cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val]

Core Science & Biosynthesis

Technical Guide: Destruxin B Stereoisomer [D-Pro] Analogue Properties

This guide provides an in-depth technical analysis of the [D-Pro]-Destruxin B analogue , a specific stereoisomer of the cyclodepsipeptide toxin Destruxin B. It focuses on the chemical synthesis, conformational consequences of the L-to-D proline substitution, and the resulting impact on biological activity against the V-ATPase target.

Part 1: Executive Technical Summary

Destruxin B (DB) is a cyclic hexadepsipeptide mycotoxin produced by the entomopathogenic fungus Metarhizium anisopliae.[1] It functions as a potent innate immune suppressor in insects and a cytotoxic agent in mammalian cells by inhibiting Vacuolar-type H+-ATPase (V-ATPase) .

The [D-Pro]-Destruxin B analogue represents a synthetic stereoisomer where the natural L-Proline residue is replaced by D-Proline. This modification is a critical conformational probe used in medicinal chemistry to:

• Interrogate the

  -turn: The Proline residue dictates the turn geometry of the macrocycle.

• Validate the Pharmacophore: Determining if the biological target (V-ATPase) tolerates stereochemical inversion.

• Enhance Stability: D-amino acids often confer resistance to proteolytic degradation by endogenous peptidases.

Part 2: Chemical Structure & Synthesis[2][3][4]

Structural Comparison

The core structure of Destruxin B is cyclo(

-Ala-Hmp-L-Pro-L-Ile-N-Me-L-Val-N-Me-L-Ala) , where Hmp is (2R)-2-hydroxy-4-methylpentanoic acid.[2][3]

Feature	Natural Destruxin B	[D-Pro]-Destruxin B Analogue
Proline Configuration	L-Pro ( -configuration)	D-Pro ( -configuration)
Macrocyclic Conformation	Rigid, Type I/III -turn	Induced Type II' -turn
Side Chain Orientation	Projecting endo/exo specific to binding pocket	Inverted projection, altering hydrophobic surface
Bond Vector	bond restricts angle to -60°	angle restricted to +60°

Total Synthesis Protocol

The synthesis of the [D-Pro] analogue follows a convergent strategy, typically utilizing Solid-Phase Peptide Synthesis (SPPS) for the linear precursor followed by solution-phase macrolactonization.

Step-by-Step Methodology

• Resin Loading:

  • Use 2-chlorotrityl chloride resin .

  • Load the first amino acid, Fmoc-

    -Ala-OH , in DCM with DIPEA.

  • Rationale: The

    -Ala residue is non-chiral and sterically unhindered, preventing racemization during loading.

• Peptide Elongation (SPPS):

  • Deprotection: 20% Piperidine in DMF (2 x 5 min).

  • Coupling: Use HATU/HOAt (1:1) with DIPEA.

  • Sequence: Couple in reverse order: N-Me-L-Ala

    N-Me-L-Val L-Ile Fmoc-D-Pro-OH -Hydroxy acid (Hmp).

  • Critical Step: The introduction of Fmoc-D-Pro-OH instead of the L-isomer is the defining step. The subsequent coupling of the Hmp residue often requires DIC/DMAP due to the lower reactivity of the hydroxyl group.

• Cleavage & Macrolactonization:

  • Cleavage: Treat resin with 1% TFA/DCM to release the linear hexadepsipeptide with side chains protected (if any).

  • Cyclization: Perform under high dilution (1 mM) in DCM using MNBA (2-methyl-6-nitrobenzoic anhydride) and DMAPO .

  • Mechanism:[4] MNBA activates the C-terminal carboxylic acid, allowing the N-terminal amine to attack, forming the macrocycle. High dilution prevents dimerization.

• Purification:

  • RP-HPLC (C18 column), Gradient: 30-80% MeCN in Water (0.1% Formic Acid).

Part 3: Conformational Analysis (The "D-Pro Effect")

The substitution of L-Pro with D-Pro is not merely a structural change; it is a conformational switch .

The -Turn Hypothesis

Natural Destruxin B adopts a "haemolymph-stable" conformation characterized by two transannular hydrogen bonds.

• L-Pro Effect: L-Proline restricts the backbone dihedral angle

  to approx -60°, favoring a Type I or Type III -turn. This positions the Isopropyl group of Isoleucine and the ester bond in a specific orientation required for V-ATPase binding.

• D-Pro Effect: D-Proline constrains

  to approx +60°. In cyclic hexapeptides, D-Pro-L-Xaa sequences strongly induce a Type II' -turn .

• Result: The [D-Pro] analogue adopts a "kinked" backbone conformation that is distinct from the natural toxin. This disrupts the spatial arrangement of the hydrophobic pharmacophore (Ile/Val side chains).

Visualization of Synthesis & Logic

Figure 1: Synthetic workflow for the [D-Pro]-Destruxin B analogue, highlighting the stereochemical inversion step.

Part 4: Biological Properties & SAR

V-ATPase Inhibition Activity

The primary target of Destruxin B is the V-ATPase proton pump. Structure-Activity Relationship (SAR) studies indicate a strict steric requirement for the binding pocket.

• Natural L-Pro DB: High potency (IC50

  10-100 nM). The "bullet" shape fits the catalytic domain interface.

• [D-Pro] Analogue: Significantly Reduced Activity.

  • Causality: The induction of the Type II' turn reorients the hydrophobic side chains (Ile, Val) away from the binding interface. The "lock-and-key" fit is broken.

  • Comparative Insight: Similar to epi-Destruxin E (inverted epoxide), stereochemical inversion at rigid centers typically results in a >10-fold loss of potency.

Metabolic Stability & Permeability

While less potent as a toxin, the [D-Pro] analogue exhibits unique pharmacokinetic properties:

• Proteolytic Resistance: Endogenous peptidases generally recognize L-amino acid sequences. The D-Pro residue prevents cleavage at the Pro-Ile bond, increasing half-life in serum/haemolymph.

• Membrane Permeability: The rigid Type II' turn often increases internal hydrogen bonding (reducing solvent-exposed polar surface area), potentially enhancing passive membrane permeability compared to flexible linear precursors.

Part 5: Experimental Protocols

V-ATPase Inhibition Assay (Self-Validating)

To quantify the loss of activity in the D-Pro analogue:

• Preparation: Isolate V-ATPase from Manduca sexta midgut or bovine brain microsomes.

• Reaction Mix: 50 mM Tris-MOPS (pH 8.0), 3 mM ATP, 3 mM MgSO4, 1

  M valinomycin.

• Initiation: Add Destruxin B (Positive Control) or [D-Pro]-Analogue (Test) at varying concentrations (0.1 nM - 10

  M).

• Readout: Measure inorganic phosphate (Pi) release using a colorimetric malachite green assay after 30 mins.

• Validation: The control (L-Pro DB) must show >90% inhibition at 1

  M. If [D-Pro] analogue shows <50% inhibition at 1 M, the stereochemical hypothesis is validated.

NMR Conformational Analysis

• Solvent: Dissolve 2 mg of peptide in

  -DMSO.

• Experiment: Run 1H-1H ROESY and Temperature Coefficient experiments (

  ).

• Interpretation:

  • L-Pro (Natural): Look for ROE correlations between

    (Pro) and (Ile).

  • D-Pro (Analogue): Look for strong ROE between

    (Pro) and (Ile) or distinct shift in the -Ala NH signal, indicative of the Type II' turn.

References

• Pedras, M. S. C., et al. (2002). "The destruxins: synthesis, biosynthesis, biotransformation, and biological activity."[5] Phytochemistry. Link

• Ward, D. E., et al. (2001).[2] "Probing host-selective phytotoxicity: synthesis of destruxin B and several natural analogues." Journal of Organic Chemistry. Link

• Steiner, J. R., & Barnes, C. L. (1988).[1] "Crystal and molecular structure of Destruxin B." International Journal of Peptide and Protein Research. Link

• Yoshida, M., et al. (2019). "Combinatorial Synthesis and Biological Evaluation of Destruxins." Chemical and Pharmaceutical Bulletin. Link

• Rezai, T., et al. (2006). "Testing the Conformational Hypothesis of Passive Membrane Permeability Using Synthetic Cyclic Peptide Diastereomers." Journal of the American Chemical Society. Link

Sources

• 1. Crystal and molecular structure of Destruxin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Probing host-selective phytotoxicity: synthesis of destruxin B and several natural analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]

Technical Guide: Cyclic Hexadepsipeptide Fungal Metabolite Analogues

Engineering the Next Generation of Ionophoric Therapeutics

Executive Summary

Cyclic hexadepsipeptides, typified by Enniatins and Beauvericin , represent a privileged scaffold in natural product chemistry.[1][2] Characterized by a hexameric ring of alternating

-methylated amino acids and -hydroxy acids, these compounds exhibit potent ionophoric activity, facilitating cation transport across biological membranes. While their natural cytotoxicity presents a barrier to systemic use, their potential as payloads for Antibody-Drug Conjugates (ADCs) and antimicrobial agents against multidrug-resistant (MDR) pathogens is immense. This guide outlines the structural logic, synthetic protocols, and mechanistic underpinnings required to develop therapeutic analogues.

Structural Biology & Pharmacophore Analysis

The core pharmacophore of this class is the 18-membered macrocyclic ring . Unlike typical cyclic peptides, the inclusion of hydroxy acids creates depside (ester) linkages, alternating with amide bonds.[3]

The "Alternating" Scaffold

The general structure follows the sequence: -[N-Me-AA]-[D-Hiv]-[N-Me-AA]-[D-Hiv]-[N-Me-AA]-[D-Hiv]- cyclized head-to-tail.

• -Methylation: Critical for locking the backbone into a specific conformation. It removes the hydrogen bond donor capability of the amide, increasing lipophilicity and membrane permeability.

• D-Hydroxyisovaleric Acid (D-Hiv): The most common hydroxy acid component. It provides the oxygen atoms necessary for coordinating cations within the ring.

Structure-Activity Relationship (SAR)

Structural Feature	Modification	Biological Consequence
Ring Size	Expansion to octadepsipeptides	Loss of specific cation selectivity; often reduced potency.
-Methyl Group	Removal (NH)	Drastic reduction in solubility; loss of "ion trap" conformation.
Side Chains (R)	Isopropyl (Val) Benzyl (Phe)	Shift from Enniatin-like (antibacterial) to Beauvericin-like (insecticidal/cytotoxic).
Stereochemistry	L-Hiv instead of D-Hiv	Disruption of the pseudo-C3 symmetry; failure to coordinate ions.

Mechanism of Action: Ionophoric Toxicity

The therapeutic potency of enniatins and beauvericin stems from their ability to act as ionophores .[1][2][4] They insert into the lipid bilayer and form cation-selective channels or carriers.

The Mitochondrial Cascade

• Membrane Insertion: The lipophilic exterior allows integration into the plasma and mitochondrial membranes.

• Cation Influx: The molecule complexes with monovalent cations (K

  , Na ) or divalent cations (Ca ), transporting them down their electrochemical gradient.

• Depolarization: The influx of ions dissipates the transmembrane potential (

  ).

• Apoptosis: Loss of

  triggers the release of Cytochrome , activating the Caspase-3/7 cascade.

Pathway Visualization

Figure 1: Mechanism of action showing the progression from ionophoric membrane insertion to mitochondrial dysfunction and apoptosis.

Synthetic Methodologies: Solid-Phase Strategy

While fermentation of Fusarium species yields natural enniatins, generating novel analogues requires Solid-Phase Peptide Synthesis (SPPS) . The synthesis is challenging due to the weaker ester bonds and the steric hindrance of

-methylated residues.

Protocol: SPPS of Hexadepsipeptides

Objective: Synthesize a Beauvericin analogue. Resin: 2-Chlorotrityl Chloride (2-CTC) Resin (prevents diketopiperazine formation).[5]

Step 1: Resin Loading (First Hydroxy Acid)

• Dissolve D-Hydroxyisovaleric acid (D-Hiv) (1.2 eq) in dry DCM.

• Add DIPEA (4 eq) and add to 2-CTC resin.

• Agitate for 2 hours. Cap unreacted sites with MeOH/DIPEA/DCM (1:2:17).

Step 2: Ester Bond Formation (The Critical Step)

Standard amide coupling reagents (HATU/HBTU) often fail to form the ester bond efficiently.

• Reagents: Use DIC (Diisopropylcarbodiimide) and DMAP (Dimethylaminopyridine).

• Procedure: Dissolve Fmoc-

  -Me-AA-OH (3 eq) and DIC (3 eq) in DCM/DMF (1:1).

• Add catalytic DMAP (0.1 eq) and add to the resin-bound hydroxy acid.

• Time: 2 x 2 hours (Double coupling is mandatory).

Step 3: Amide Bond Formation ( -Methyl Coupling)

Coupling to an N-methylated amine is sterically hindered.

• Deprotection: 20% Piperidine in DMF (2 x 5 min).

• Coupling: Use HATU (High-efficiency coupling reagent) and HOAt .

• Dissolve Fmoc-D-Hiv-OH (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF. Add DIPEA (6 eq).

• React for 3 hours.

Step 4: Macrocyclization

• Cleavage: Treat resin with 20% HFIP (Hexafluoroisopropanol) in DCM to cleave the protected linear precursor. Do not use TFA yet.

• Cyclization: Dilute the linear peptide to <1 mM in DCM (high dilution prevents polymerization).

• Add PyBOP (3 eq), HOBt (3 eq), and DIPEA (6 eq). Stir for 24-48 hours.

Synthetic Workflow Diagram

Figure 2: Solid-phase synthesis workflow highlighting the alternating ester/amide coupling cycles.

Therapeutic Applications & Toxicology[3]

The Toxicity Bottleneck

The primary limitation of enniatins is their lack of selectivity between microbial and mammalian membranes.

• Cytotoxicity: IC50 values in HepG2 (liver) and Caco-2 (intestinal) cells are often in the low micromolar range (1–5 µM).

• Immunotoxicity: Suppression of T-cell proliferation has been observed.

Emerging Therapeutic Strategies

To harness the potency while mitigating toxicity, current research focuses on:

• Antibody-Drug Conjugates (ADCs): Conjugating enniatin analogues to monoclonal antibodies allows targeted delivery to tumor cells, minimizing systemic exposure.

• Nanocarriers: Encapsulation in liposomes or polymeric nanoparticles to improve the therapeutic index.

• Synergistic Combinations: Using low-dose beauvericin to reverse Multidrug Resistance (MDR) in cancer cells by inhibiting P-glycoprotein (P-gp) efflux pumps.

Comparative Potency Data

Compound	Target	IC50 / MIC	Mechanism Note
Enniatin B	Staphylococcus aureus	2–8 µg/mL	Membrane depolarization
Beauvericin	HCT-116 (Colon Cancer)	1.8 µM	Apoptosis (Mitochondrial)
Enniatin A1	HepG2 (Hepatocytes)	3.2 µM	Toxicity Marker

Analytical Characterization

Validating the synthesis of cyclic hexadepsipeptides requires specific analytical checkpoints.

• LC-MS/MS:

  • Linear vs. Cyclic: The mass is identical (

    Da is NOT observed because the linear precursor is cleaved as a carboxylic acid/alcohol, so cyclization loses one water molecule).

  • Fragmentation: Look for the sequential loss of the hydroxy acid fragments (

    Da for Hiv).

• NMR Spectroscopy (

  H):

  • Absence of NH Signals: Due to

    -methylation, the amide region (7.0–9.0 ppm) should be largely silent, except for potential impurities.

  • N-Methyl Singlets: Distinct singlets around 3.0–3.3 ppm corresponding to the

    -Me groups.

  • Alpha-Protons: The

    -protons of the hydroxy acids appear downfield (4.5–5.5 ppm) due to the ester linkage.

References

• Toxicity & Mechanism: Hasuda, A. L., & Bracarense, A. P. F. R. L. (2024).[6] Toxicity of the emerging mycotoxins beauvericin and enniatins: A mini-review. Toxicon.

• Structure-Activity Relationship: Afeiche, G., et al. (2019).[7][8] Comparative Structure-Activity Analysis of the Antimicrobial Activity, Cytotoxicity, and Mechanism of Action of the Fungal Cyclohexadepsipeptides Enniatins and Beauvericin. Toxins.

• Biosynthesis & Properties: Krizova, L., et al. (2021). Mycotoxins Beauvericin and Enniatins.[1][2][4][8][9][10][11][12] Encyclopedia MDPI.

• Synthetic Strategy (Hydrazide Method): Liu, Y., et al. (2025).[13] Synthesis of Cyclic Hexapeptides via the Hydrazide Method and Evaluation of Their Antibacterial Activities. Molecules. (Note: Generalized protocol adaptation)

• Drug Delivery: Rupa, C., et al. (2025).[14] Unlocking the Therapeutic Potential of Cyclic Peptide-Based Nanocarriers for Enhanced Colon Cancer Treatment. Protein Journal.

Sources

• 1. Toxicity of the emerging mycotoxins beauvericin and enniatins: A mini-review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hazard characterization of the mycotoxins enniatins and beauvericin to identify data gaps and improve risk assessment for human health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. ovid.com [ovid.com]
• 5. Solid-phase synthesis of cyclic hexapeptides wollamides A, B and desotamide B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]
• 8. mdpi.com [mdpi.com]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. researchgate.net [researchgate.net]
• 11. Beauvericin, a Bioactive Compound Produced by Fungi: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Study About Beauvericin and Enniatins: Method Validation and Survey for Foods in Japan [jstage.jst.go.jp]
• 13. mdpi.com [mdpi.com]
• 14. Unlocking the Therapeutic Potential of Cyclic Peptide-Based Nanocarriers for Enhanced Colon Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Introduction of D-Proline in Destruxin Scaffolds: A Technical Guide to Unlocking Novel Bioactivities

Abstract

Destruxins, a class of cyclic hexadepsipeptides produced by entomopathogenic fungi, have long been recognized for their potent insecticidal and cytotoxic properties.[1][2] This has positioned them as promising lead compounds in the development of novel agrochemicals and anticancer therapeutics.[3][4] The inherent structural flexibility of the destruxin backbone allows for extensive chemical modification, a strategy that has been widely employed to probe structure-activity relationships (SAR) and optimize biological profiles.[5][6] This technical guide delves into a specific, yet largely unexplored, modification: the substitution of the naturally occurring L-proline residue with its D-enantiomer. We will explore the synthetic methodologies required for this stereochemical alteration, hypothesize the resulting conformational and biological implications, and provide detailed protocols for the evaluation of these novel D-Proline modified destruxins. This guide is intended for researchers, scientists, and drug development professionals seeking to expand the chemical space of destruxins and unlock potentially enhanced or novel biological activities.

Introduction: The Destruxin Core and the Rationale for D-Proline Modification

Destruxins are characterized by a cyclic structure composed of an α-hydroxy acid and five amino acid residues.[3] Variations in the side chains of these amino acids give rise to a family of over 30 known destruxin analogs, with destruxins A, B, and E being among the most studied.[7] The proline residue plays a critical role in defining the three-dimensional conformation of the peptide backbone. Due to its unique cyclic side chain, proline introduces a significant conformational constraint, influencing the overall shape of the molecule and, consequently, its interaction with biological targets.[8]

The substitution of a naturally occurring L-amino acid with its D-enantiomer is a well-established strategy in peptide chemistry to modulate biological activity. This modification can lead to several key changes:

• Altered Conformation: The incorporation of a D-amino acid can induce significant changes in the peptide's secondary structure, such as altering turn conformations or disrupting helical structures.[9][10] In the context of destruxins, replacing L-proline with D-proline is expected to profoundly impact the backbone's topology.

• Enhanced Enzymatic Stability: Peptides containing D-amino acids are often more resistant to degradation by proteases, which typically exhibit high stereospecificity for L-amino acids. This can lead to an extended in vivo half-life and improved bioavailability.

• Modified Receptor Interactions: The altered three-dimensional structure of a D-amino acid-containing peptide can lead to a different binding affinity and selectivity for its biological targets. This can result in either enhanced, diminished, or entirely novel biological activities.

For instance, studies on cyclic dipeptides have shown that the stereochemistry of the proline residue can significantly influence their cytotoxic effects.[11] Furthermore, a tetrapeptide composed of alternating D- and L-proline residues has demonstrated toxicity towards various cancer cell lines.[12] These findings provide a strong rationale for investigating the impact of D-proline incorporation into the destruxin scaffold.

Synthesis of D-Proline Modified Destruxins

The synthesis of D-Proline modified destruxins can be achieved through established methods for preparing destruxin analogs, with the key modification being the use of Fmoc-D-Pro-OH during the solid-phase peptide synthesis (SPPS) or solution-phase synthesis.[5]

Solid-Phase Peptide Synthesis (SPPS) Workflow

A robust and efficient method for generating D-Pro modified destruxin analogs is through SPPS. The following protocol outlines a general procedure.

Experimental Protocol: Solid-Phase Synthesis of a [D-Pro]-Destruxin A Analog

• Resin Preparation: Swell 2-chlorotrityl chloride resin in dichloromethane (DCM) for 30 minutes.

• First Amino Acid Loading: Add Fmoc-β-Ala-OH and diisopropylethylamine (DIPEA) to the resin and agitate for 2 hours. Cap any unreacted sites with methanol.

• Fmoc Deprotection: Treat the resin with 20% piperidine in dimethylformamide (DMF) for 20 minutes to remove the Fmoc protecting group. Wash the resin thoroughly with DMF and DCM.

• Peptide Coupling Cycles: Sequentially couple the following Fmoc-protected amino acids using a suitable coupling reagent like HBTU/DIPEA in DMF:

  • Fmoc-N-Me-Ala-OH

  • Fmoc-N-Me-Val-OH

  • Fmoc-Ile-OH

  • Fmoc-D-Pro-OH

• Depsi-Bond Formation Precursor Coupling: Couple the α-hydroxy acid, for example, Fmoc-Hmp-OH (2-hydroxy-4-methylpentanoic acid), using a similar coupling protocol.

• Cleavage from Resin: Cleave the linear depsipeptide from the resin using a mild cleavage cocktail (e.g., DCM/TFE/AcOH, 7:2:1, v/v/v).

• Cyclization: Perform macrolactamization of the linear peptide in a dilute solution of DMF using a cyclization agent such as DPPA (diphenylphosphoryl azide) and NaHCO3.

• Purification: Purify the crude cyclic depsipeptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the structure and purity of the final product using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Diagram: SPPS Workflow for [D-Pro]-Destruxin A

Caption: Solid-phase synthesis of a [D-Pro]-Destruxin A analog.

Biological Evaluation of D-Proline Modified Destruxins

The biological activity of the synthesized D-Pro modified destruxins should be evaluated and compared to their natural L-Pro counterparts. Key assays include insecticidal activity and in vitro cytotoxicity against cancer cell lines.

Insecticidal Activity

Experimental Protocol: Insect Bioassay (e.g., Tobacco Budworm - Heliothis virescens)

• Insect Rearing: Rear tobacco budworm larvae on an artificial diet under controlled conditions (e.g., 25°C, 16:8 h light:dark cycle).

• Sample Preparation: Dissolve the purified D-Pro modified destruxin and the corresponding L-Pro destruxin in a suitable solvent (e.g., DMSO) to create a stock solution. Prepare serial dilutions in a saline solution.

• Injection Bioassay: Inject a small, precise volume (e.g., 1-5 µL) of each test solution into the hemocoel of third-instar larvae. A control group should be injected with the saline solution containing the same concentration of DMSO.

• Mortality Assessment: Monitor the larvae for mortality at 24, 48, and 72 hours post-injection.

• Data Analysis: Calculate the median lethal dose (LD50) for each compound using probit analysis.

Table 1: Comparative Insecticidal Activity of Destruxin A and a Hypothetical [D-Pro]-Destruxin A Analog

Compound	Target Insect	LD50 (µg/g body weight)
Destruxin A	Heliothis virescens	Reported values vary
[D-Pro]-Destruxin A	Heliothis virescens	To be determined

In Vitro Cytotoxicity

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Culture human cancer cell lines (e.g., HCT116 colon cancer, A549 lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the D-Pro modified destruxin and the L-Pro counterpart for 24, 48, and 72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Formazan Solubilization: Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound.

Table 2: Comparative Cytotoxicity of Destruxin Analogs

Compound	Cell Line	IC50 (µM) after 72h
Destruxin A	HCT116	Reported values vary
Destruxin B	HCT116	Reported values vary
Destruxin E	HCT116	Reported values vary
[D-Pro]-Destruxin A	HCT116	To be determined
[D-Pro]-Destruxin B	HCT116	To be determined
[D-Pro]-Destruxin E	HCT116	To be determined

Structure-Activity Relationship and Mechanistic Insights

The incorporation of a D-proline residue is anticipated to induce a significant conformational change in the destruxin backbone. This structural perturbation will likely alter the molecule's interaction with its biological targets, which are believed to include Ca2+ channels and vacuolar-type ATPases.

Diagram: Hypothetical Conformational Impact of D-Proline Substitution

Caption: D-Proline substitution alters conformation and target binding.

The analysis of the biological data obtained from the assays described above will be crucial in elucidating the structure-activity relationship of D-Pro modified destruxins. For example, a significant increase in insecticidal or cytotoxic activity could suggest that the altered conformation leads to a more favorable interaction with the target. Conversely, a decrease in activity might indicate that the native L-proline conformation is optimal for binding.

Further mechanistic studies could involve:

• Calcium Flux Assays: To determine if the D-Pro modification alters the ionophoric properties of the destruxin.

• V-ATPase Inhibition Assays: To assess the impact on this key molecular target.

• Protease Stability Assays: To confirm the expected increase in resistance to enzymatic degradation.

Conclusion and Future Directions

The strategic incorporation of D-proline into the destruxin scaffold represents a promising avenue for the development of novel and potentially superior analogs. The synthetic and analytical protocols outlined in this guide provide a framework for the rational design and evaluation of these compounds. The insights gained from studying D-Pro modified destruxins will not only expand our understanding of their structure-activity relationships but may also lead to the discovery of new lead compounds for applications in agriculture and medicine. Future work should focus on a systematic exploration of D-proline incorporation across a range of destruxin backbones and a comprehensive evaluation of their biological activities and mechanisms of action.

References

Sources

• 1. Biosynthesis and insecticidal properties of plant cyclotides: The cyclic knotted proteins from Oldenlandia affinis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The destruxins: synthesis, biosynthesis, biotransformation, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and biological evaluation of destruxin A and related analogs | Scilit [scilit.com]
• 7. academic.oup.com [academic.oup.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. preprints.org [preprints.org]
• 11. Cyclic Dipeptides: The Biological and Structural Landscape with Special Focus on the Anti-Cancer Proline-Based Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Engineering the Arsenal: Synthetic Analogues of Metarhizium anisopliae Destruxins

Executive Summary

As the demand for highly specific, resistance-breaking bioinsecticides and novel anti-cancer therapeutics intensifies, natural products derived from entomopathogenic fungi have emerged as critical lead compounds. Among these, Destruxins (Dtx) —a class of cyclic hexadepsipeptides originally isolated from Metarhizium anisopliae[1]—represent a versatile molecular scaffold. While natural destruxins are synthesized via fungal nonribosomal peptide synthetases (NRPS)[2], their extraction yields are often insufficient for commercial scaling, and their broad-spectrum toxicity necessitates optimization.

As a Senior Application Scientist, I have structured this whitepaper to guide drug development professionals through the rational design, total synthesis, and biological validation of synthetic destruxin analogues. By manipulating the stereochemistry and side-chain functional groups of the natural macrocycle, we can engineer analogues with enhanced pharmacokinetic stability, targeted V-ATPase inhibition, and reduced off-target toxicity.

Molecular Architecture & Target Mechanistics

Destruxins are characterized by a core ring composed of five amino acid residues and one

-hydroxy acid[1]. Their primary mechanism of action involves the potent inhibition of the vacuolar H+-ATPase (V-ATPase) complex[3]. In insects, V-ATPase is crucial for energizing transepithelial fluid secretion and gut alkalinization[4]. In human pathology, V-ATPase overactivation is linked to tumor microenvironment acidification, making it a prime target for oncology[3].

Binding of highly active analogues (such as Destruxin E) to the V0 sector of the V-ATPase complex halts proton efflux. This blockade induces rapid intracellular pH imbalance, disrupts the cellular redox state, and triggers intrinsic apoptotic pathways[3].

Figure 1: Mechanism of V-ATPase inhibition by Destruxin E analogues leading to apoptosis.

Structure-Activity Relationship (SAR) Dynamics

The rational design of synthetic analogues relies on understanding how specific structural motifs dictate biological activity. Impedance spectroscopy and cytotoxicity assays have revealed that even minor modifications to the macrocycle profoundly alter target affinity[5].

The presence and stereochemistry of the epoxide group in the side chain are the most critical determinants of V-ATPase inhibition. Natural Destruxin E possesses an (S)-epoxide and exhibits nanomolar potency against cancer cell lines (e.g., HCT116)[3]. Conversely, its diastereomer, epi-destruxin E, exhibits a 10-fold reduction in V-ATPase inhibitory activity[6]. Furthermore, substituting specific residues, such as incorporating D-lactic acid (e.g., D-Lac-6 destruxin E), can optimize the peptide's metabolic stability while retaining high bioactivity[7].

Table 1: Comparative SAR of Natural vs. Synthetic Destruxins

Compound	Structural Modification	V-ATPase Inhibition	Cytotoxicity / Bioactivity Profile
Destruxin E (Natural)	(S)-Epoxide side chain	Very High	Nanomolar potency against HCT116 cells[3]
epi-Destruxin E (Synthetic)	(R)-Epoxide side chain	Low (10x reduction)	Weak cytotoxicity; serves as negative control[6]
Destruxin A (Natural)	Alkene side chain	Moderate	High insecticidal activity; micromolar cytotoxicity[5]
Destruxin B (Natural)	Isobutyl side chain	Low	Moderate insecticidal; micromolar cytotoxicity[3]
D-Lac-6 Dtx E (Synthetic)	D-Lactic acid substitution	High	Enhanced metabolic stability; potent in vivo[7]

Advanced Synthetic Methodologies

Synthesizing cyclic depsipeptides presents two major chemical hurdles: preventing epimerization during peptide elongation and avoiding dimerization during macrocyclization. To overcome these, we employ a hybrid solid/solution-phase strategy utilizing Shiina's macrolactonization[8].

Figure 2: Hybrid solid/solution-phase synthesis workflow for Destruxin macrocycles.

Protocol 1: Hybrid Synthesis of a Destruxin E Analogue

Self-Validating Design: This protocol integrates a trityl linker to ensure side-chain protecting groups remain intact during cleavage, acting as an internal safeguard against premature side-reactions during the subsequent solution-phase cyclization.

• Resin Loading & SPPS Elongation:

  • Action: Anchor

    -alanine to a 2-chlorotrityl chloride resin. Sequentially couple N-methyl-alanine, N-methyl-valine, isoleucine, and the specific -hydroxy acid-proline derivative using DIC/HOBt or PyBroP/DIEA[6].

  • Causality: The trityl linker is chosen specifically for its extreme acid sensitivity. N-methylated amino acids are notoriously difficult to couple due to steric hindrance; PyBroP acts as a highly reactive halogenium ion donor to force the coupling of these bulky residues.

• Cleavage of the Linear Precursor:

  • Action: Cleave the linear hexadepsipeptide from the resin using 1% trifluoroacetic acid (TFA) in dichloromethane (DCM) at 0°C.

  • Causality: Weakly acidic conditions liberate the C-terminus without stripping the crucial acetonide protecting groups on the diol moiety, which are required for downstream epoxidation[8].

• Macrolactonization (Shiina's Method):

  • Action: Dissolve the linear precursor in toluene at high dilution (3 mM). Add 2-methyl-6-nitrobenzoic anhydride (MNBA) and 4-(dimethylamino)pyridine N-oxide (DMAPO).

  • Causality: Traditional coupling agents (like EDC) cause severe dimerization. MNBA/DMAPO forms a highly reactive mixed anhydride that undergoes rapid intramolecular attack by the hydroxyl group, favoring the monomeric macrocycle (>65% yield) over polymeric byproducts[6].

• Stereoselective Epoxidation:

  • Action: Remove the acetonide protecting group using 3 M HCl/1,4-dioxane to yield the diol. Convert the diol to the (S)-epoxide via a three-step mesylation/base-catalyzed ring closure[6].

  • Validation Check: Confirm the (S)-configuration via 2D-NMR. Synthesize the (R)-epimer (epi-destruxin E) in parallel to serve as a negative control in biological assays.

Biological Validation & High-Resolution Screening

Endpoint assays (like MTT or WST-1) fail to capture the rapid, dynamic cytoskeletal collapse induced by destruxins. To accurately profile synthetic analogues, we utilize Electric Cell-substrate Impedance Sensing (ECIS)[5].

Protocol 2: Real-Time Cellular Impedance (ECIS) Screening

Self-Validating Design: The assay incorporates Bafilomycin A1 (a known, irreversible V-ATPase inhibitor) as a positive control, and the synthesized epi-destruxin E as a structural negative control to validate that observed toxicity is stereospecifically driven by V-ATPase inhibition.

• Electrode Preparation & Cell Seeding:

  • Action: Coat 8-well ECIS arrays (8W10E+) with fibronectin. Seed target cells (e.g., HCT116 colon cancer cells or Sf9 insect cells) at

    cells/well.

  • Causality: Fibronectin ensures uniform monolayer adhesion. The gold microelectrodes pass a weak AC current through the monolayer; as cells adhere and spread, they act as insulators, increasing impedance.

• Baseline Stabilization:

  • Action: Monitor capacitance at 64 kHz and resistance at 4 kHz until the impedance plateau is reached (typically 24 hours post-seeding), indicating a confluent monolayer.

• Analogue Dosing & Real-Time Monitoring:

  • Action: Dose the wells with synthetic analogues at varying concentrations (1 nM to 10

    M). Include Bafilomycin A1 (100 nM) and epi-destruxin E (10 M) controls.

  • Causality: As the analogue inhibits V-ATPase, the resulting pH imbalance disrupts actin filaments. The cells round up and detach, causing a precipitous drop in impedance. ECIS captures the exact onset time and rate of this morphological collapse, allowing for the calculation of highly accurate temporal

    values[5].

Future Horizons in Therapeutics and Agronomics

The modular nature of the destruxin macrocycle makes it a privileged scaffold. Beyond oncology, synthetic analogues are being investigated for their ability to reversibly suppress Hepatitis B viral surface antigen (HBsAg) expression without endogenous cytotoxicity[1]. In agronomics, tuning the lipophilicity of the

-hydroxy acid side chain is yielding analogues that easily penetrate insect cuticles while degrading rapidly in soil, offering a sustainable alternative to synthetic agrochemicals.

References

1.[7] Synthesis and biological activity of a destruxin analogue: D-Lac-6 destruxin E - Int J Pept Protein Res / PubMed - Link 2.[6] Total Synthesis of Biologically Active Natural Products toward Elucidation of the Mode of Action - Chem Pharm Bull / PubMed -Link 3.[8] Synthesis and biological evaluation of destruxin A and related analogs - ResearchGate -Link 4. Synthesis, Structure Determination, and Biological Evaluation of Destruxin E - Organic Letters / University of Bristol - Link 5.[1] Purification and Quantitative Analysis of Destruxins from Meterhizium anisopliae by HPLC - ResearchGate -Link 6.[5] Probing inhibitory effects of destruxins from Metarhizium anisopliae using insect cell based impedance spectroscopy: inhibition vs chemical structure - Toxicon / PubMed - Link 7.[3] Destruxins: Fungal-derived Cyclohexadepsipeptides with Multifaceted Anticancer and Antiangiogenic Activities - PLoS One / PMC - Link 8.[2] Unveiling the biosynthetic puzzle of destruxins in Metarhizium species - PNAS -Link 9.[4] The V-ATPase in insect epithelia - Journal of Experimental Biology / The Company of Biologists - Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. Destruxins: Fungal-derived Cyclohexadepsipeptides with Multifaceted Anticancer and Antiangiogenic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Probing inhibitory effects of destruxins from Metarhizium anisopliae using insect cell based impedance spectroscopy: inhibition vs chemical structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Total Synthesis of Biologically Active Natural Products toward Elucidation of the Mode of Action] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and biological activity of a destruxin analogue: D-Lac-6 destruxin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Engineering Conformational Constraints: The Strategic Role of Beta-Alanine in Cyclic Peptide Drug Design

Executive Summary

In the landscape of macrocyclic drug discovery, ring strain and bioavailability remain the primary bottlenecks for small cyclic peptides (4–6 residues). While

-amino acids often force high-energy conformations in small rings, -alanine ( -Ala) serves as a critical "relief valve" and structural modulator.

This guide analyzes the mechanistic role of

-alanine in altering backbone geometry, specifically its ability to expand turn structures (transforming standard -turns into pseudo-variants), relieve transannular strain, and confer proteolytic resistance. We provide actionable protocols for synthesis and characterization, grounded in field-proven methodologies.

Structural Mechanics: The Beta-Alanine Effect

The incorporation of

-alanine into a cyclic backbone introduces an additional methylene group ( ) between the carboxylic acid and the amine. This seemingly minor insertion fundamentally alters the Ramachandran landscape of the peptide.

Decoupling the Amide Plane

In standard

-peptides, the and angles are tightly coupled. -Alanine introduces an additional torsion angle ( or ) around the bond.

• Consequence: This adds conformational entropy to the linear precursor but, paradoxically, allows for the formation of stable, low-energy hydrogen bond networks in the cyclic state that are inaccessible to all-

  peptides.

Ring Strain Relief in Small Cycles

Cyclic tetrapeptides constructed solely from

-amino acids are often synthetically challenging or unstable due to the high energy required to close the ring (transannular strain).

• Mechanism: Replacing an

  -amino acid with -alanine expands the ring perimeter by approximately 1.5 Å per residue.

• Application: This is critical for Cyclic Tetrapeptides . For example, cyclo(

  -Ala-Pro- -Ala-Val) crystallizes readily with trans-peptide bonds, whereas analogous all- tetrapeptides often suffer from cis-peptide bond isomerization or high ring strain.

Turn Expansion ( )

Standard Type I/II

-turns in -peptides form 10-membered hydrogen-bonded rings ( ). -Alanine expands these turns:

• Pseudo-

  -turns: Often forms 7-membered rings ( ) but with different geometry than -residues.

• Expanded

  -turns: The extra methylene leads to or hydrogen-bonding patterns.[1]

Table 1: Comparative Hydrogen Bond Ring Sizes

Feature	Standard -Peptide	-Ala Hybrid Peptide	Structural Consequence
-Turn	( )	or	Accommodates bulkier side chains; alters receptor fit.
-Turn	( )	Pseudo- /	Sharpens the turn angle without steric clash.
Ring Constraint	High (in tetrapeptides)	Relaxed	Allows "trans" amide bonds in small rings.

Visualization of Conformational Pathways

The following diagram illustrates the decision logic for incorporating

-alanine to solve specific structural problems in lead optimization.

Figure 1: Strategic logic for

-alanine integration. The extra methylene group drives three distinct outcomes: strain relief, novel turn architecture, and enzymatic stability.

Pharmacokinetic Implications: Proteolytic Stability

Beyond conformation,

-alanine acts as a "stealth" component against proteases.

Mechanism of Resistance

Proteolytic enzymes (e.g., chymotrypsin, pepsin) rely on the precise spatial arrangement of the scissile amide bond relative to the catalytic triad (e.g., Ser-His-Asp).

• The Mismatch: The

  -peptide bond shifts the carbonyl carbon away from the nucleophilic attack vector of the protease.

• Data Support: Hybrid

  -peptides show half-lives ( ) in human serum often exceeding 24–48 hours, compared to minutes for their all- counterparts.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of -Ala Hybrids

Objective: Synthesize linear precursor H-Phe-Pro-

-Ala-Phe-OH.

Reagents:

• Resin: 2-Chlorotrityl Chloride (2-CTC) resin (Low loading: 0.3–0.5 mmol/g to prevent aggregation).

• Coupling: HATU / HOAt (Preferred over HBTU for

  -amino acids to reduce racemization and improve kinetics).

Protocol:

• Loading: Swell 2-CTC resin in DCM. Add Fmoc-

  -Ala-OH (2 eq) + DIPEA (4 eq) in DCM. Agitate 2h. Cap with MeOH/DIPEA.

• Elongation:

  • Deprotect: 20% Piperidine in DMF (

    min). Note: Monitor UV; -Ala deprotection kinetics are similar to -Ala.

  • Wash: DMF (

    ).[2]

  • Coupling: AA (3 eq), HATU (2.9 eq), HOAt (3 eq), DIPEA (6 eq) in DMF. Reaction time: 45–60 min.

• Cleavage (Preserving Side Chains): Treat resin with 1% TFA in DCM (

  min). Collect filtrate into pyridine/MeOH to neutralize immediately. This yields the protected linear peptide with a free C-terminal acid and N-terminal amine (after final Fmoc removal).

Solution Phase Cyclization (High Dilution)

Objective: Cyclize to cyclo(Phe-Pro-

-Ala-Phe).

Critical Constraint: Concentration must be

M to favor intramolecular cyclization over intermolecular oligomerization.

Protocol:

• Dissolution: Dissolve linear precursor in dry DCM/DMF (9:1) to a concentration of 0.5 mM .

• Activation: Add PyBOP (3 eq) and HOBt (3 eq).

• Initiation: Add DIPEA (6 eq) dropwise over 10 minutes.

• Monitoring: Stir for 12–24 hours. Monitor by HPLC (disappearance of linear peak, appearance of more hydrophobic cyclic peak).

• Purification: Evaporate solvent, redissolve in EtOAc, wash with 5%

  , 5% , and brine. Purify via RP-HPLC ( ).

Synthesis Workflow Diagram

Figure 2: Workflow for generating

-alanine cyclic peptides. Note the critical high-dilution step to prevent oligomerization.

References

• Pavone, V., et al. (1992).

  -Alanine containing peptides: A novel molecular tool for the design of -turns.[3][4] Biopolymers, 32(11).

• Lombardi, A., et al. (1996). Unusual conformational preferences of beta-alanine containing cyclic peptides.[1] VII. Biopolymers, 38(6), 683-691.[1]

• Vasudev, P. G., et al. (2011). Hybrid peptides: unique structural scaffolds. Accounts of Chemical Research.

• Seebach, D., et al. (2004). Probing the proteolytic stability of beta-peptides.[5] Chemistry & Biodiversity.

• Bachem. Solid Phase Peptide Synthesis (SPPS) Technical Guide.

Sources

• 1. Unusual conformational preferences of beta-alanine containing cyclic peptides. VII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 4. scispace.com [scispace.com]
• 5. Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Engineering Cyclodepsipeptides: The Impact of D-Amino Acid Substitution on Destruxin Bioactivity and Synthesis

As a Senior Application Scientist specializing in peptide engineering, I frequently encounter the thermodynamic hurdles of macrocyclization and the delicate balance of structure-activity relationships (SAR). Destruxins (DTXs), a family of cyclic hexadepsipeptides originally isolated from the entomopathogenic fungus Metarhizium anisopliae, represent a masterclass in evolutionary chemical biology. They exhibit potent insecticidal, phytotoxic, and cytotoxic properties, primarily driven by their ability to inhibit vacuolar-type H(+)-ATPase (V-ATPase) and disrupt intracellular calcium fluxes[1].

This technical guide dissects the mechanistic impact of D-amino acid substitutions on both the bioactivity and the synthetic viability of Destruxins, providing actionable, self-validating protocols for drug development professionals.

The Mechanistic Role of D-Amino Acids in Macrocyclization

Synthesizing cyclopeptides with fewer than seven residues is notoriously difficult. The linear precursors possess a high degree of conformational freedom, making the entropic penalty of head-to-tail macrocyclization severe. Without structural pre-organization, intermolecular oligomerization outcompetes intramolecular ring closure[2].

Thermodynamic Pre-organization via Stereochemical Inversion The strategic incorporation of D-amino acids (or N-methylated amino acids) fundamentally alters the folding kinetics of the linear precursor. A D-amino acid acts as a potent

-turn inducer[2]. By introducing a stereochemical "kink" at the or position, the peptide backbone is forced into a Type II or Type II' -turn. This conformational pre-organization brings the N-terminal amine and C-terminal carboxylate into tight spatial proximity, drastically lowering the activation energy required for cyclization and enabling high-yield synthesis.

Structure-Activity Relationship (SAR): The Depside Bond vs. Amide Substitution

The native Destruxin scaffold consists of five amino acids and one

-hydroxy acid, linked by five amide bonds and one crucial depside (ester) bond. A critical SAR question in peptide engineering is whether this ester bond can be replaced by an amide bond to improve metabolic stability.

To test this, researchers have synthesized analogs where the native D-hydroxy acid is substituted with a corresponding D-amino acid, converting the depsipeptide into a homodetic cyclic peptide. However, as demonstrated by Cavelier et al., this amide-linked analog completely loses its biological activity[3].

The Causality of Activity Loss: The ester linkage provides essential backbone flexibility and lacks a hydrogen-bond donor. Replacing it with a rigid, planar amide bond introduces an unwanted hydrogen bond donor that disrupts the hydrophobic binding interface required to engage the V-ATPase complex. Conversely, substituting the native hydroxy acid with a different D-hydroxy acid (e.g., D-Lactic acid to form D-Lac-6 Destruxin E) maintains the ester geometry and preserves potent bioactivity[4]. Furthermore, the stereochemistry of the side chains is equally critical; inverting the epoxide stereocenter of Destruxin E (from S to R) results in a 10-fold drop in V-ATPase inhibition[5].

Quantitative Bioactivity Profiling

The following table summarizes the quantitative and qualitative impact of specific substitutions on the Destruxin E scaffold.

Compound	Structural Modification	Relative V-ATPase ICngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	Insecticidal Efficacy	Mechanistic Consequence
Natural Destruxin E	None (Native Depsipeptide)	~2 nM	High	Optimal target engagement[1]
Epi-Destruxin E	Epoxide inversion (S R)	~20 nM	Moderate	Reduced binding affinity
Amide-Destruxin	Depside ester replaced by D-amino acid	>10,000 nM	Inactive	Loss of backbone flexibility[3]
D-Lac-6 Destruxin E	Native HA replaced by D-Lactic acid	~15 nM	High	Maintained ester geometry[4]

Mechanistic Pathways & Workflows

To fully grasp the engineering of these molecules, we must visualize both their biological mechanism of action and the synthetic workflow required to produce them.

Cellular Signaling Disruption

Cellular signaling disruption by Destruxin E via V-ATPase inhibition.

Synthetic Pipeline

Step-by-step synthetic workflow for D-amino acid substituted cyclopeptides.

Validated Experimental Protocols

The following methodologies are designed as self-validating systems . Every critical step contains an internal checkpoint to ensure causality and prevent downstream failures.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of the Linear Precursor

Causality: We strictly utilize 2-chlorotrityl chloride (2-CTC) resin. The bulky trityl group provides severe steric hindrance, which suppresses premature cleavage and mitigates diketopiperazine (DKP) formation—a notorious side reaction when coupling the second and third residues, especially if an N-methylated or D-amino acid is present[2].

• Resin Loading: Swell 2-CTC resin in dry DCM. Load the first amino acid (e.g., Fmoc-

  -Ala-OH) using DIPEA (4 eq) in DCM for 2 hours. Cap unreacted sites with Methanol/DIPEA/DCM (1:2:7).

• Deprotection: Treat with 20% piperidine in DMF (2 x 5 min). Caution: Keep deprotection times short to prevent DKP formation.

• Elongation: Couple subsequent residues (including the target D-amino acid) using HATU (3 eq), HOAt (3 eq), and DIPEA (6 eq) in DMF.

• Mild Cleavage: Cleave the linear precursor from the resin using 1% TFA in DCM for 15 minutes to retain side-chain protecting groups.

• Validation Checkpoint: Perform a micro-cleavage and analyze via LC-MS. The presence of the exact linear precursor mass (without -18 Da DKP adducts) validates successful elongation. Do not proceed to cyclization if DKP is detected.

Protocol 2: High-Dilution Solution-Phase Macrocyclization

Causality: Cyclization must be performed under high-dilution conditions (

to M) to kinetically favor intramolecular ring closure over intermolecular oligomerization.

• Preparation: Dissolve the purified linear precursor in anhydrous DMF/DCM (1:1 v/v) to a final concentration of 1 mM.

• Activation: Add DEPBT (3 eq) and DIPEA (5 eq) at 0°C. DEPBT is chosen specifically over standard carbodiimides because it drastically reduces epimerization at the C-terminal residue during cyclization.

• Reaction: Stir under an inert argon atmosphere at room temperature for 48–72 hours.

• Validation Checkpoint: Monitor via RP-HPLC and LC-MS. A successful cyclization is self-validated by the disappearance of the linear precursor peak and the emergence of a single major peak exhibiting a mass shift of exactly -18 Da (loss of H

  O).

Protocol 3: V-ATPase Inhibition Bioassay

Causality: To confirm that the synthesized D-amino acid analog retains its biological target engagement, we measure the inhibition of ATP hydrolysis using isolated vacuolar membranes.

• Membrane Isolation: Isolate vacuolar membranes from Saccharomyces cerevisiae or insect midgut cells via sucrose gradient centrifugation.

• Assay Setup: Incubate 10

  g of membrane protein with the synthesized Destruxin analog (serial dilutions from 0.1 nM to 10 M) in a buffer containing 50 mM Tris-HCl (pH 7.5), 3 mM MgSO , and 3 mM ATP.

• Quantification: Measure the release of inorganic phosphate (Pi) using the malachite green colorimetric assay at 660 nm after 30 minutes of incubation at 37°C.

• Validation Checkpoint: The assay must include Bafilomycin A1 (a known, potent V-ATPase inhibitor) as a positive control. If Bafilomycin A1 fails to produce an IC

  in the low nanomolar range, the membrane integrity is compromised, and the assay must be invalidated and repeated.

References

• Calmes M., et al. "Synthesis and biological activity of a destruxin analogue: D-Lac-6 destruxin E." PubMed,[Link]

• Cavelier F., et al. "Natural cyclopeptides as leads for novel pesticides: Tentoxin and destruxin." ResearchGate,[Link]

• Sato H., et al. "Destruxin E backbone modification effects on osteoclast Morphology: Synthesis and SAR study." ResearchGate,[Link]

• "Synthesis of Cyclotetrapeptides Analogues to Natural Products as Herbicides." ANII,[Link]

Sources

• 1. vita-europe.com [vita-europe.com]
• 2. redi.anii.org.uy [redi.anii.org.uy]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological activity of a destruxin analogue: D-Lac-6 destruxin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Pharmacological Mastery of N-Methylated Valine Peptides

Engineering Stability, Permeability, and Potency

Executive Summary

The incorporation of N-methylated valine (N-Me-Val) represents a high-impact strategy in modern peptide drug discovery. Unlike standard amino acids, N-Me-Val introduces a "dual-constraint" mechanism: the bulky isopropyl side chain of valine combined with the N-methyl group creates severe steric hindrance. This modification is not merely structural; it is a pharmacological lever that modulates membrane permeability (by reducing hydrogen bond donors), metabolic stability (by blocking protease access), and conformational rigidity (biasing the backbone towards specific bio-active geometries).

This guide provides a technical deep-dive into the pharmacology, synthesis, and validation of N-Me-Val containing peptides, designed for researchers optimizing peptide therapeutics.

Structural Pharmacology: The "Valine Factor"

The pharmacological potency of N-Me-Val stems from its unique ability to restrict the Ramachandran space of the peptide backbone.

2.1 The Steric Clash Mechanism

Valine is a

-branched amino acid. When the amide nitrogen is methylated, the resulting N-Me-Val residue experiences significant steric clash between the N-methyl group and the isopropyl side chain.

• Conformational Locking: This clash severely restricts rotation around the

  and torsion angles, often locking the peptide into a specific turn or inducing a cis-peptide bond configuration.

• Cis/Trans Equilibrium: unlike standard peptide bonds which are >99% trans, N-Me-Val peptide bonds often exhibit significant cis populations (up to 30-40% in solution). This is critical for binding to targets that recognize turn structures (e.g., Cyclophilin).

2.2 The Chameleonic Effect (Permeability)

N-methylation removes a hydrogen bond donor (NH).

• Desolvation Penalty Reduction: Removing the NH reduces the energetic cost of desolvating the peptide before it enters the lipid bilayer.

• Lipophilicity: The methyl group adds hydrophobicity.

• Result: N-Me-Val peptides can transiently bury their polar backbone atoms internally (forming intramolecular H-bonds) to pass through membranes, a phenomenon known as "Chameleonicity."

Visualization: The Chameleonic Membrane Transport

The following diagram illustrates the pharmacological logic flow of how N-Me-Val facilitates membrane crossing and protease resistance.

Caption: Mechanistic flow illustrating how N-Methyl Valine modification translates structural changes into pharmacological bioavailability.

Case Studies in Drug Development

4.1 Cyclosporin A (CsA): The Archetype

Cyclosporin A is a cyclic undecapeptide containing seven N-methylated residues.[1]

• Role of N-Me-Val: While CsA is famous for its MeBmt residue, the N-methylated backbone (including positions analogous to Val) is essential for its "open" conformation in solvents (binding mode) and "closed" conformation in membranes.

• Validation: Analogs replacing N-Me-Val with Val show drastic reduction in activity and permeability, confirming the methyl group is not just a spacer but a conformational lock.

4.2 Dolastatin 10 & Auristatins: The Cytotoxic Payload

Dolastatin 10 contains Dolavaline (N,N-dimethyl-valine) at the N-terminus.

• Mechanism: The terminal N,N-dimethyl group is crucial for binding to the vinca domain of tubulin.

• Application: Synthetic analogs (Auristatins, e.g., MMAE) are used as payloads in Antibody-Drug Conjugates (ADCs) like Brentuximab vedotin. The N-Me-Val moiety ensures high potency (IC50 in pM range) and stability in blood circulation before cellular internalization.

Synthesis Protocol: Overcoming the Steric Barrier

Synthesizing peptides with N-Me-Val is notoriously difficult due to steric hindrance.[2] Standard coupling reagents (HBTU/HOBt) often fail, leading to deletion sequences.

5.1 Optimized SPPS Protocol for N-Me-Val

Reagents Required:

• Coupling Reagent: HATU or COMU (Superior to HBTU).

• Base: DIPEA or TMP (2,4,6-trimethylpyridine) to minimize racemization.

• Resin: Low loading resin (0.3-0.4 mmol/g) to reduce inter-chain aggregation.

Step-by-Step Workflow:

Step	Action	Critical Parameter
1. Swelling	Swell resin in DMF (30 min).	Ensure full solvation of polymer matrix.
2. Deprotection	20% Piperidine in DMF (2 x 5 min).	Remove Fmoc group.[3] UV monitoring recommended.
3. Activation	Dissolve Fmoc-N-Me-Val-OH (3 eq), HATU (2.9 eq), DIPEA (6 eq).	Pre-activate for only 30-60 seconds to avoid racemization.
4. Coupling	Add to resin.[3] Double coupling recommended.	Reaction time: 2 x 2 hours.
5. Capping	Acetic anhydride/Pyridine.	Essential to terminate unreacted chains (deletion sequences).
6. Next AA	Coupling the next AA onto N-Me-Val is the hardest step.	Use HATU or PyBroP . Extended time (4-12h) or Microwave (75°C).

5.2 Visualization: The "Difficult Coupling" Cycle

The diagram below highlights the specific bottleneck in the synthesis cycle.

Caption: SPPS cycle emphasizing the critical bottleneck when coupling the subsequent amino acid onto the sterically hindered N-Me-Val residue.

Experimental Validation Metrics

To validate the pharmacological advantages of your N-Me-Val peptide, the following assays are mandatory.

6.1 Permeability: PAMPA & Caco-2[4]

• PAMPA (Parallel Artificial Membrane Permeability Assay): Measures passive diffusion.

  • Target:

    cm/s indicates good permeability.

  • Protocol Note: Use lipid oil-dodecane mix to simulate the bilayer.

• Caco-2: Measures active and passive transport.

  • Relevance: N-methylation primarily improves passive diffusion (transcellular).

6.2 Metabolic Stability

• Plasma Stability Assay: Incubate peptide in human/rat plasma at 37°C.

  • Measurement: LC-MS/MS at T=0, 30, 60, 120, 240 min.

  • Expectation: N-Me-Val peptides often show

    hours, compared to minutes for non-methylated analogs.

Assay	Parameter	N-Me-Val Peptide Target	Standard Peptide Reference
PAMPA	Log	-5.0 to -4.0	-7.0 to -6.0
Plasma Stability	Half-life ( )	> 12 Hours	< 30 Minutes
Solubility	Aqueous (PBS)	Variable (often lower)	High

References

• Chatterjee, J., et al. (2008). "N-Methylation of Peptides: A New Perspective in Medicinal Chemistry." Accounts of Chemical Research. Link

• White, T. R., et al. (2011). "On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds." Nature Chemical Biology. Link

• Pettit, G. R., et al. (1990). "Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10." Biochemical Pharmacology. Link

• Biron, E., et al. (2008). "Optimized selective N-methylation of peptides on solid support." Journal of Peptide Science. Link

• BenchChem Application Note. (2025). "Protocols for the Synthesis of Fmoc-N-Methyl-D-valine and its Application in Solid-Phase Peptide." Link

• Di, L. (2015). "Strategic approaches to optimizing peptide ADME properties." The AAPS Journal. Link

Sources

• 1. scilit.com [scilit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Molecular Mechanism of Action for Destruxin Derivatives

Executive Summary: The Dual-Natured Cyclopeptide

Destruxins (dtxs) represent a class of cyclic hexadepsipeptides synthesized by the entomopathogenic fungus Metarhizium anisopliae.[1][2] While historically categorized as insecticidal mycotoxins, recent pharmacological profiling has repositioned them as potent bioactive leads for oncology and osteolytic therapy.

The molecular mechanism of Destruxins is not singular; it is a multi-target modality dependent on the specific derivative (A, B, or E) and the biological system (insect vs. mammalian). This guide dissects the core mechanisms—specifically V-ATPase inhibition , Aminoacyl-tRNA synthetase blockade , and calcium channel modulation —and provides the experimental frameworks necessary to validate these interactions in a drug discovery context.

Chemical Architecture & Structure-Activity Relationship (SAR)

The Destruxin core is a hexadepsipeptide ring composed of five amino acids and one

-hydroxy acid. The biological potency hinges on the specific side-chain modifications, particularly at the R-group of the proline or the hydroxy acid residues.

Table 1: Comparative Potency & SAR of Key Derivatives

Derivative	Key Structural Feature	Primary Target (High Affinity)	Biological Profile
Destruxin A (DA)	Allyl group (vinyl)	Aminoacyl-tRNA Synthetases (ARSs) , Cytoskeleton	High Insecticidal Potency. Suppresses innate immunity; causes rapid paralysis via calcium channel modulation.
Destruxin B (DB)	Isopropyl/Ethyl group	V-ATPase (Vacuolar H+-ATPase)	High Antitumor Potential. Reversible V-ATPase inhibitor (unlike Bafilomycin A1). Induces mitochondrial apoptosis in cancer cells.[3][4]
Destruxin E (DE)	Epoxide group	V-ATPase / Oxidative Stress	Hyper-Cytotoxic. The epoxide moiety enhances reactivity, leading to severe oxidative stress and rapid cell death (often too toxic for therapeutic use).

SAR Insight: The conversion of the vinyl group (DA) to an ethyl group (DB) shifts the profile from a rapid immune-suppressor (insect) to a specific organelle-acidification inhibitor (mammalian). This "switch" is critical for medicinal chemists designing analogs with reduced systemic toxicity.

Primary Molecular Mechanism: V-ATPase Blockade

The most pharmacologically relevant mechanism for drug development is the inhibition of the Vacuolar H+-ATPase (V-ATPase). Unlike the irreversible inhibitor Bafilomycin A1, Destruxin B acts as a reversible inhibitor , making it a valuable probe for transiently modulating pH without permanent cell damage.

Mechanism of Action[2][4][5][6]

• Binding: Destruxin B binds to the V0 membrane sector of the V-ATPase complex.

• Proton Halt: This binding structurally locks the rotary motor, preventing the translocation of protons (

  ) from the cytosol into the lumen of organelles (lysosomes, endosomes).

• pH Collapse: The organelle lumen becomes less acidic (alkalinization).

• Functional Failure: Lysosomal enzymes (proteases) fail to activate; autophagic flux is blocked, leading to the accumulation of toxic protein aggregates and eventual apoptosis.

Visualization: The V-ATPase Inhibition Pathway[1]

Caption: Destruxin B binds the V0 subunit, halting proton transport, causing lysosomal alkalinization and downstream autophagic failure.

Secondary Mechanism: Mitochondrial Apoptosis & ER Stress

In mammalian cancer cells (e.g., A549 lung cancer, colorectal lines), Destruxin B triggers the Intrinsic Apoptotic Pathway . This is often independent of V-ATPase inhibition and involves direct signaling modulation.

The Signaling Cascade

• Oxidative Trigger: Destruxin exposure generates Reactive Oxygen Species (ROS).

• ER Stress: ROS triggers the Unfolded Protein Response (UPR), specifically the PERK-ATF4-CHOP axis.

• Mitochondrial Permeabilization:

  • Upregulation: Pro-apoptotic PUMA and Bax .[5]

  • Downregulation: Anti-apoptotic Mcl-1 .[5]

  • Translocation: Bax moves to the mitochondrial outer membrane.[5]

• Execution: Cytochrome c release activates Caspase-9 and subsequently Caspase-3.

Visualization: Apoptotic Signaling Network

Caption: Destruxin B induces apoptosis via ROS-mediated ER stress and the Bcl-2 family mitochondrial pathway.[3]

Experimental Methodologies

To validate these mechanisms in your own lab, use the following self-validating protocols.

Protocol A: V-ATPase Proton Transport Assay (Acridine Orange Quenching)

Purpose: To quantify the inhibition of organelle acidification by Destruxin derivatives.

Materials:

• Isolated intracellular vesicles (microsomes) or purified V-ATPase.

• Acridine Orange (AO) dye (fluorescence is quenched in acidic environments).

• Spectrofluorometer (Ex 495 nm / Em 530 nm).

• Control: Bafilomycin A1 (10 nM) as a positive control for total inhibition.

Step-by-Step Workflow:

• Preparation: Resuspend vesicles (50 µg protein) in Assay Buffer (10 mM HEPES, 150 mM KCl, 2 mM MgCl2, pH 7.4).

• Baseline: Add AO (5 µM final) and monitor fluorescence until stable (1-2 min).

• Activation: Add ATP (2 mM) to initiate proton pumping.

  • Observation: Fluorescence should rapidly decrease (quench) as H+ enters vesicles and AO accumulates/dimerizes.

• Challenge: Once quenching reaches steady state (~5 min), inject Destruxin B (0.1 - 10 µM).

• Validation:

  • Reversibility Check: If testing DB, wash the vesicles and re-assay. Activity should recover (unlike Bafilomycin).[6]

  • Calculation: % Inhibition = (Slope_post_drug / Slope_pre_drug) × 100.

Protocol B: DARTS (Drug Affinity Responsive Target Stability)

Purpose: To confirm physical binding of Destruxin to target proteins (e.g., V-ATPase subunits or ARSs) without labeling.

Principle: Ligand binding stabilizes the target protein, making it resistant to protease digestion.

Workflow:

• Lysate Prep: Prepare native cell lysates (e.g., A549 or Sf9 cells) in non-denaturing lysis buffer.

• Incubation: Divide lysate into aliquots.

  • Sample A: Vehicle (DMSO).

  • Sample B: Destruxin A/B (10 - 100 µM).

  • Incubate for 1 hour at room temperature.

• Digestion: Add Pronase (1:100 to 1:1000 enzyme:protein ratio) to both samples.

• Quench: Stop reaction at specific time points (10, 20, 30 min) using SDS-loading buffer and boiling.

• Analysis: Run SDS-PAGE and stain with Coomassie or Silver Stain.

  • Result: Look for bands that remain distinct in the Destruxin lane but fade in the DMSO lane. These are candidate binding partners.[7]

• ID: Excise protected bands and identify via LC-MS/MS.

References

• Destruxin B as a V-ATPase Inhibitor : Muroi, M., et al. (1994).[2][6] "Destruxin B, a specific and readily reversible inhibitor of vacuolar-type H(+)-translocating ATPase."[6] Biochemical and Biophysical Research Communications.

• Apoptotic Mechanism : Dornetshuber-Fleiss, R., et al. (2013). "Destruxins: Fungal-derived Cyclohexadepsipeptides with Multifaceted Anticancer and Antiangiogenic Activities." Biochemical Pharmacology.

• Destruxin A vs Insect Immunity : Pal, S., et al. (2007).[8] "Fungal peptide Destruxin A plays a specific role in suppressing the innate immune response in Drosophila melanogaster."[8] Journal of Biological Chemistry.

• Structure-Activity Relationship : Pedras, M. S., et al. (2002). "The chemistry and biology of fungi from the genus Metarhizium." Phytochemistry.

• Mitochondrial Pathway : Wu, S. J., et al. (2013). "Destruxin B Isolated from Entomopathogenic Fungus Metarhizium anisopliae Induces Apoptosis via a Bcl-2 Family-Dependent Mitochondrial Pathway."[3] Evidence-Based Complementary and Alternative Medicine.[3]

Sources

• 1. tomomf.com [tomomf.com]
• 2. journals.biologists.com [journals.biologists.com]
• 3. Destruxin B Isolated from Entomopathogenic Fungus Metarhizium anisopliae Induces Apoptosis via a Bcl-2 Family-Dependent Mitochondrial Pathway in Human Nonsmall Cell Lung Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Destruxins: Fungal-derived Cyclohexadepsipeptides with Multifaceted Anticancer and Antiangiogenic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Destruxin B Isolated from Entomopathogenic Fungus Metarhizium anisopliae Induces Apoptosis via a Bcl-2 Family-Dependent Mitochondrial Pathway in Human Nonsmall Cell Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Destruxin B, a specific and readily reversible inhibitor of vacuolar-type H(+)-translocating ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Binding proteins of destruxin A from Metarhizium against insect cell - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Total synthesis protocols for cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val]

Application Note: Total Synthesis Protocol for Cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val]

Part 1: Executive Summary & Strategic Analysis

The target molecule, cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val], is a synthetic analog of the Destruxin family of cyclic hexadepsipeptides. This sequence presents three distinct synthetic challenges that disqualify standard SPPS (Solid-Phase Peptide Synthesis) templates:

• The Depsi-Bond (Ester Linkage): The presence of D-OLeu (D-2-hydroxy-4-methylpentanoic acid, also known as D-Hmp) requires the formation of a thermodynamically less stable ester bond within the backbone.

• Consecutive N-Methylation: The junction between N(Me)Val and N(Me)Ala creates severe steric hindrance, making amide bond formation difficult and prone to failure using standard carbodiimides.

• Racemic Incorporation: The requirement for DL-N(Me)Val necessitates a protocol capable of handling diastereomeric mixtures or requiring post-synthesis resolution.

The "Hydroxy-Acid Anchor" Strategy To maximize yield and purity, this protocol utilizes a Linear Solid-Phase Assembly followed by Solution-Phase Cyclization . We will anchor the D-OLeu residue to a 2-Chlorotrityl Chloride (2-CTC) resin. This allows the critical ester bond (bAla-OLeu) to be formed immediately on-resin using highly active acylation, followed by the elongation of the peptide chain. The final cyclization will occur at the chemically robust D-Pro—D-OLeu amide bond, avoiding the risks associated with cyclizing at the sterically hindered N-methyl sites or the labile ester bond.

Part 2: Detailed Synthetic Protocol

Retrosynthetic Disconnection

The optimal disconnection site is the amide bond between the amine of D-Pro and the carboxyl of D-OLeu .

• Linear Precursor: H-D-Pro-Ile-DL-N(Me)Val-N(Me)Ala-bAla-O-D-OLeu-OH

• Solid Support: 2-Chlorotrityl Chloride (2-CTC) Resin (Prevents diketopiperazine formation and allows mild acid cleavage of the protected peptide).

Materials & Reagents

• Resin: 2-Chlorotrityl Chloride Resin (Loading: 0.8–1.2 mmol/g).

• Building Blocks:

  • Fmoc-D-OLeu-OH (D-alpha-hydroxyisocaproic acid). Note: If unavailable, synthesize from D-Leu via diazotization.

  • Fmoc-bAla-OH (Beta-Alanine).

  • Fmoc-N(Me)Ala-OH.[1]

  • Fmoc-DL-N(Me)Val-OH (Racemic).

  • Fmoc-Ile-OH.

  • Fmoc-D-Pro-OH.

• Coupling Reagents: DIC (Diisopropylcarbodiimide), DMAP (4-Dimethylaminopyridine), HATU, HOAt, DIPEA (Diisopropylethylamine).

• Solvents: DMF (Anhydrous), DCM, HFIP (Hexafluoroisopropanol).

Step-by-Step Methodology

Phase I: Resin Loading & Ester Formation (The Depsi-Linkage) Rationale: Forming the ester bond early on the solid support allows for the use of excess acylating agent to drive the difficult reaction to completion.

• Resin Preparation: Swell 1.0 g of 2-CTC resin in dry DCM for 30 min.

• Loading D-OLeu: Dissolve Fmoc-D-OLeu-OH (1.2 eq) in DCM (10 mL) with DIPEA (4 eq). Add to resin.[2][3] Agitate for 2 hours.

  • Capping: Add MeOH (1 mL) to the reaction mixture and agitate for 20 min to cap unreacted chlorides. Wash resin 3x DCM, 3x DMF.[2]

  • Note: Since D-OLeu has no Fmoc group on the alpha-hydroxy, we are actually loading the free hydroxy acid or the O-protected version. Correction: Standard practice is loading the free hydroxy acid (D-Hyc-OH) directly. The carboxyl binds to the resin. The Hydroxyl is free.[4]

• The Ester Coupling (Steglich Esterification):

  • Reagent Prep: Dissolve Fmoc-bAla-OH (5 eq) and DIC (5 eq) in DCM/DMF (9:1).

  • Catalyst: Add DMAP (0.1 eq). Critical: DMAP is necessary for esterification but can cause racemization. Since bAla is achiral, this risk is nullified, making this the ideal bond for esterification.

  • Reaction: Add to resin (Resin-OLeu-OH). Agitate for 2 hours. Repeat double coupling if Kaiser test is ambiguous (Note: Kaiser test doesn't work on OH, use Chloranil or simply double couple to ensure yield).

  • Wash: 5x DMF, 5x DCM.

Phase II: Peptide Elongation (The "Difficult" N-Me Sequence) Rationale: Standard Fmoc SPPS is used, but the N(Me)Val-N(Me)Ala bond requires high-efficiency coupling reagents.

• Fmoc Removal: 20% Piperidine in DMF (2 x 10 min). Wash thoroughly.[2]

• Coupling N(Me)Ala:

  • Use Fmoc-N(Me)Ala-OH (4 eq), HATU (4 eq), DIPEA (8 eq) in DMF.[2] Reaction time: 1 hour.

• Coupling DL-N(Me)Val (The Critical Step):

  • Challenge: Coupling an N-methylated amino acid to an N-methylated amine is extremely slow.

  • Protocol: Use Fmoc-DL-N(Me)Val-OH (4 eq).

  • Activation:HATU (4 eq) and HOAt (4 eq) with DIPEA (8 eq).

  • Conditions: Double coupling is mandatory. 1st coupling: 2 hours. 2nd coupling: Overnight.

  • Alternative: If monitoring shows incomplete coupling, use Triphosgene (BTC) mediated coupling (Caution: Generates phosgene in situ, requires strict safety protocols).

• Coupling Ile: Standard HATU/DIPEA coupling (1 hour).

• Coupling D-Pro: Standard HATU/DIPEA coupling (1 hour).

• Final Deprotection: Remove the final Fmoc group from D-Pro (20% Piperidine). Wash resin 5x DCM.

Phase III: Cleavage & Macrocyclization Rationale: We must cleave the peptide from the resin without hydrolyzing the sensitive ester bond. HFIP is chosen for its mild acidity.

• Mild Cleavage: Treat resin with 20% HFIP (Hexafluoroisopropanol) in DCM (2 x 30 min).

  • Mechanism:[2][4][5][6][7][8] This cleaves the ester linkage to the resin (releasing the C-terminal Carboxyl of D-OLeu) but leaves the internal depsipeptide ester (bAla-OLeu) and side chains intact.

  • Workup: Filter resin, concentrate filtrate in vacuo. Do not use heat.

• Macrocyclization (High Dilution):

  • Dissolve the crude linear peptide in anhydrous DCM/DMF (9:1) to a concentration of < 1 mM (Critical to favor intramolecular cyclization over dimerization).

  • Add PyBOP (3 eq) and HOAt (3 eq).

  • Add DIPEA (6 eq).

  • Stir at room temperature for 24–48 hours. Monitor by LC-MS.[9][10]

  • Target Mass: Calculate Exact Mass for C29H49N5O7 (approx 579.36 Da).[11]

Phase IV: Purification & Diastereomer Separation 12. Workup: Evaporate solvent. Redissolve in EtOAc, wash with 5% KHSO4, 5% NaHCO3, and Brine. 13. HPLC Purification:

• Column: C18 Reverse Phase (e.g., Phenomenex Luna or Waters XBridge).
• Gradient: 30% -> 90% ACN in Water (0.1% TFA).
• Note on DL-N(Me)Val: You will observe two distinct peaks corresponding to the D-N(Me)Val and L-N(Me)Val diastereomers of the cyclic peptide. These often separate well on C18. Collect fractions separately to isolate the specific stereoisomers.

Part 3: Visualization & Data

Workflow Diagram (Graphviz)

Caption: Flowchart illustrating the "Hydroxy-Acid Anchor" strategy for synthesizing the Destruxin analog. Note the critical N-Me coupling and high-dilution cyclization steps.

Optimization Table: Coupling Conditions

Reaction Step	Bond Formed	Reagents	Difficulty	Critical Notes
Anchor	Resin-OLeu	DIPEA, DCM	Low	Load to ~0.6 mmol/g to prevent aggregation.
Esterification	bAla -> OLeu	DIC, DMAP (0.1 eq)	High	Use DMAP. No racemization risk (bAla is achiral).
Elongation 1	N(Me)Ala -> bAla	HATU, DIPEA	Medium	Standard coupling usually sufficient.
Elongation 2	N(Me)Val -> N(Me)Ala	HATU, HOAt	Extreme	Double coupling required. N-Me to N-Me bond is sterically congested.
Elongation 3	Ile -> N(Me)Val	HATU, DIPEA	Medium	Coupling to secondary amine requires efficient activation.
Cyclization	D-Pro -> D-OLeu	PyBOP, HOAt	High	Perform at High Dilution (<1mM) to avoid oligomers.

Part 4: References

• Pedras, M. S., et al. (2002).[12] "The Destruxins: Synthesis, Biosynthesis, Biotransformation, and Biological Activity."[12][13] Phytochemistry, 59(6), 579–596.

• Cavelier, F., et al. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Luxembourg Bio Technologies. 14

• BenchChem. (2025).[2] "Application Notes and Protocols for the Use of N-Methyl-DL-alanine in Peptide Synthesis."

• Doi, T., et al. (2010). "Synthesis, Structure Determination, and Biological Evaluation of Destruxin E." Journal of Organic Chemistry, 75(16).

• Coin, I., et al. (2007). "Depsipeptide Synthesis: Methods for formation of depsipeptide ester bonds." Nature Protocols.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Depsipeptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. asianpubs.org [asianpubs.org]
• 6. Biosynthesis of depsipeptides, or Depsi: The peptides with varied generations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cyclo[Ala-bAla-D-Leu-D-N(Me)aIle-Thr-bAla-D-Leu-N(Me)Ile-bAla-D-Ile-N(Me)Val] | C54H97N11O12 | CID 162907259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Researchers synthesize a new allotrope of carbon | EurekAlert! [eurekalert.org]
• 9. DNA-Compatible Conditions for the Formation of N-Methyl Peptide Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. cyclo[N(Me)Ala-bAla-OLeu-D-Pro-Ile-D-Val] | C29H49N5O7 | CID 162984159 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. The destruxins: synthesis, biosynthesis, biotransformation, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. luxembourg-bio.com [luxembourg-bio.com]

Solid-phase peptide synthesis of N-methylated depsipeptides

[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGcHjUCb7j_B2MROIq_6XJuESbqv4-LzqofZg4i0bgwnrUd53V#AdvancedSolid-PhasePeptideSynthesis(SPPS)ofN-MethylatedDepsipeptides:OvercomingStericandLabilityBarriers##1.Introduction&MechanisticChallengesThesynthesisofcomplexN-methylateddepsipeptides(suchasthepotentantiproliferativeagentcoibamideAortheantitumorcompoundoxathiocoraline)representsaformidablefrontierinpeptidechemistry.Thesemoleculescombinetwohighlyproblematicstructuralmotifs:esterbonds (depsipeptides)andN-methylatedamides .SynthesizingthesetargetsviastandardFmoc-Solid-PhasePeptideSynthesis(SPPS)introducesa"perfectstorm"ofchemicalliabilities:1.EsterBondLability: Theesterlinkageishighlysusceptibletobase-catalyzedhydrolysisandnucleophilicattackbypiperidineduringstandardFmocdeprotectioncycles[1.2]. 2. Diketopiperazine (DKP) Formation: N-alkylated sequences are notoriously prone to DKP formation. Upon Fmoc deprotection of the residue preceding an N-methylated amino acid, the resulting free amine can rapidly attack the adjacent ester or amide carbonyl, cleaving the peptide from the resin[1][2]. 3. Steric Hindrance: The N-methyl group severely restricts the conformational space of the growing peptide chain, drastically reducing the kinetics of subsequent acylation steps and increasing the risk of epimerization[2].

This application note provides a self-validating, field-tested framework for navigating these challenges, detailing optimized protocols for on-resin esterification, Fukuyama-Mitsunobu N-methylation, and mild Fmoc deprotection strategies.

Strategic Workflows & Causality

Mitigating Ester Cleavage and DKP Formation

Standard Fmoc deprotection utilizes 20% piperidine in DMF. Because piperidine is an unhindered nucleophilic base, it readily cleaves ester bonds and accelerates DKP formation in N-alkylated peptides[1][3].

The Solution: Transitioning to non-nucleophilic or buffered mild base cocktails is critical. Utilizing 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in place of piperidine effectively suppresses DKP formation due to its non-nucleophilic nature[2]. For extreme cases of ester lability, a highly optimized cocktail of 5% piperazine + 1% DBU + 1% Formic Acid (FA) is recommended. The formic acid acts as an acidic modifier that buffers the basicity, suppressing base-catalyzed aspartimide formation and ester aminolysis while maintaining rapid Fmoc removal[3][4].

Figure 1: Mechanistic divergence of Fmoc deprotection cocktails on depsipeptide stability.

On-Resin N-Methylation via Fukuyama-Mitsunobu

While commercially available Fmoc-N-Me amino acids can be utilized, on-resin N-methylation offers unparalleled sequence flexibility. The Fukuyama-Mitsunobu reaction is the most robust method for selective N-alkylation on solid support[5].

The primary amine is first activated/protected with o-nitrobenzenesulfonyl chloride (o-NBS-Cl). This sulfonamide renders the N-H proton sufficiently acidic to be deprotonated under Mitsunobu conditions[5][6]. Alkylation is then performed using methanol, triphenylphosphine (PPh3), and diisopropyl azodicarboxylate (DIAD). Crucial Insight: DIAD is strictly preferred over diethyl azodicarboxylate (DEAD) on solid phase; DEAD frequently results in high yields (>40%) of undesired ethylated byproducts, whereas DIAD ensures clean methylation[6].

Figure 2: Workflow of the Fukuyama-Mitsunobu on-resin N-methylation strategy.

Overcoming Steric Hindrance During Coupling

Acylating a secondary N-methyl amine is kinetically unfavorable. Standard HBTU/HOBt cocktails often fail or require excessive reaction times that promote epimerization. Highly reactive uronium/aminium salts based on 7-azabenzotriazole (e.g., HATU) combined with HOAt are mandatory[1][2]. The nitrogen at position 7 of the HOAt ring provides a neighboring group effect, hydrogen-bonding with the incoming amine and accelerating the coupling despite the steric bulk.

Quantitative Data Summaries

Table 1: Impact of Fmoc Deprotection Cocktails on Depsipeptide Integrity

Deprotection Cocktail	Ester Bond Stability	DKP Suppression	Reaction Kinetics
20% Piperidine in DMF	Poor (High Hydrolysis)	Poor (High DKP)	Fast (< 15 min)
2% DBU in DMF	Moderate	Good	Very Fast (< 5 min)
5% Piperazine + 1% DBU + 1% FA	Excellent	Excellent	Moderate (15 - 20 min)

Data synthesized from comparative SPPS optimization studies[2][3].

Table 2: Coupling Efficiency for N-Methylated Amines

Coupling Reagents	Relative Reactivity on N-Me	Epimerization Risk	Recommended Use Case
DIC / HOBt	Low	Low	Standard primary amines
HBTU / DIPEA	Low-Moderate	Moderate	Unhindered secondary amines
HATU / HOAt / DIPEA	High	Moderate	Highly hindered N-Me couplings

| COMU / DIPEA | Very High | Low | Extremely hindered / prone to epimerization |

Step-by-Step Experimental Protocols

Protocol 1: On-Resin Esterification (Depsipeptide Bond Formation)

Objective: Form an ester linkage between a resin-bound α-hydroxy acid and an incoming Fmoc-amino acid.

• Swelling: Swell the resin (e.g., 2-chlorotrityl chloride resin) bearing the α-hydroxy acid in anhydrous Dichloromethane (DCM) for 30 minutes.

• Activation: In a separate vial, dissolve the Fmoc-amino acid (4.0 equiv) in minimum anhydrous DCM. Add N,N'-Diisopropylcarbodiimide (DIC, 4.0 equiv). Stir for 5 minutes at 0 °C.

• Catalysis: Add 4-Dimethylaminopyridine (DMAP, 0.1 equiv) to the activated amino acid solution. Note: Keep DMAP strictly catalytic to prevent racemization.

• Coupling: Transfer the mixture to the resin. Agitate at room temperature for 2 hours.

• Washing: Drain the reactor and wash the resin sequentially with DCM (3x), DMF (3x), and DCM (3x).

• Validation & QC: Cleave a micro-aliquot of resin (1-2 mg) using 1% TFA in DCM for 10 minutes. Evaporate, reconstitute in MeCN/H2O, and analyze via LC-MS to confirm the mass of the depsidipeptide and assess any epimerization.

Protocol 2: On-Resin N-Methylation (Fukuyama-Mitsunobu)

Objective: Selectively methylate a resin-bound primary amine[5][6].

• o-NBS Protection: Treat the free amine resin with o-nitrobenzenesulfonyl chloride (4.0 equiv) and 2,4,6-collidine (10.0 equiv) in NMP for 1 hour at room temperature. Wash with NMP (5x).

  • QC Check: Perform a Kaiser test. A successful protection yields a negative (yellow) result.

• Mitsunobu Alkylation: Suspend the resin in anhydrous THF. Add Triphenylphosphine (PPh3, 5.0 equiv) and anhydrous Methanol (10.0 equiv).

• DIAD Addition: Dropwise, add Diisopropyl azodicarboxylate (DIAD, 5.0 equiv). Agitate for 1 hour at room temperature. Wash with THF (3x) and NMP (3x).

• o-NBS Deprotection: Treat the resin with a solution of 2-mercaptoethanol (10 equiv) and DBU (5 equiv) in NMP for 30 minutes. Repeat this step once. Wash thoroughly with NMP (5x) and DCM (5x).

• Validation & QC: The resulting secondary amine will not yield a reliable Kaiser test. Use the Chloranil test , which produces a dark green/blue color exclusively for secondary amines.

Protocol 3: Coupling to Sterically Hindered N-Methyl Residues

Objective: Acylate the newly formed secondary N-methyl amine[1][2].

• Preparation: Dissolve the incoming Fmoc-amino acid (3.0 equiv) and HOAt (3.0 equiv) in DMF.

• Activation: Add HATU (2.9 equiv) to the solution, followed immediately by N,N-Diisopropylethylamine (DIPEA, 6.0 equiv). Pre-activate for exactly 1 minute.

• Coupling: Add the activated mixture to the resin. Agitate for 2 to 4 hours at room temperature. For extremely hindered sequences, gentle microwave heating (50 °C for 15 mins) may be applied.

• Validation & QC: Perform a Chloranil test. A successful coupling will result in a negative (colorless/yellow) test, indicating no free secondary amines remain.

Protocol 4: Mild Fmoc Deprotection for Depsipeptides

Objective: Remove the Fmoc group without cleaving the ester bond or triggering DKP formation[2][3].

• Cocktail Preparation: Prepare a fresh solution of 5% Piperazine (w/v), 1% DBU (v/v), and 1% Formic Acid (v/v) in DMF.

• Deprotection: Add the cocktail to the resin. Agitate for 10 minutes. Drain and repeat for another 10 minutes.

• Washing: Wash the resin extensively with DMF (5x) and DCM (3x) to remove all traces of base before the next coupling step.

References

• Advances in Fmoc solid‐phase peptide synthesis. PMC - NIH.
• Total Synthesis of the Cyclic Depsipeptide YM-280193, a Platelet Aggregation Inhibitor.
• Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis.
• Design, Synthesis, and Biological Evaluation of New Cyclic Melanotropin Peptide Analogues Selective for the Human Melanocortin-4 Receptor. PMC - NIH.
• Epimeris
• Major Progress in the Liquid-Phase Synthesis of N-Alkyl-Rich Cyclic Peptides: Kilogram-Scale GMP Production of the KRAS Inhibitor LUNA18.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, Synthesis, and Biological Evaluation of New Cyclic Melanotropin Peptide Analogues Selective for the Human Melanocortin-4 Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for hydrophobic cyclic peptides HPLC

Advanced HPLC Purification Protocols for Hydrophobic Cyclic Peptides

Abstract

Hydrophobic cyclic peptides represent a unique class of therapeutic candidates, offering high membrane permeability and metabolic stability. However, their purification presents a "hydrophobicity trap": extreme insolubility in aqueous mobile phases, irreversible adsorption to stationary phases, and aggregation-induced peak broadening. This guide moves beyond standard C18 protocols, detailing a high-recovery workflow utilizing wide-pore stationary phases, chaotropic solubilization strategies, and elevated-temperature chromatography.

The Challenge: Why Standard Protocols Fail

In drug discovery, cyclic peptides (e.g., cyclosporine analogs) often possess high ratios of hydrophobic residues (Val, Leu, Ile, Phe). When subjected to standard Reversed-Phase HPLC (RP-HPLC) conditions, two failure modes occur:

• On-Column Precipitation: The sample precipitates upon contact with the aqueous starting mobile phase, causing high backpressure and "ghost peaks" in subsequent runs.

• Irreversible Adsorption: The hydrophobic interaction with standard C18 alkyl chains is so strong that the peptide cannot be desorbed without using aggressive solvents (e.g., Isopropanol/DCM) that strip the column stationary phase.

Phase 1: Sample Preparation & Solubilization

The Golden Rule: If you cannot dissolve it, you cannot purify it. Hydrophobic cyclic peptides often form non-covalent aggregates (nanotubes or stacks) that mimic higher molecular weight proteins. Standard sonication in water/acetonitrile is insufficient.

Protocol A: The "Hard-to-Dissolve" Solubilization Strategy

For peptides insoluble in 50% Acetonitrile (ACN):

• Primary Solubilization: Dissolve the crude peptide in 100% Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) . These fluorinated alcohols are potent disruptors of secondary structure (hydrogen bonding) and break aggregates [1, 4].

  • Alternative: If the peptide is susceptible to fluorination (rare), use DMSO.

• Dilution: Dilute the solution 1:1 with the starting mobile phase (usually water with 0.1% TFA).

• Centrifugation: Spin at 15,000 x g for 10 minutes. Inject only the supernatant.

Visualization: Solubilization Logic Flow

Figure 1: Decision tree for solubilizing aggregation-prone hydrophobic peptides prior to injection.

Phase 2: Stationary Phase Selection

Expert Insight: Stop using standard C18 columns for these molecules. The hydrophobicity index of cyclic peptides often exceeds the critical desorption threshold of high-carbon-load C18 phases.

Recommended Stationary Phases

Column Type	Ligand	Pore Size	Why it Works
C4 (Butyl)	Short alkyl chain	300 Å	Primary Recommendation. Reduces hydrophobic interaction strength, allowing elution at lower organic % and preventing irreversible binding [3].
Phenyl-Hexyl	Phenyl ring	100-300 Å	Provides alternative selectivity via interactions. Excellent for peptides containing Phenylalanine or Tryptophan [5].
Hybrid C8	Octyl	130-300 Å	A middle ground. Use "Hybrid" particles (e.g., bridged ethyl hybrid) for pH stability if high pH is required.

Pore Size Criticality: Even for low MW cyclic peptides (1-2 kDa), use 300 Å (Wide Pore) columns. Cyclic peptides often aggregate into larger supramolecular structures; narrow pores (100 Å) restrict mass transfer, leading to broad, tailing peaks [6].

Phase 3: The "High-Temp" Purification Protocol

Elevated temperature is the most underutilized tool in peptide purification. It lowers mobile phase viscosity and increases the kinetic energy of the analyte, breaking hydrophobic aggregates on-column.

Experimental Parameters

• Column: C4 or Phenyl-Hexyl, 300 Å, 5 µm.

• Temperature: 60°C (Ensure column hardware is rated for this).

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic Acid).[1][2]

• Mobile Phase B: Acetonitrile + 0.1% TFA + 10% Isopropanol (IPA) .

  • Note: The addition of IPA to Mobile Phase B increases solvent strength and solubility for the elution of very hydrophobic species [9].

Step-by-Step Gradient Protocol

• Conditioning: Equilibrate column at 60°C with 95% A / 5% B.

• Sandwich Injection (Critical): To prevent precipitation in the tubing:

  • Aspirate 10 µL DMSO (plug).

  • Aspirate Sample.

  • Aspirate 10 µL DMSO (plug).

  • Inject.[3][4][5][6]

• Gradient Slope:

  • Hold 5% B for 2 minutes (Desalting).

  • Ramp 5% to 60% B over 5 minutes (Fast ramp to elution zone).

  • Shallow Gradient: Ramp 60% to 85% B over 20 minutes (0.75% per min). Most hydrophobic cyclic peptides elute here.

  • Wash: 95% B for 5 minutes.

Visualization: Method Development Cycle

Figure 2: Iterative optimization loop for hydrophobic peptide chromatography.

Troubleshooting Guide

Symptom	Causality	Corrective Action
Broad, Tailing Peaks	Slow mass transfer due to aggregation or pore exclusion.	Switch to 300 Å pore size . Increase temperature to 65-70°C [1, 7].
"Ghost" Peaks in Blank	Carryover. The peptide precipitated on the column head in previous run.	Run a "Sawtooth" wash: 3 cycles of 5% 100% B (with IPA) 5% B between injections.
Low Recovery	Irreversible adsorption to C18 silanols.	Switch to C4 or Polymeric (PLRP-S) phases.
Split Peaks	Presence of diastereomers or conformational isomers (atropisomers).	Isomers: Run isocratic hold at elution %B. Conformers: Flatten the gradient slope and increase Temp to speed up interconversion [8].

References

• Agilent Technologies. (2010).[5][7] Effect of Elevated Temperatures on Reversed-Phase HPLC of Highly Hydrophobic Peptides. Link

• Biotage. (2023).[8] Which Stationary Phase Should I Choose For My Peptide Purification? C4 vs C18.[3][8] Link

• ResearchGate. (2019). Stationary phase selection for hydrophobic cyclic peptides C4 vs C18. Link

• GenScript. (2024).[9] Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. Link

• Galak Chromatography. How to choose reversed-phase HPLC column C18, C8, C4. Link

• Sigma-Aldrich. Solubility Guidelines for Peptides. Link

• Waters Corporation.[4] Influence and Control of Column Temperature in Successful Peptide Mapping. Link

• Chromatography Forum. (2010).[5][7] HPLC method for hydrophobic peptide from antibody digest. Link

• NIH / PMC. (2010).[5][7] Quantitative Improvements in Peptide Recovery at Elevated Chromatographic Temperatures. Link

Sources

• 1. waters.com [waters.com]
• 2. hplc.eu [hplc.eu]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. HPLC method for hydrophobic peptide from antibody digest - Chromatography Forum [chromforum.org]
• 6. agilent.com [agilent.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. biotage.com [biotage.com]
• 9. genscript.com [genscript.com]

Destruxin Analogues in Next-Generation Bioinsecticide Development: Mechanistic Insights and Standardized Assay Protocols

Executive Summary

Destruxins (DTXs) are a diverse family of cyclic hexadepsipeptides naturally secreted by entomopathogenic fungi, most notably Metarhizium anisopliae[1]. Composed of five amino acid residues and one α-hydroxy acid, these secondary metabolites exhibit potent insecticidal, cytotoxic, and immunomodulatory properties[2][3]. To overcome limitations in environmental stability and species specificity, synthetic destruxin analogues are engineered via solid-phase peptide synthesis[4].

Evaluating the efficacy of these novel analogues requires a rigorous, tiered assay framework that bridges intrinsic biochemical activity with field-simulated efficacy. This application note provides drug development professionals and agricultural scientists with self-validating, step-by-step protocols to assess the insecticidal activity of Destruxin analogues.

Mechanistic Foundations of Destruxin Toxicity

Understanding the mechanism of action (MOA) is critical for designing appropriate bioassays. Destruxins do not rely on a single target; rather, they induce a multi-systemic collapse in susceptible insects:

• Calcium Channel Activation: DTXs directly or indirectly open endogenous Ca²⁺ channels in the insect muscle membrane. This leads to rapid membrane depolarization (from approx. -60 mV to -20 mV) and massive calcium influx, resulting in immediate tetanic paralysis[1][5].

• V-ATPase Inhibition: Analogues such as Destruxin B act as specific, readily reversible inhibitors of vacuolar-type H⁺-translocating ATPases (V-ATPases), effectively blocking the acidification of intracellular organelles[6].

• Immunomodulation & Cytoskeletal Damage: At the cellular level, DTXs bind to specific immunophilins (e.g., BmPPI) and endoplasmic reticulum proteins (e.g., SEC23A, TEME214)[2][7]. This binding disrupts the host's immune response, damages the cytoskeleton (microtubules and microfilaments), and triggers apoptosis[3].

Destruxin analogue multi-target mechanism of action in insect cells.

Strategic Assay Design: The Tiered Approach

Because Destruxins act on both internal physiological targets and cellular structures, screening must be tiered.

• Tier 1 (In Vitro): Assesses direct cytotoxicity and calcium flux.

• Tier 2 (Hemocoel Injection): Bypasses the insect cuticle and gut barriers to determine absolute intrinsic toxicity[4].

• Tier 3 (Leaf-Dip/Topical): Tests cuticular penetration and oral toxicity, simulating real-world field application[8][9].

Tiered screening workflow for evaluating insecticidal destruxin analogues.

Quantitative Benchmarks for Destruxin Analogues

The following table summarizes established efficacy metrics for native Destruxins and their analogues across different assay methodologies, serving as a benchmark for novel compound development.

Compound	Target Organism	Assay Methodology	Key Efficacy Metric	Reference
Destruxin A	Plutella xylostella (L2)	Non-choice leaf-dip	LC₅₀: 96.5 – 107.5 mg/L (72h)	[9]
Crude Destruxin	Spodoptera litura (L12)	Injection & Topical	LD₅₀: 0.045 – 0.237 µg/g	[8]
Destruxin B	Saccharomyces cerevisiae	In vitro ATPase assay	Dose-dependent V-ATPase inhibition	[6]
Destruxin A Analogues	Heliothis virescens	Hemocoel injection	Variable (Select analogues match native)	[4]

Standardized Experimental Protocols

Protocol A: Hemocoel Injection Bioassay (Intrinsic Toxicity)

Purpose: To determine the absolute intrinsic toxicity of an analogue by bypassing the cuticular and gut barriers[4].

Self-Validating Quality Control:

• Negative Control 1: Unhandled larvae (baseline mortality must be <5%).

• Negative Control 2: Solvent-only injection (validates that injection trauma and solvent do not cause mortality).

• Positive Control: Native Destruxin A (validates batch susceptibility).

Step-by-Step Procedure:

• Compound Preparation: Dissolve the synthesized Destruxin analogue in pure DMSO to create a high-concentration stock. Dilute in sterile physiological insect saline. Causality: The final DMSO concentration must remain below 1% to prevent solvent-induced cytotoxicity and false-positive mortality.

• Subject Preparation: Select healthy, uniform 3rd or 4th instar larvae (e.g., Heliothis virescens). Anesthetize the larvae by placing them on ice for 5 minutes. Causality: Cold anesthesia minimizes movement and prevents excessive hemolymph bleeding during the puncture.

• Injection: Using a 10 µL Hamilton micro-syringe, inject 1–2 µL of the test solution into the hemocoel at the base of the first abdominal proleg. Causality: Injecting at the proleg base avoids puncturing the midgut; gut punctures release microbiome bacteria into the hemolymph, causing rapid septicemia that confounds toxicity data.

• Incubation & Scoring: Transfer larvae to individual diet cups. Causality: Individual housing prevents cannibalism, which is common in stressed lepidopteran larvae. Incubate at 25±2ºC. Score for tetanic paralysis at 1 hour, and mortality at 24, 48, and 72 hours.

Protocol B: Non-Choice Leaf-Dip Bioassay (Oral/Contact Toxicity)

Purpose: To simulate field application by evaluating a combination of ingestion and topical contact efficacy[8][9].

Self-Validating Quality Control:

• Negative Control: Leaf disks dipped in water + 0.05% Tween 80.

• Positive Control: Commercial insecticide (e.g., Chlorantraniliprole)[9].

Step-by-Step Procedure:

• Solution Preparation: Prepare serial dilutions of the analogue (e.g., 20, 40, 80, 160, 320 mg/L) in deionized water containing 0.05% Tween 80[9]. Causality: Tween 80 acts as a non-ionic surfactant. It breaks the surface tension of the highly hydrophobic, waxy leaf cuticle, ensuring a uniform coating of the lipophilic analogue.

• Disk Treatment: Cut host-plant leaves (e.g., cabbage for Plutella xylostella) into uniform 1.8 cm diameter disks. Dip the disks into the test solutions for 10 seconds. Air-dry on sterile filter paper under a fume hood.

• Insect Synchronization: Select newly molted 2nd instar larvae and starve them for 2 hours prior to the assay[9]. Causality: Starvation synchronizes feeding behavior, ensuring that all test subjects immediately and uniformly ingest the treated leaf material upon introduction.

• Exposure & Monitoring: Place 10 larvae per treated disk in a Petri dish. Replace treated leaf disks daily to ensure continuous exposure to active compounds. Record mortality daily for 72 hours. Larvae are considered dead if they fail to move when prodded with a fine brush.

Protocol C: In Vitro Calcium Flux and Cytotoxicity Assay

Purpose: To validate the mechanistic pathway of novel analogues at the cellular level[3][5].

Step-by-Step Procedure:

• Cell Culture: Culture lepidopteran cell lines (e.g., Bm12 or Sf9) in Grace’s Insect Medium supplemented with 10% FBS.

• Calcium Tracking: Load cells with the fluorescent calcium indicator Fura-2 AM, or utilize ⁴⁵Ca²⁺ radioisotope assays. Causality: While Fura-2 AM tracks rapid cytosolic changes, ⁴⁵Ca²⁺ is required to detect the late but significant calcium influx characteristic of Destruxin exposure[5].

• Inhibition Control: Pre-treat a subset of cells with 25 µM nifedipine (a calcium channel blocker) prior to analogue exposure. Causality: This validates whether the analogue's toxicity is explicitly tied to endogenous calcium channel activation[1][5].

• Morphological Assessment: Post-treatment (12 hours), assess cells via Scanning Electron Microscopy (SEM). Look for reduced microvilli, cell shrinkage, and membrane perforation, which indicate analogue-induced cytoskeletal damage[3].

References

• Title: Insecticidal Activity of a Destruxin-Containing Extract of Metarhizium brunneum Against Ceratitis capitata (Diptera: Tephritidae)
• Title: Insecticidal activity of destruxin, a mycotoxin from Metarhizium anisopliae (Hypocreales), against Spodoptera litura (Lepidoptera: Noctuidae)
• Title: The Combination of Destruxin A with Insecticide Chlorantraniliprole Increases Virulence Against Plutella xylostella L.
• Title: Synthesis and biological evaluation of destruxin A and related analogs Source: Scilit URL
• Title: Destruxin B, a specific and readily reversible inhibitor of vacuolar-type H(+)
• Title: Effects of Destruxin A on Silkworm's Immunophilins Source: MDPI URL
• Title: Calcium channel activation of insect muscle by destruxins, insecticidal compounds produced by the entomopathogenic fungus Metarhizium anisopliae Source: ResearchGate URL
• Title: Effects of destruxins, cyclic depsipeptide mycotoxins, on calcium balance and phosphorylation of intracellular proteins in lepidopteran cell lines Source: PubMed URL
• Title: Binding proteins of destruxin A from Metarhizium against insect cell Source: PMC - NIH URL
• Title: The Metarhizium anisopliae Toxin, Destruxin A, Interacts with the SEC23A and TEME214 Proteins of Bombyx mori Source: Semantic Scholar URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Binding proteins of destruxin A from Metarhizium against insect cell - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of destruxin A and related analogs | Scilit [scilit.com]
• 5. Effects of destruxins, cyclic depsipeptide mycotoxins, on calcium balance and phosphorylation of intracellular proteins in lepidopteran cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Destruxin B, a specific and readily reversible inhibitor of vacuolar-type H(+)-translocating ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. zsp.com.pk [zsp.com.pk]

Cytotoxicity screening of synthetic cyclic depsipeptides

Application Note: Cytotoxicity Screening of Synthetic Cyclic Depsipeptides

Executive Summary & Scientific Rationale

Synthetic cyclic depsipeptides (CDPs) represent a unique class of pharmacophores characterized by the presence of at least one ester bond (lactone) within a cyclic amide backbone. Unlike linear peptides, their constrained macrocyclic architecture confers resistance to proteolysis and enhances membrane permeability, making them potent candidates for intracellular targets (e.g., Romidepsin targeting HDACs, Coibamide A targeting Sec61).

However, these same physicochemical properties introduce specific artifacts in cytotoxicity screening:

• Solubility & Aggregation: The hydrophobic nature of the depsipeptide core can lead to micro-precipitation in aqueous media, causing false negatives (loss of compound) or false positives (aggregate-induced membrane lysis).

• Plastic Adsorption: CDPs often exhibit high affinity for polystyrene, necessitating the use of low-binding labware.

• Biphasic Kinetics: Many CDPs are cytostatic at low concentrations (G1 arrest) and cytotoxic at high concentrations, requiring multiplexed endpoints to distinguish mechanism.

This guide moves beyond generic "small molecule" protocols to provide a CDP-specific workflow that ensures data integrity.

Pre-Experimental Validation: Compound Handling

Critical Step: Before any cell-based work, the physicochemical behavior of the CDP must be validated.

• Solvent System: Dissolve lyophilized CDPs in 100% anhydrous DMSO to a stock concentration of 10–20 mM. Avoid aqueous buffers for stock storage to prevent hydrolysis of the ester linkage.

• Vessel Selection: Use polypropylene or glass vials for storage. Avoid standard polystyrene tubes.

• Solubility Check:

  • Dilute stock 1:1000 in complete culture medium (final 0.1% DMSO).

  • Inspect via microscopy or nephelometry. If precipitate is visible, the apparent IC50 will be invalid.

  • Mitigation: If precipitation occurs, use a serial dilution method in 100% DMSO first, then transfer to media, rather than serial dilution in media.

Protocol 1: High-Throughput Dose-Response Screening (2D Monolayer)

Objective: Determine the IC50 value using a metabolic surrogate that is robust against peptide interference.

Why ATP-Luminescence (e.g., CellTiter-Glo)? Unlike MTT/MTS, which rely on enzymatic reduction that can be inhibited by certain peptide motifs or residual reducing agents from synthesis, ATP monitoring is a direct measure of metabolic health and is highly sensitive for cytostatic compounds.

Materials

• Cell Lines: Tumor (e.g., HCT116, MCF-7) and Normal fibroblast control (e.g., BJ-5ta).

• Assay Plate: 384-well, white-walled, clear-bottom, tissue-culture treated (low-binding surface preferred).

• Reagents: CellTiter-Glo® 2.0 (Promega) or equivalent ATP reagent.

Step-by-Step Methodology

• Cell Seeding (T=0h):

  • Harvest cells at 80% confluency.[1]

  • Dispense 25 µL/well of cell suspension (density optimized to 1,000–2,000 cells/well) into the 384-well plate.

  • Edge Effect Control: Fill the outer perimeter wells with sterile PBS; do not use for data.

  • Incubate for 24 hours at 37°C/5% CO2 to allow attachment.

• Compound Addition (T=24h):

  • Prepare a 10-point dilution series of the CDP in DMSO (3-fold dilutions).

  • Prepare an intermediate plate in culture medium to ensure final DMSO concentration is ≤0.5% in all wells.

  • Add 5 µL of diluted compound to the assay plate (Total Vol = 30 µL).

  • Controls:

    • Negative: 0.5% DMSO vehicle.

    • Positive: 10 µM Doxorubicin or Valinomycin (known ionophore depsipeptide).

    • Blank: Media only (no cells).

• Incubation (T=72h):

  • Incubate for 48–72 hours.[1][2][3] Note: CDPs acting on cell cycle (e.g., HDAC inhibitors) often require 72h to manifest cytotoxicity.

• Readout:

  • Equilibrate plate to room temperature (RT) for 20 min.

  • Add 30 µL of CellTiter-Glo reagent.

  • Shake orbitally (2 min, 300 rpm) to lyse cells.

  • Incubate 10 min at RT to stabilize signal.

  • Measure Luminescence (Integration: 0.5–1.0 sec).

Protocol 2: Multiplexed Mechanism of Action (MoA) Validation

Objective: Distinguish between Apoptosis (programmed death, desirable) and Necrosis (membrane rupture, potential toxicity) or Cytostasis .

Method: Multiplexed fluorescence/luminescence assay measuring:

• Real-Time Viability: Reducing potential (Resazurin).

• Cytotoxicity: LDH Release (membrane integrity).[4]

• Apoptosis: Caspase-3/7 activation.

Workflow Diagram

Caption: Decision tree for evaluating cyclic depsipeptides, moving from solubility checks to mechanistic profiling.

Step-by-Step Methodology

• Setup: Seed cells in 96-well black-walled plates (5,000 cells/well). Treat with CDP at IC50 and 5x IC50 concentrations for 24h and 48h.

• Supernatant Harvest (LDH):

  • Transfer 50 µL of supernatant to a new clear plate.

  • Add LDH reaction mix (Tetrazolium salt). Incubate 30 min. Measure Absorbance (490 nm).[3]

  • Interpretation: High signal = Membrane rupture (Necrosis).

• Cell Layer (Caspase):

  • To the remaining cells/media, add Caspase-Glo® 3/7 reagent containing a cell-lysis buffer.

  • Incubate 30-60 min at RT.

  • Measure Luminescence.[3][5]

  • Interpretation: High signal = Apoptotic pathway activation.

Data Analysis & Interpretation

Quantitative Metrics

Summarize data using the following parameters. Do not rely solely on IC50.

Parameter	Formula/Method	Relevance to Depsipeptides
IC50	4-Parameter Logistic Fit	Potency. Watch for "steep" Hill slopes (>2.0), indicating cooperative binding or threshold toxicity.
Z-Factor	$1 - \frac{3(\sigma_p + \sigma_n)}{	\mu_p - \mu_n
Selectivity Index (SI)		Safety window. Target SI > 10.
Max Inhibition	% Control at highest dose	If <100%, suggests cytostatic effect or solubility limit (plateau).

Troubleshooting "The Hook Effect"

If the dose-response curve goes down but then trends up at very high concentrations (U-shape), this is common with hydrophobic peptides.

• Cause: Peptide aggregation at high concentrations forms micelles that do not penetrate cells, or autofluorescence of the peptide interferes with the assay.

• Solution: Truncate the high-concentration data points for curve fitting and verify solubility.

Mechanism of Action Visualization

Understanding where CDPs act helps interpret assay data.

Caption: Mechanistic pathways of cyclic depsipeptides. Note the divergence between specific intracellular targeting (blue) and non-specific membrane disruption (red).

References

• Kitami, M., et al. (2023). "Depsipeptides Targeting Tumor Cells: Milestones from In Vitro to Clinical Trials." Marine Drugs.[6][7] Available at: [Link]

• Islam, M.S., et al. (2023). "Design and synthesis of Acyldepsipeptide-1 analogues: Antibacterial activity and cytotoxicity screening." Arabian Journal of Chemistry. Available at: [Link]

• Riss, T.L., et al. (2016). "Cell Viability Assays." Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Cytotoxicity Evaluation of Peptide Drug - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 6. Cyclic Peptides for the Treatment of Cancers: A Review [mdpi.com]
• 7. Targeted Isolation of a Cytotoxic Cyclic Hexadepsipeptide from the Mesophotic Zone Sponge-Associated Fungus Cymostachys sp. NBUF082 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of D-2-Hydroxy-4-Methylpentanoic Acid (D-OLeu) Building Blocks

Abstract

D-2-hydroxy-4-methylpentanoic acid (D-OLeu), also known as D-leucic acid or (R)-2-hydroxyisocaproic acid, is a critical chiral building block in the synthesis of depsipeptides (e.g., Valinomycin, Kynomycin) and peptidomimetics. Its incorporation into peptide backbones alters hydrogen bonding capability and proteolytic stability, making it invaluable for drug discovery. This application note details two validated protocols for the synthesis of D-OLeu: a scalable chemical diazotization of D-leucine and a highly stereoselective biocatalytic reduction of 2-ketoisocaproate. Furthermore, we provide a protocol for converting the free acid into the tert-butyl ester (D-OLeu-OtBu), a standard building block for solid-phase synthesis.

Introduction: The Stereochemical Imperative

In medicinal chemistry, the substitution of an amide bond (-CONH-) with an ester bond (-COO-) creates a "depsipeptide." This modification removes a hydrogen bond donor, often improving membrane permeability and altering the conformational space of the molecule.

For D-OLeu, maintaining high enantiomeric excess (ee) is non-negotiable. The biological activity of depsipeptides is strictly dependent on the spatial arrangement of side chains.

• Target: (R)-2-hydroxy-4-methylpentanoic acid.[1][2]

• Starting Material: D-Leucine (Chemical Route) or 2-Ketoisocaproate (Enzymatic Route).

• Challenge: Preventing racemization during the substitution of the amino group or reduction of the keto group.

Method A: Chemical Synthesis via Diazotization

This method relies on the Van Slyke deamination reaction. Contrary to typical

inversions, the diazotization of -amino acids proceeds with retention of configuration .

Mechanistic Insight

The reaction does not proceed via a simple carbocation. Instead, the carboxylate group acts as a neighboring group nucleophile, displacing the diazonium leaving group to form a transient, unstable

-lactone (3-membered ring). Water then attacks this lactone, resulting in a second inversion.

• Step 1: Inversion (Amino

  Lactone)

• Step 2: Inversion (Lactone

  Hydroxy)

• Net Result: Retention of Configuration (D-Leu

  D-OLeu).

Figure 1: Mechanism of stereochemical retention during diazotization.

Experimental Protocol

Scale: 100 mmol (approx. 13.1 g D-Leucine)

Reagents:

• D-Leucine (99% ee)[2]

• Sodium Nitrite (

  )

• Sulfuric Acid (

  and )

• Diethyl Ether[3]

• Hexane (for recrystallization)

Procedure:

• Dissolution: In a 500 mL 3-neck round-bottom flask, dissolve 13.1 g (100 mmol) of D-Leucine in 150 mL of

  .

• Cooling: Cool the solution to

  using an ice/salt bath. Efficient stirring is critical to prevent local hotspots.

• Diazotization: Prepare a solution of

  (10.35 g, 150 mmol, 1.5 eq) in 40 mL of water. Add this solution dropwise over 2 hours via an addition funnel.

  • Critical Control Point: Maintain internal temperature

    . Rapid addition leads to side products (alkenes).

• Reaction: Stir at

  for an additional 3 hours, then allow to warm to room temperature overnight (12-16 hours) to ensure complete hydrolysis of the lactone intermediate.

• Extraction: Saturate the aqueous phase with NaCl (solid). Extract with diethyl ether (

  ).

• Drying: Combine organic layers, wash with brine (

  ), and dry over anhydrous .

• Concentration: Evaporate the solvent under reduced pressure to yield a crude pale yellow oil/solid.

• Purification (Recrystallization):

  • Dissolve crude solid in minimum boiling diethyl ether.

  • Slowly add hexane until turbidity appears.

  • Cool to

    overnight.

  • Filter white crystals.

Expected Yield: 65-75% Physical Data: White crystalline solid, mp 78-80°C.

Method B: Biocatalytic Synthesis (Enzymatic Reduction)

For applications requiring

ee or when starting from achiral precursors, enzymatic reduction using D-Hydroxyisocaproate Dehydrogenase (D-HicDH) is superior.

Biocatalytic System

• Enzyme: D-HicDH (e.g., from Lactobacillus spp. or recombinant E. coli expressing ldhA from Peptoclostridium difficile).

• Substrate: Sodium 2-ketoisocaproate (2-oxoisocaproate).

• Cofactor Recycling: Formate Dehydrogenase (FDH) converts Formate to

  , reducing back to .

Figure 2: Coupled enzymatic system for D-OLeu synthesis with cofactor regeneration.

Experimental Protocol

Scale: 10 mmol (approx. 1.5 g substrate)

Reagents:

• Sodium 2-ketoisocaproate

• (catalytic amount, 0.1 mmol)

• Ammonium Formate (15 mmol, 1.5 eq)

• D-HicDH (lyophilized powder or cell lysate)

• Formate Dehydrogenase (FDH)

• Phosphate Buffer (100 mM, pH 7.0)

Procedure:

• Buffer Prep: Degas 50 mL of Phosphate Buffer (pH 7.0) with nitrogen.[4]

• Substrate Mix: Dissolve 2-ketoisocaproate and Ammonium Formate in the buffer.

• Initiation: Add

  , D-HicDH, and FDH.

• Incubation: Stir gently at

  for 24 hours. Monitor pH; adjust to 7.0 with dilute or if necessary (though ammonium formate buffers well).

• Termination: Acidify to pH 2.0 with

  to quench enzymes and protonate the product.

• Workup: Extract with Ethyl Acetate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ). Dry over .

• Purification: Solvent evaporation usually yields high-purity product. If necessary, pass through a short silica plug.

Method C: Building Block Protection (D-OLeu-OtBu)

For Solid Phase Peptide Synthesis (SPPS), the carboxyl group is often protected as a tert-butyl ester to allow orthogonal deprotection of the Fmoc-amino group of the growing chain.

Reaction: Acid-catalyzed addition of isobutylene.

Protocol:

• Setup: Place 5.0 g of D-OLeu in a pressure-rated glass vessel (thick-walled).

• Solvent: Add 20 mL of Dichloromethane (DCM) and 0.5 mL of conc.

  .

• Reagent: Cool to

  . Condense Isobutylene (approx. 20 mL) into the vessel.

• Reaction: Seal the vessel tightly. Allow to warm to room temperature and stir for 24-48 hours.

  • Safety Note: This generates pressure. Use a blast shield.

• Quench: Cool the vessel to

  . Carefully open to vent excess isobutylene.

• Workup: Pour mixture into cold saturated

  solution. Extract with DCM.

• Purification: Flash chromatography (Hexane/EtOAc 9:1).

Analytical Quality Control

Validate every batch using the following metrics.

Test	Method	Acceptance Criteria
Identity	-NMR (CDCl3, 400 MHz)	0.95 (d, 6H), 1.6 (m, 2H), 1.9 (m, 1H), 4.2 (dd, 1H).
Purity	HPLC (C18, 0.1% TFA/MeCN)	Area
Chiral Purity	Chiral HPLC (Chiralpak AD-H)	ee (No L-isomer peak)
Optical Rotation	Polarimeter (c=1, 1N NaOH)	to (Solvent dependent)*

*Note: Literature values vary by solvent. D-Leucic acid is dextrorotatory (+) in alkaline solution and often levorotatory (-) or close to zero in other solvents. Always compare to an authentic standard.

References

• Mechanism of Diazotization: Brewster, P., et al. "The configuration of amino-acids...

  -amino acids." Nature, 1950. Link

• Enzymatic Synthesis: Kim, J., et al. "Characterization of (R)-2-Hydroxyisocaproate Dehydrogenase... involved in Reduction of L-Leucine." Applied and Environmental Microbiology, 2006. Link

• Depsipeptide Building Blocks: Nguyen, M. M., et al. "A general solid phase method for the synthesis of depsipeptides." Polymer Chemistry, 2013. Link

• Recrystallization Protocol: "L-Leucic Acid Product Information & Synthesis." ChemicalBook. Link

• Properties: PubChem Compound Summary for CID 14440989, 4-Hydroxy-2-methylpentanoic acid. Link

Sources

• 1. CAS 20312-37-2: D-Leucic acid | CymitQuimica [cymitquimica.com]
• 2. (R)-2-HYDROXY-4-METHYLPENTANOIC ACID | 20312-37-2 [chemicalbook.com]
• 3. reddit.com [reddit.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Preparation of DL-N(Me)Val containing peptide libraries

Application Note: Preparation of DL-N(Me)Val Containing Peptide Libraries

-methyl-valine into high-diversity peptide libraries.

Abstract

The incorporation of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-methylated amino acids, particularly -methyl-valine ( -Me-Val), is a critical strategy in peptidomimetic drug discovery to enhance proteolytic stability, membrane permeability, and conformational rigidity.[1] However, the steric bulk of the -methyl group combined with the -branching of the valine side chain presents significant synthetic challenges. This guide details two distinct methodologies for preparing -Me-Val containing libraries: (1) The RaPID System (Biological, diversity) using genetic code reprogramming, and (2) Solid Phase Peptide Synthesis (SPPS) (Chemical, diversity) for focused screening and hit validation. Special attention is given to the handling of DL-precursors and the stereochemical selectivity of the translation machinery.

Introduction & Mechanistic Basis

The Steric Challenge of -Me-Val

-methylation removes the hydrogen bond donor from the amide backbone and introduces steric clash. Valine, being -branched, amplifies this hindrance.

• Consequence: In chemical synthesis, coupling to an

  -Me-Val residue is difficult; coupling between two -Me-Val residues is notoriously inefficient, often leading to deletion sequences.

• Biological Consequence: The ribosome’s Peptidyl Transferase Center (PTC) tolerates

  -methyl amino acids as elongators, but incorporation efficiency drops significantly with bulky side chains like valine.

The "DL" Factor: Chiral Filtering

When preparing libraries from DL-

-Me-Val (racemic) precursors:

• In SPPS: Racemic mixtures lead to diastereomeric libraries which are difficult to deconvolute. Pure chiral building blocks (Fmoc-L-N-Me-Val-OH or Fmoc-D-N-Me-Val-OH) are strictly recommended.

• In RaPID (mRNA Display): The wild-type ribosome acts as a chiral filter . Even if the tRNA is charged with a racemic DL-mixture, the ribosome predominantly accepts the L-isomer into the nascent chain. The D-isomer typically acts as a chain terminator or is rejected, unless specific engineered ribosomes (e.g., P7A7) are employed.

Method A: Biological Synthesis (RaPID System)

Target Audience: Discovery Biologists screening

macrocycles.

This method utilizes Flexizyme technology to charge tRNAs with non-canonical amino acids, reprogramming the genetic code to insert

-Me-Val in response to specific codons (usually AUG or vacant codons).[2]

Workflow Visualization

Figure 1: The RaPID workflow. Note that the Ribosome (Translation step) acts as the filter for L-isomers when DL-precursors are used.

Protocol: Preparation of Activated Esters

To be recognized by Flexizyme, the amino acid must be activated as a dinitrobenzyl ester (DBE) or cyanomethyl ester (CME). For

-Me-Val, the DBE ester is preferred for higher acylation yields with dFx .

• Boc-Protection: React DL-

  -Me-Val-OH with in dioxane/NaOH.

• Esterification: React Boc-DL-

  -Me-Val-OH with 3,5-dinitrobenzyl chloride (DNB-Cl) and triethylamine in DMF.

• Deprotection: Remove Boc group using 4M HCl in dioxane.

• Purification: Precipitate in diethyl ether. Note: This yields DL-N-Me-Val-DBE.

Protocol: tRNA Acylation (The Flexizyme Reaction)

Reagents:

• dFx (Dinitrobenzyl Flexizyme):

  [3]

• tRNA (e.g., tRNA

  ): [3]

• Substrate (DL-N-Me-Val-DBE):

  (Excess drives reaction)

• Buffer:

  HEPES (pH 7.5), .

Steps:

• Mix dFx and tRNA in HEPES buffer. Heat to 95°C for 2 min, then cool to RT (folding).

• Add

  and the activated ester substrate (dissolved in DMSO).

• Incubate on ice (

  ) for 6–24 hours . -methylated substrates require longer incubation than standard amino acids.

• Precipitate RNA with ethanol/sodium acetate. Pellet contains tRNA charged with DL-

  -Me-Val.

In Vitro Translation (The Selection Step)

Use a reconstituted PURE system (e.g., PURExpress) lacking the amino acid/tRNA pair you are replacing (e.g., Methionine).

• Add the charged DL-N-Me-Val-tRNA to the translation mix.

• Add mRNA library.

• Incubate at 37°C for 30–60 mins.

• Result: The ribosome will preferentially incorporate L-

  -Me-Val . D- -Me-Val will largely be rejected or cause stalling.

Method B: Chemical Synthesis (SPPS)

Target Audience: Medicinal Chemists validating hits.

When specific stereochemistry (e.g., forcing a D-

-Me-Val) or precise placement is required, SPPS is the gold standard.

Critical Reagents

Component	Recommendation	Rationale
Resin	Chlorotrityl or Rink Amide	Low loading ( ) prevents aggregation.
Coupling Reagent	HATU or COMU	HBTU/HCTU are insufficient for -Me steric hindrance.
Base	HOAt (Additive)	Essential to reduce racemization and accelerate reaction.[4]
Monitoring	Chloranil Test	Standard Kaiser test fails on secondary amines ( -Me).

Protocol: Coupling to an N-Methylated Terminus

Scenario: You have ...-Val(Me)-Resin and want to couple the next AA.

• Deprotection: 20% Piperidine in DMF (

  ). Wash DMF .[5]

• Coupling Cocktail:

  • Fmoc-AA-OH (

    )

  • HATU (

    )

  • HOAt (

    )

  • DIEA (

    )

• Procedure:

  • Dissolve reagents in minimal DMF.

  • Add to resin.[4][5][6]

  • Double Couple: React for 2 hours, drain, and repeat with fresh reagents for another 2 hours.

  • Optional: Microwave irradiation at 75°C for 10 min improves yield significantly.

• Validation (Chloranil Test):

  • Add 2% acetaldehyde in DMF and 2% chloranil in DMF to a few beads.

  • Blue/Green beads = Secondary amine present (Incomplete coupling).

  • Colorless/Yellow = Complete coupling.

Comparative Analysis & Quality Control

Method Selection Matrix

Feature	RaPID / mRNA Display	SPPS (Chemical)
Library Size
Stereocontrol	Ribosome selects L-isomer (mostly).	Absolute control (L or D).
Sequence Length	Up to 15-20 residues (cyclic).	Limited by aggregation (difficult >10-15).
Cost per analog	Negligible (pooled).	High (individual synthesis).

Troubleshooting N-Me-Val Incorporation

• Problem: Low yield of full-length peptide in RaPID.

  • Cause: Ribosomal stalling at the

    -Me-Val residue.

  • Solution: Add Elongation Factor P (EF-P) to the translation mix. EF-P alleviates stalling at polyproline and

    -methylated motifs.

• Problem: Incomplete coupling in SPPS.

  • Cause: Steric clash.

  • Solution: Use sym-collidine instead of DIEA with HATU; switch to PyAOP if HATU fails.

References

• Ribosomal Synthesis of N-Methyl Peptides. Subtelny, A. O., Hartman, M. C., & Szostak, J. W. (2008).[1] Journal of the American Chemical Society. Key Finding: Demonstrates the incorporation of N-Me-Val using modified translation systems. [7]

• Flexizymes for Genetic Code Reprogramming. Goto, Y., & Suga, H. (2009). Nature Protocols. Key Finding: The definitive protocol for synthesizing and using Flexizymes (eFx, dFx) to charge tRNAs.

• Rapid Discovery of Peptidomimetic Macrocycles. Passioura, T., & Suga, H. (2017). Trends in Biochemical Sciences. Key Finding: Overview of the RaPID system and library design principles.

• Solid Phase Synthesis of N-Methylated Peptides. Teixidó, M., et al. (2005). Journal of Peptide Science. Key Finding: Comparison of coupling reagents (HATU vs PyAOP) for difficult N-methylated sequences.

Sources

• 1. Ribosomal Synthesis of N-Methyl Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flexizymes as a tRNA acylation tool facilitating genetic code reprogramming - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. chempep.com [chempep.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bachem.com [bachem.com]
• 7. acs.figshare.com [acs.figshare.com]

Technical Notes & Optimization

Overcoming steric hindrance in N-methyl peptide coupling

Status: Operational | Topic: Overcoming Steric Hindrance | Ticket Priority: High

Mission Statement

Welcome to the N-Methylation Support Hub. You are likely here because your standard SPPS protocols (HBTU/HOBt) have failed. The introduction of an N-methyl group (

-Me) fundamentally alters the physio-chemical landscape of peptide synthesis, introducing severe steric clash and reducing nucleophilicity.

This guide does not offer "tips"; it provides causality-based engineering solutions . We treat your synthesis failure as a mechanical breakdown that requires specific, high-leverage interventions.

Module 1: The Diagnostic Framework

Why is your coupling failing? Before optimizing, you must visualize the barrier.[1][2] In standard peptide coupling, the amine is a primary nucleophile.[1][2] In

-methyl peptides, the amine is secondary and sterically crowded.[1][2] The incoming activated amino acid cannot easily access the nucleophile due to the clash between the -methyl group and the side chains.

Visualizing the Steric Block

The following diagram illustrates the kinetic barrier preventing product formation.

Figure 1: The kinetic bottleneck in N-methyl coupling.[1][2] Standard reagents cannot lower the activation energy sufficiently to overcome the steric clash shown in red.

Module 2: Reagent Selection (The Hardware)

FAQ: "Why isn't HBTU working?" Answer: HBTU generates an OBt ester.[2] The benzotriazole ring is bulky but lacks the "neighboring group effect" found in 7-azabenzotriazole (HOAt) derivatives. You need reagents that accelerate the reaction via an intramolecular base mechanism (the pyridine nitrogen in HOAt).

Comparative Reagent Performance Matrix

Use this table to select the correct tool for your difficulty level.

Reagent	Class	Power Level	Mechanism Benefit	Recommended For
HBTU/HOBt	Benzotriazole	Low	Standard activation.[2]	Do not use for -Me coupling.
HATU	Aza-benzotriazole	High	HOAt ester provides anchimeric assistance (speeds up rate ~100x).[2]	Standard -Me residues (e.g., -Me-Ala).[2]
COMU	Oxyma-Uronium	High	Safer (non-explosive), higher solubility, visual color change.[1][2][3]	Green chemistry alternative to HATU; difficult sequences.
PyAOP	Phosphonium	Extreme	Phosphonium salt + HOAt.[1][2][4] Avoids guanidinylation.[1][2][4][5]	The "Nuclear Option." -Me to -Me couplings (e.g., -Me-Val to -Me-Val).[2]

Module 3: Troubleshooting Scenarios

Scenario A: Coupling Yield is < 50% (Stalled Reaction)

Root Cause: The reaction kinetics are slower than the active ester hydrolysis rate.[2] The Fix:

• Switch to PyAOP: Uronium reagents (HATU) can react with the N-terminus to form a guanidino cap (terminating the chain) if the coupling is too slow. Phosphonium salts (PyAOP) cannot form this cap.[1][2]

• Double Coupling: Perform the first coupling for 2 hours, drain, and repeat with fresh reagents for 12 hours.

• Microwave Irradiation: Heat provides the energy to overcome the rotational barrier of the

  -methyl group. (See Protocol B).

Scenario B: Epimerization (Racemization)

Root Cause: High activation of the carbonyl carbon makes the alpha-proton acidic. Base-catalyzed removal of this proton leads to loss of chirality.[2] The Fix:

• Change the Base: Switch from DIPEA (strong base) to TMP (2,4,6-trimethylpyridine/Collidine) . TMP is a weaker, non-nucleophilic base that minimizes proton abstraction.[1][2]

• Limit Pre-activation: Do not pre-activate reagents for more than 30 seconds. Add the base last when the reagents are already on the resin.[1]

Scenario C: Diketopiperazine (DKP) Formation

Root Cause: After deprotecting the second amino acid, the free amine back-bites onto the C-terminal ester, cleaving the dipeptide off the resin as a cyclic byproduct. This is "The Silent Killer" because your resin ends up empty.[1][2] The Fix:

• Use Trityl Linkers: Use 2-Chlorotrityl Chloride (2-CTC) resin .[2][6] The massive steric bulk of the trityl group physically blocks the amine from attacking the ester linkage.[6][7]

• Backbone Protection: Use Dmb or Hmb protecting groups on the backbone to disrupt the conformation required for cyclization.[1][2]

Troubleshooting Logic Flow

Follow this decision tree to resolve your specific failure.

Figure 2: Decision matrix for diagnosing N-methyl coupling failures. Note the specific branch for N-Me to N-Me coupling requiring PyAOP.

Module 4: Validated Protocols

Protocol A: The "Gold Standard" HATU/HOAt Manual Coupling

Best for: Single

-methyl insertions.

• Reagents:

  • Amino Acid (4 eq)[2][4]

  • HATU (3.9 eq) — Slight deficit prevents capping.[2]

  • HOAt (4 eq) — Additive crucial for speed.

  • DIPEA (8 eq)[2][4]

• Solvent: DMF (Anhydrous).[1][2]

• Procedure:

  • Dissolve AA, HATU, and HOAt in minimal DMF.

  • Add DIPEA.[1][2][8][9][10] Activate for exactly 30 seconds. (Longer = Racemization).

  • Add to resin immediately.[1][2]

  • Agitate: 2 hours at Room Temp.

  • Monitoring: Chloranil test (Ninhydrin does not work on secondary amines). If blue, re-couple.[1][2]

Protocol B: The "Nuclear Option" Microwave PyAOP

Best for: Contiguous

-methyl residues (e.g., Cyclosporine fragments).

• Reagents:

  • Amino Acid (5 eq)[2]

  • PyAOP (5 eq)

  • HOAt (5 eq)

  • TMP (Collidine) (10 eq) — Using Collidine is mandatory here to prevent racemization at high heat.[2]

• Procedure:

  • Add AA, PyAOP, HOAt solution to the resin.[1][2]

  • Add Collidine.[1][2][4]

  • Microwave: 75°C for 10 minutes (Power: 25-30W).

  • Wash: DMF x 5 (Hot DMF washes help remove aggregation).[1][2]

References

• Albericio, F., et al. (2018).[1][2] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. [2]

  • Authority on the mechanism of H

• El-Faham, A., & Albericio, F. (2010).[1][2][11] COMU: A third generation of uronium-type coupling reagents. Journal of Peptide Science. [2]

  • Source for COMU safety and efficiency d

• Coste, J., et al. (1990).[1][2] PyBOP: A new peptide coupling reagent devoid of toxic by-products.[2] Tetrahedron Letters. [2]

  • Foundational work on phosphonium salts (PyBOP/PyAOP) for difficult couplings.[2]

• Teixidó, M., et al. (2005).[1][2] Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research.

  • Specific protocols for N-Me to N-Me coupling and DKP prevention.

• Giraud, M., et al. (1999).[1][2] Diketopiperazine formation: A new mechanism for the side reaction in SPPS. Journal of Peptide Science. [2]

  • Mechanistic insight into DKP form

Sources

• 1. peptide.com [peptide.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. bachem.com [bachem.com]
• 11. COMU: a third generation of uronium-type coupling reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Epimerization in Depsipeptide Esterification

Ticket ID: DEP-EST-001 Status: Active Agent: Senior Application Scientist Subject: Advanced Protocols for Chiral Integrity during Ester Bond Formation[1]

Mission Statement

Welcome to the Depsipeptide Synthesis Support Center. You are likely here because you are observing loss of chiral purity (epimerization) at the C-terminal amino acid during the formation of an ester bond (depsipeptide linkage).[1]

Unlike amide bond formation, esterification requires potent activation of the carboxylic acid to overcome the lower nucleophilicity of the hydroxyl group.[1] This high activation energy significantly increases the acidity of the

-proton, making the substrate highly susceptible to base-catalyzed racemization.[1] This guide provides the mechanistic understanding and field-proven protocols to mitigate this risk.

Module 1: Critical Concepts (Diagnostics)

The Mechanism of Failure

Epimerization is not random; it is a competition between two reaction pathways.[1] When you activate an amino acid (Reaction Path A), you create an electrophilic center.[1] If the intermolecular attack by the alcohol (the desired esterification) is slower than the intramolecular attack by the backbone amide oxygen, an oxazolone (azlactone) intermediate forms (Reaction Path B).[1]

The oxazolone is the "epimerization engine."[1][2] Its C-4 proton is highly acidic (

).[1] Even weak bases can abstract this proton, creating a planar enolate that reprotonates racemically.[1]

Visualizing the Competition:

Figure 1: The Kinetic Competition. Path A (Green) must outcompete Path B (Yellow/Red) to maintain chirality.[1]

Module 2: Strategic Protocols (The Solutions)

Do not rely on a single method. Choose the protocol based on your substrate's steric hindrance and acid sensitivity.[1]

Protocol A: The "Copper Suppression" Method (DIC/CuCl₂)

Best For: C-terminal residues prone to rapid epimerization (His, Cys, Phg) and general solid-phase synthesis.[1] Mechanism: Copper(II) salts coordinate with the oxazolone intermediate, preventing proton abstraction or facilitating ring opening without loss of chirality.[1]

Step-by-Step:

• Prepare Resin/Alcohol: Swell resin or dissolve alcohol component in DMF/DCM (1:1).

• Activation Cocktail:

  • Dissolve Amino Acid (1.0 eq) and HOBt (1.0 eq) in minimal DMF.

  • Add CuCl₂ (1.0 eq) .[1][3] Note: Solution will turn green/blue.[1]

  • Add DIC (1.0 eq) .

• Coupling: Add the activated mixture immediately to the alcohol component.

• Time: Agitate for 2–16 hours.

• Wash: Extensive washing with DMF containing 5% pyridine or EDTA is required to remove copper traces from the resin.[1]

Protocol B: The "Cold Steglich" Optimization

Best For: Simple, non-hindered amino acids where reagents must be cheap and accessible.[1] Risk: High.[1][4] DMAP is necessary for the reaction but causes the epimerization.[1]

Step-by-Step:

• Temperature Control: Cool the reaction vessel to -20°C or 0°C (Critical).

• Reagents:

  • Amino Acid (1.1 eq).[1]

  • EDC.HCl or DCC (1.1 eq).[1]

  • DMAP (0.1 eq MAX) . Never use stoichiometric DMAP.

• Solvent: Use DCM or Toluene .[1][5] Avoid DMF if possible (polar solvents stabilize the ionic intermediates of epimerization).[1]

• Addition: Add DMAP last, slowly.

• Quench: Quench reaction immediately upon completion; do not let it stir overnight unnecessarily.

Protocol C: Shiina Esterification (MNBA)

Best For: Acid-sensitive substrates and sterically hindered couplings where Steglich fails.[1] Mechanism: Uses 2-methyl-6-nitrobenzoic anhydride (MNBA) to form a mixed anhydride that is highly reactive but less prone to oxazolone formation than acyl chlorides.[1]

Step-by-Step:

• Mix: Carboxylic acid (1.1 eq) + Alcohol (1.0 eq) + MNBA (1.1 eq) in DCM or Toluene.

• Catalyst: Add DMAP (0.1 eq) and TEA (1.1 eq) dropwise at Room Temperature.

• Observation: Reaction is often faster than Yamaguchi and operates under milder conditions.[1]

Module 3: Decision Logic & Data

Comparative Analysis of Coupling Strategies

Method	Reagents	Epimerization Risk	Yield Potential	Best Use Case
Steglich	DCC/DMAP	High (>10% if unchecked)	Good	Simple primary alcohols; robust amino acids (Ala, Leu).[1]
Yamaguchi	TCBC/DMAP	Moderate	Excellent	Macrolactonization; hindered secondary alcohols.[1]
Copper(II)	DIC/HOBt/CuCl₂	Very Low (<0.5%)	Moderate	High-risk residues (His, Cys, Phg) ; Solid Phase.[1]
Shiina	MNBA/DMAP	Low	Excellent	Acid-sensitive substrates; "Last resort" for difficult cyclizations.[1]

Workflow Decision Tree:

Figure 2: Logic flow for selecting the optimal esterification protocol.

Module 4: Troubleshooting (FAQ)

Q: I am using the Steglich method, and I see 15% D-isomer. I cannot change reagents. What do I do? A: You must target the base.

• Reduce DMAP: Cut DMAP to 0.05 equivalents.

• Solvent Swap: If using DMF, switch to DCM/Toluene (9:1).[1] DMF promotes charge separation, stabilizing the racemizing intermediate.[1]

• Temp: Run the reaction at -20°C for the first 2 hours, then slowly warm to 0°C. Never reach room temperature.

Q: Why does the Copper (CuCl₂) method turn my resin blue, and is it a problem? A: The blue color indicates the active Copper-HOBt complex.[1] It is normal. However, copper must be removed before the next Fmoc deprotection, or it will chelate the amine and stall synthesis.[1]

• Fix: Wash resin with DMF containing 5% pyridine or 0.5M EDTA (pH 8) until the resin returns to its original color.[1]

Q: My reaction yields are low with DIC/CuCl₂, but purity is high. How do I improve yield? A: The copper complex is bulky and slower reacting.[1]

• Double Couple: Perform the coupling twice (2 x 4 hours).

• Microwave: Caution: Microwave heating (50°C) can improve yield but re-introduces epimerization risk.[1] Only use if the substrate is not His/Cys.[1]

Q: I am observing "dipeptide formation" during the esterification step. A: This is likely not simple dipeptide formation but Diketopiperazine (DKP) formation, especially if the ester is at the dipeptide stage.[1]

• Fix: Use Trityl (Trt) protection for the N-terminus or use the 2-chlorotrityl chloride resin , which is sterically bulky and suppresses DKP formation.[1][6]

References

• Miyazawa, T., et al. (1999).[1] Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components.[1][7] Journal of Peptide Research.[1][7]

• Shiina, I., et al. (2002).[1] A New Condensation Reaction for the Synthesis of Carboxylic Esters from Nearly Equimolar Amounts of Carboxylic Acids and Alcohols Using 2-Methyl-6-nitrobenzoic Anhydride.[1][8][9][10] Chemistry Letters.[1][11][12]

• Neises, B., & Steglich, W. (1978).[1] Simple Method for the Esterification of Carboxylic Acids.[1] Angewandte Chemie International Edition.[1][13] [1]

• Inanaga, J., et al. (1979).[1][14] A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization (Yamaguchi Method).[1][9] Bulletin of the Chemical Society of Japan.[1] [1]

• Albericio, F., et al. (2018).[1] Peptide Synthesis: Coupling Reagents and Solvents.[1][3][4][6][7] Organic Process Research & Development.[1]

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. peptide.com [peptide.com]
• 7. Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. grokipedia.com [grokipedia.com]
• 10. researchgate.net [researchgate.net]
• 11. tcichemicals.com [tcichemicals.com]
• 12. Yamaguchi Esterification [organic-chemistry.org]
• 13. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 14. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubility Enhancement of Hydrophobic Cyclic Depsipeptides

Status: Operational Ticket Focus: Hydrophobic Cyclic Depsipeptides (e.g., Valinomycin, Beauvericin, Enniatins, Didemnins) Assigned Specialist: Senior Application Scientist

Mission Statement

This guide is not a textbook; it is a troubleshooting engine. Hydrophobic cyclic depsipeptides present a unique "double-edged" challenge: they possess the extreme insolubility of macrocyclic hydrocarbons and the chemical lability of ester bonds. This guide synthesizes formulation physics with chemical stability to ensure your data represents biological activity, not precipitation artifacts.

Part 1: Formulation & Dissolution Strategies

Getting the molecule into the liquid phase without crashing.

Decision Matrix: Selecting the Right Solubilizer

Before starting, determine your strategy based on the required final concentration and the assay tolerance.

Figure 1: Decision tree for selecting a solubilization vehicle based on concentration requirements and kinetic stability needs.

Troubleshooting Guide: Dissolution Issues

Q1: My stock solution in DMSO is clear, but it precipitates immediately upon addition to aqueous media (The "Crash-Out" Effect).

• Root Cause: This is a failure of Kinetic Solubility . The rapid change in dielectric constant from DMSO (

  ) to Water ( ) forces the hydrophobic depsipeptide to aggregate faster than it can disperse.

• The Fix (Solvent Shifting Protocol):

  • Do not inject the DMSO stock directly into the bulk media.

  • Intermediate Step: Dilute your DMSO stock 1:10 into a solution of 20-40% HP-β-CD (Hydroxypropyl-beta-cyclodextrin) or pure PEG400.

  • Vortex immediately. This "softens" the polarity shift.

  • Dilute this intermediate into your final media.

  • Why it works: The cyclodextrin provides a hydrophobic cavity "landing pad" for the molecule before it encounters the hostile aqueous environment [1].

Q2: I am using Polymeric Micelles (e.g., Pluronics), but I see no biological activity.

• Root Cause: Entrapment Latency . Cyclic depsipeptides can form extremely tight intermolecular hydrogen bonds within the micelle core, or the micelle is too stable (below the Critical Micelle Concentration - CMC).

• The Fix:

  • Check the CMC: Ensure your working concentration is above the CMC of the polymer. If you dilute below the CMC, the micelles disassemble, and the drug precipitates.

  • Switch Polymer: Move from high-hydrophobicity cores (like PCL) to moderate ones (like PLA or PLGA) to facilitate faster release [2].

Part 2: Chemical Stability & Degradation

Preventing the "Silent Killer": Hydrolysis.

Unlike pure cyclic peptides, depsipeptides contain ester bonds (lactone linkages). These are chemically distinct and far more vulnerable to hydrolysis than amide bonds.

The Hydrolysis Danger Zone

Parameter	Cyclic Peptide (Amide)	Cyclic Depsipeptide (Ester + Amide)	Impact on Experiment
Labile Bond	Amide (-CO-NH-)	Ester (-CO-O-)	Ring opening = Loss of macrocyclic conformation.
pH Sensitivity	Stable pH 2–9	Unstable > pH 7.5	CRITICAL: Standard cell media (pH 7.4) is borderline risky.
Buffer Risk	Low	High (Phosphate)	Phosphate ions catalyze ester hydrolysis (Nucleophilic attack).

Troubleshooting Guide: Stability

Q3: My LC-MS shows a mass shift of +18 Da after 24 hours in media.

• Diagnosis: Ring Opening Hydrolysis . The +18 Da corresponds to the addition of water (

  ) across the ester bond, converting the cyclic depsipeptide into a linear hydroxy-acid peptide.

• The Fix:

  • Buffer Substitution: Switch from Phosphate-Buffered Saline (PBS) to HEPES or MOPS . Phosphate acts as a general base catalyst that accelerates ester hydrolysis [3].

  • pH Adjustment: If possible, lower the pH of your stock/intermediate to pH 6.0. The hydrolysis rate of depsipeptides often follows a V-shaped profile, with maximum stability typically between pH 4.0 and 6.0 [4].

Q4: Can I autoclave my depsipeptide formulation?

• Answer: ABSOLUTELY NOT.

• Reasoning: The combination of high heat and moisture will instantly hydrolyze the ester bonds.

• Protocol: Use sterile filtration (0.22 µm PVDF or PES membranes). Note: Do not use Nylon filters, as hydrophobic peptides bind non-specifically to Nylon.

Part 3: Biological Assay Compatibility

Ensuring the vehicle doesn't mask the drug.

Protocol: Preparation of HP-β-CD Inclusion Complex

The Gold Standard for Depsipeptides (e.g., Valinomycin)

This protocol creates a thermodynamic inclusion complex, not just a physical mixture.

• Preparation of Vehicle: Dissolve Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water/buffer to 20% (w/v).

  • Tip: Commercial HP-β-CD varies. Use "low substitution" grades for better solubility of the CD itself.

• Drug Addition: Add the depsipeptide (powder or concentrated acetone solution) to the CD solution.

• Equilibration (The Critical Step):

  • Shake at 25°C for 24 to 48 hours .

  • Why? Complexation is an equilibrium process. Simply mixing and injecting is insufficient for the drug to enter the hydrophobic cavity [5].

• Filtration: Filter through a 0.45 µm filter to remove uncomplexed (insoluble) drug.

• Quantification: Measure the concentration of the filtrate using UV-Vis (extinction coefficient) or HPLC. Do not assume 100% recovery.

Visualizing the Interaction

Figure 2: Mechanism of Cyclodextrin-mediated delivery. The complex solubilizes the drug in water, but the drug's affinity for the cell membrane drives release.

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

• Kwon, G. S., & Okano, T. (1996). Polymeric micelles as new drug carriers. Advanced Drug Delivery Reviews. Link

• Connors, K. A., et al. (1986). Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. John Wiley & Sons.

• Oliyai, R., & Stella, V. J. (1993). Prodrugs of peptides and proteins for improved formulation and delivery. Annual Review of Pharmacology and Toxicology. Link

• Saokham, P., et al. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Molecules. Link

Troubleshooting difficult couplings with N-methylated amino acids

Status: Online | Tier: 3 (Senior Application Scientist) | Ticket Subject: Overcoming Steric Hindrance & Side Reactions in SPPS[1]

Executive Summary: The "N-Methyl Paradox"

Welcome to the advanced troubleshooting hub. You are likely here because your standard Fmoc-SPPS protocols—which work flawlessly for alanine or glycine—are failing with N-methylated residues.

The Problem: N-methylation improves a peptide's metabolic stability and membrane permeability (critical for drug candidates), but it introduces two massive synthetic hurdles:

• Steric Hindrance: The methyl group acts as a shield, blocking the incoming activated amino acid.

• Nucleophilicity Reduction: The secondary amine is electronically less reactive than a primary amine.

This guide abandons "textbook" advice in favor of field-proven countermeasures for when standard HBTU/DIPEA cycles fail.

Module 1: The "No Reaction" Scenario

Symptom: Mass spec shows the sequence stopped at the N-methylated residue (

corresponds to , missing ).

Root Cause Analysis

Coupling onto an N-methylated amine is the single most difficult step in SPPS.[1] The steric bulk of the methyl group prevents the formation of the transition state. Standard reagents (HBTU, HCTU) often activate the acid well, but the active ester hydrolyzes before the hindered amine can attack it.

Solution: The "High-Power" Protocol

Switch to reagents that generate more reactive active esters or use specific leaving groups (7-azabenzotriazole) that utilize a "neighboring group effect" to accelerate coupling.[1]

Recommended Reagent Hierarchy:

• COMU: Safer than HATU (non-explosive), often higher yielding for N-Me couplings due to the morpholino group's solubility and the oxyma leaving group.

• HATU / HOAt: The gold standard for decades. The nitrogen at position 7 of the benzotriazole ring hydrogen-bonds with the incoming amine, pulling it into the reaction center.

• PyAOP / PyBroP: Phosphonium salts are often superior for N-Me to N-Me couplings where uronium salts fail.[1][2]

Protocol: High-Efficiency Coupling Cycle Perform this double-coupling cycle for the residue immediately following the N-methylated amino acid.

Step	Reagent	Equivalents	Time	Temp	Notes
1. Activation	Fmoc-AA-OH + COMU	5.0 eq (AA) / 5.0 eq (COMU)	Pre-activate 30 sec	RT	Dissolve in minimal DMF/NMP (0.2 M).
2. Base Addn	TMP or DIEA	10.0 eq	-	-	TMP (2,4,6-trimethylpyridine) reduces racemization.
3.[1] Coupling 1	Activated Soln	-	1 hour	50°C	Microwave assistance is highly recommended (max 50°C to prevent epimerization).[1]
4. Drain/Wash	DMF	-	-	-	-
5.[1][3][4] Coupling 2	Fresh Reagents	Same as above	2 hours	RT	Extended coupling at room temp "polishes" difficult sites.

Module 2: The "Missing Peptide" (DKP Formation)

Symptom: Your peptide is cleaved from the resin, but the mass spec shows a deletion of the first two amino acids (the N-Me residue and the one preceding it).

Root Cause Analysis

This is Diketopiperazine (DKP) formation .[5][6]

• You deprotect the Fmoc group of the 2nd residue (

  ).

• The free amine of

  attacks the carbonyl of (the C-terminal residue attached to the resin).

• This forms a stable 6-membered ring (DKP), cleaving the dipeptide off the resin.[7] Risk Factor: Extremely high when

  or is N-methylated, or if Proline is present.[1]

Troubleshooting Diagram: DKP Mechanism & Prevention

Caption: The DKP pathway is an autocatalytic cleavage event. N-methylation promotes the cis-conformation required for ring closure.[1]

Module 3: The "False Negative" (Monitoring Issues)

Symptom: You used the Kaiser Test (Ninhydrin) to check if the coupling worked. It stayed yellow (negative). You proceeded, but the synthesis failed.

Root Cause Analysis

The Kaiser test only detects primary amines. N-methylated amino acids have secondary amines.[1] They do not react with ninhydrin to produce the characteristic blue Ruhemann's purple. You are getting false negatives, leading you to believe coupling is complete when it hasn't even started.

Solution: The Chloranil Test

You must use the Chloranil test or the p-Nitrophenol ester test. Chloranil specifically detects secondary amines by turning the beads blue/green.

Protocol: Chloranil Test for Secondary Amines

• Sampling: Take ~5 mg of resin beads into a small glass tube. Wash 3x with Ethanol to remove basic solvents (DMF/Piperidine).

• Reagent A: Add 2 drops of 2% Acetaldehyde in DMF .

• Reagent B: Add 2 drops of 2% p-Chloranil in DMF .

• Wait: Let stand for 5 minutes at room temperature.

• Readout:

  • Dark Blue/Green Beads: Positive (Free secondary amine present → Coupling Incomplete).

  • Colorless/Yellow Beads: Negative (Amine capped → Coupling Complete).

Module 4: Racemization (Loss of Chirality)

Symptom: You successfully synthesized the peptide, but HPLC shows doublets (diastereomers).

Root Cause Analysis

Activation of N-methyl amino acids proceeds via an oxazolonium ion intermediate which is highly prone to racemization (epimerization), especially in the presence of strong bases like DIPEA.[1]

Solution: Base Switching

Replace DIPEA (Diisopropylethylamine) with TMP (2,4,6-Trimethylpyridine / Collidine) during the coupling of the N-methylated residue.[1]

• Why? TMP is a weaker, more sterically hindered base. It is sufficient to neutralize the acid generated during activation but basic enough to promote the rapid proton extraction required for racemization.

Summary Decision Tree: Troubleshooting Workflow

Caption: Step-by-step logic for diagnosing N-methyl failures. Always validate the monitoring method first.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products.[1][2] Tetrahedron Letters, 31(2), 205-208.[1]

• Teixidó, M., et al. (2005). Solid-Phase Synthesis of N-Methylated Peptides: A Review. Journal of Peptide Science.

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents. Bachem Technical Guides.

• Peptide.com. (2024). Chloranil Test Protocol for Secondary Amines. AAPPTEC Technical Support.

Sources

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives - American Chemical Society [acs.digitellinc.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. peptidechemistry.org [peptidechemistry.org]

Optimizing reaction conditions for macrolactonization vs lactamization

Technical Support Center: Macrocyclization Optimization

Topic: Optimizing reaction conditions for Macrolactonization vs. Macrolactamization Role: Senior Application Scientist Status: Active

Welcome to the Macrocyclization Technical Support Hub

Macrocyclization is the ultimate battle against entropy. Whether you are closing a ring via an ester (lactonization) or an amide (lactamization), you are fighting two opposing forces: Oligomerization (intermolecular reaction) and Ring Strain (enthalpic penalty).

This guide is structured to help you troubleshoot specific failure modes in these transformations. We move beyond "add reagents and stir" to the mechanistic causality of why your reaction failed and how to fix it.

Module 1: Macrolactonization (The "Kinetic" Challenge)

Overview: Macrolactonization is generally more difficult than lactamization because the hydroxyl group is a poorer nucleophile than the amine, and the resulting ester bond is less stable.

Troubleshooting Guide

Q: I am observing significant spots on the baseline of my TLC, and the mass spec shows dimers/trimers. What is happening? A: You are suffering from Oligomerization .

• The Cause: The intermolecular reaction (between two different molecules) is kinetically faster than the intramolecular reaction (ring closure). This is a concentration-dependent phenomenon.

• The Fix:

  • Implement Pseudo-High Dilution: Do not just dilute the pot. Use a syringe pump to slowly add your substrate (seco-acid) and the activator (e.g., Yamaguchi reagent) into a refluxing solution of the Lewis base (DMAP).[1] This keeps the instantaneous concentration of the activated species extremely low (

    ).

  • Check Effective Molarity (EM): If your ring size is 8–11 members (medium rings), the strain is high. You may need to dilute further (

    ) or switch to a template-based method.

Q: My Yamaguchi reaction yields are low, and I see a byproduct that matches the mixed anhydride mass. A: The Mixed Anhydride Intermediate is stable but not cyclizing.

• The Cause: Steric hindrance around the hydroxyl group or insufficient activation temperature.

• The Fix:

  • Increase Temperature: Yamaguchi cyclizations often require refluxing toluene (

    ) to overcome the activation energy of the attack on the hindered carbonyl.

  • Lewis Acid Additive: Add a mild Lewis acid like

    or use the Boden-Keck modification (DCC/DMAP-HCl) which protonates the intermediate to make it more electrophilic [1].

Q: I am seeing epimerization at the

-carbon of the acid. A: This is a common failure mode with Yamaguchi conditions due to the high basicity of DMAP at reflux.

• The Fix: Switch to the Corey-Nicolaou method (2,2'-dipyridyl disulfide /

  ). This proceeds under neutral/mild conditions and is driven by the formation of the stable triphenylphosphine oxide and pyridine-2-thione [2]. Alternatively, use Shiina esterification (MNBA) which operates under milder basic conditions.

Module 2: Macrolactamization (The "Conformational" Challenge)

Overview: Amide bond formation is robust, but macrolactamization suffers heavily from epimerization (racemization) because the activation of the C-terminus often lowers the

of the -proton, making it susceptible to abstraction.

Troubleshooting Guide

Q: I am using HATU/DIEA, but my product is a mix of diastereomers. A: You are experiencing C-terminal Epimerization via oxazolone formation.

• The Cause: The highly reactive O-acylisourea or active ester intermediate allows the adjacent amide nitrogen to attack the carbonyl, forming an oxazolone. This intermediate easily racemizes.

• The Fix:

  • Switch Reagents: Move from HATU to PyBOP or DEPBT . Phosphonium reagents (PyBOP) are generally less prone to causing epimerization than uronium/aminium salts (HATU/HBTU) in slow cyclizations [3].

  • Add HOAt: Ensure you are using HOAt (1-hydroxy-7-azabenzotriazole) as an additive. It accelerates the coupling rate, reducing the time window for the base to abstract the proton.

  • Use "Turn Inducers": If possible, incorporate a Pseudoproline (

    ) or a D-amino acid into the linear sequence. These induce a "kink" (cis-amide bond) that pre-organizes the chain for cyclization, increasing the reaction rate significantly [4].

Q: My reaction stalls, and I isolate a guanidinium byproduct. A: This is a classic HATU/HBTU specific failure .

• The Mechanism: If the amine is slow to react (due to sterics), the N-terminus can attack the uronium reagent itself (the central carbon of HATU) rather than the activated acid. This "caps" your peptide with a tetramethylguanidinium group.[2]

• The Fix: Switch to PyAOP . It has the high reactivity of HATU but, being a phosphonium salt, cannot undergo this specific side reaction [5].

Module 3: Comparative Decision Matrix

Use the following logic flow to select your initial strategy.

Caption: Decision tree for selecting the optimal macrocyclization reagent based on substrate sensitivity and conformational constraints.

Experimental Protocols (SOPs)

Protocol A: Yamaguchi Macrolactonization (Standard)

Best for: Stable substrates, large rings (>12 members).

• Activation (The Mixed Anhydride):

  • Dissolve the seco-acid (

    equiv) in anhydrous THF or Toluene ( ).

  • Add Triethylamine (

    equiv) and 2,4,6-Trichlorobenzoyl chloride ( equiv).

  • Stir at RT for 1–2 hours. Checkpoint: TLC should show complete consumption of starting material and formation of the mixed anhydride (usually less polar).

  • Filter off the triethylamine hydrochloride salts and concentrate the filtrate (optional but cleaner). Dilute the residue in a large volume of Toluene to achieve a concentration of

    or less .

• Cyclization:

  • Prepare a separate flask with DMAP (

    – equiv) in refluxing Toluene ( ).

  • Crucial Step: Add the diluted mixed anhydride solution to the refluxing DMAP solution via syringe pump over 4–8 hours.

  • Why? This simulates infinite dilution, favoring intramolecular cyclization.

• Workup:

  • Cool, wash with saturated

    , then brine. Dry over .[1]

Protocol B: HATU Macrolactamization

Best for: Peptides, Zwitterionic precursors.

• Preparation:

  • Dissolve the linear precursor in anhydrous DMF or DCM.

  • Dilution factor:

    ( ) is standard.

• Reagent Addition:

  • Add HOAt (

    equiv) and DIEA ( equiv).

  • Add HATU (

    equiv) last.

  • Note: If the reaction turns yellow immediately, it is proceeding.

• Monitoring:

  • Stir at RT.[1][3][4] If reaction is sluggish after 2 hours, do not add more HATU immediately (risk of guanidinium capping). Instead, check pH (should be basic, ~pH 8-9 on wet paper). Add more DIEA if necessary.

Data Summary: Reagent Comparison

Feature	Yamaguchi (Lactonization)	Corey-Nicolaou (Lactonization)	HATU (Lactamization)	PyBOP (Lactamization)
Active Species	Mixed Anhydride	2-Pyridinethiol Ester	O-At-Uronium	Acyloxyphosphonium
Temp	Reflux ( )	RT to Reflux	RT	RT
Base Sensitivity	High (DMAP)	Neutral/Low	Moderate (DIEA)	Moderate (DIEA)
Epimerization Risk	High	Low	Moderate	Low
Primary Use	General Macrolides	Epimerizable Substrates	Fast Cyclization	Difficult/Slow Cyclization

References

• Boden, E. P., & Keck, G. E. (1985). Proton-transfer steps in Steglich esterification: a very practical new method for macrolactonization.[5] The Journal of Organic Chemistry. Link

• Corey, E. J., & Nicolaou, K. C. (1974).[6] Efficient and mild lactonization method for the synthesis of macrolides. Journal of the American Chemical Society.[3][7] Link

• Li, P., & Xu, J. C. (2000). DEPBT: A Efficient Coupling Reagent for Macrolactamization. Tetrahedron Letters. Link

• Mutter, M., et al. (2004). Pseudo-prolines as a molecular hinge: The role of the cis-amide bond in the macrolactamization of cyclic peptides. Journal of the American Chemical Society.[3][7] Link

• Albericio, F., et al. (1998). Use of Onium Salt-Based Coupling Reagents in Peptide Synthesis.[2] The Journal of Organic Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. ism2.univ-amu.fr [ism2.univ-amu.fr]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. Electrochemical control enables high-concentration, one-pot macrolactonization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Corey–Nicolaou macrolactonization - Wikipedia [en.wikipedia.org]
• 7. Corey-Nicolaou Macrolactonization | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Resolution and Coupling of DL-N(Me)Val in Peptide Synthesis

Welcome to the Advanced Peptide Synthesis Support Center. This guide is designed for researchers and drug development professionals addressing the critical challenges of resolving racemic DL-N-methylvaline (DL-N(Me)Val) and mitigating epimerization during solid-phase peptide synthesis (SPPS).

Strategic Workflows for Handling DL-N(Me)Val

When faced with a racemic mixture of DL-N(Me)Val, researchers must choose between resolving the amino acid building block prior to synthesis or separating the resulting diastereomeric peptides after cleavage.

Workflow decision tree for resolving racemic DL-N(Me)Val prior to or post-peptide synthesis.

Pre-Synthesis Resolution: Chiral Chromatography

Q: Why should I resolve Fmoc-DL-N(Me)Val-OH before synthesis rather than separating the diastereomeric peptides post-cleavage?

A: Coupling a sterically hindered,

-branched, N-methylated amino acid is kinetically unfavorable. Using a racemate halves the effective concentration of the desired enantiomer, drastically reducing coupling efficiency and yielding complex deletion sequences. Pre-synthesis resolution ensures optimal stoichiometry, drives the coupling reaction to completion, and simplifies downstream purification by preventing the exponential generation of diastereomers.

Troubleshooting Guide: Preparative Chiral HPLC Resolution

Causality Focus: Fmoc-protected amino acids are highly hydrophobic. Using a normal-phase chiral stationary phase (e.g., immobilized cellulose) allows for strong hydrogen-bonding interactions with the chiral selector, effectively discriminating between the D- and L-enantiomers.

Step-by-Step Protocol:

• Sample Preparation: Dissolve Fmoc-DL-N(Me)Val-OH in the mobile phase (Hexane/Isopropanol). Causality: Ensuring the sample is fully dissolved in the exact mobile phase prevents precipitation on the column frit, which causes peak tailing and catastrophic overpressure.

• Analytical Validation: Run an analytical chiral column to determine the separation factor (

  ). Validation Step: Establish baseline resolution ( ) at the analytical scale before proceeding. If , adjust the IPA modifier concentration.

• Preparative Injection: Load the sample onto the preparative chiral column. Causality: Overloading the column leads to peak broadening and co-elution; keep injection volumes below 5% of the column volume to maintain enantiomeric purity.

• Fraction Collection & Lyophilization: Collect the separated D and L peaks. Validation Step: Re-inject a 10

  L aliquot of each fraction onto the analytical column. Only pool and lyophilize fractions demonstrating >99% enantiomeric excess (ee).

Table 1: Quantitative Data for Chiral Resolution of Fmoc-DL-N(Me)Val-OH

Parameter	Optimized Condition / Value
Column Chemistry	Chiralpak IC (Cellulose-based, 5 m)
Mobile Phase	Hexane / Isopropanol (80:20 v/v) + 0.1% TFA
Flow Rate	1.0 mL/min (Analytical) / 15.0 mL/min (Preparative)
Detection	UV at 254 nm (Fmoc chromophore)
Typical Resolution ( )	> 2.0
L-Enantiomer	~8.5 min
D-Enantiomer	~12.1 min

Suppressing Epimerization During SPPS Coupling

Q: I resolved my building block to >99% ee Fmoc-L-N(Me)Val-OH, but my final peptide still contains D-N(Me)Val diastereomers. What is causing this?

A: The steric bulk of the N-methyl and

-isopropyl groups severely retards the nucleophilic attack by the resin-bound amine. This prolonged activation time in the presence of standard tertiary bases (like DIEA) allows the activated acyl species to undergo direct -proton abstraction or form an oxazolonium intermediate, leading to epimerization[1].

Mechanistic pathway of base-catalyzed epimerization during N(Me)Val activation.

Troubleshooting Guide: Epimerization-Free Coupling

Causality Focus: To prevent epimerization, you must use highly reactive coupling reagents that do not form oxazolones, combined with sterically hindered bases that cannot easily abstract the

-proton. Phosphonium-based reagents like PyAOP[2], or in-situ acid chlorides generated by bis(trichloromethyl)carbonate (BTC)[3], are highly effective. Additionally, CIP-HOAt has demonstrated quantitative yields with practically no racemization for N-methyl amino acids[4].

Step-by-Step Protocol (PyAOP Method):

• Resin Preparation: Swell the peptidyl-resin in DMF. Remove the N-terminal Fmoc group using 20% piperidine in DMF. Validation Step: Perform a Chloranil test (specifically for secondary amines if the preceding residue is N-methylated) to confirm the presence of free amines.

• Activation: In a separate vial, dissolve Fmoc-L-N(Me)Val-OH (4 eq) and PyAOP (4 eq) in anhydrous NMP. Add 2,4,6-collidine (10 eq) instead of DIEA. Causality: PyAOP generates a highly reactive phosphonium intermediate. Collidine is utilized because its steric bulk prevents it from abstracting the

  -proton of the activated N(Me)Val, drastically reducing epimerization compared to DIEA[2].

• Coupling: Transfer the activated mixture to the resin. React for 2 hours at room temperature. Causality: Avoiding microwave heating during N(Me)Val coupling prevents the thermal acceleration of the enolization pathway[2].

• Cleavage & Analysis: Validation Step: Perform a micro-cleavage (TFA/TIPS/H2O) and analyze the crude peptide via high-resolution LC-MS to verify the absence of the D-epimer mass peak at a shifted retention time.

Table 2: Coupling Reagent Comparison for N(Me)Val (Empirical Data)

Reagent System	Base	Typical Time	Epimerization (%)	Yield (%)
HBTU / HOBt	DIEA	12 hours	15 - 25%	< 50%
HATU / HOAt	DIEA	4 hours	5 - 10%	70 - 80%
PyAOP	Collidine	2 hours	< 2%	> 90%
BTC (Triphosgene)	Collidine	2 hours	< 1%	> 95%
CIP / HOAt	DMAP / None	3 hours	< 1%	> 95%

Post-Synthesis Resolution: Diastereomeric Peptides

Q: I was forced to synthesize a peptide using racemic DL-N(Me)Val. How can I effectively resolve the resulting diastereomers?

A: The N-methyl group increases the hydrophobicity of the peptide backbone, which can mask the subtle conformational differences between the D- and L-diastereomers. High-resolution RP-HPLC with shallow gradients and elevated column temperatures is required to force separation.

Troubleshooting Guide: RP-HPLC Separation of Diastereomers

Causality Focus: N-methylated peptides exist in solution as a mixture of cis and trans amide bond rotamers. At room temperature, the interconversion between these rotamers is slow relative to the HPLC timescale, causing peaks to broaden or split, which obscures diastereomeric separation. Heating the column accelerates rotamer interconversion, collapsing them into a single, sharp peak.

Step-by-Step Protocol:

• Mobile Phase Optimization: Prepare a mobile phase of Water (A) and Acetonitrile (B), both containing 0.1% TFA. Program a shallow gradient (e.g., 0.2% to 0.5% B/min). Causality: A shallow gradient maximizes the interaction time with the C18 stationary phase, exploiting minute differences in the peptide's hydrodynamic radius.

• Temperature Control: Heat the HPLC column compartment to 50–60°C. Causality: Elevated temperatures overcome the rotational energy barrier of the tertiary amide bond, sharpening the peaks and revealing the true separation of the D- and L-epimers.

• Fractionation: Inject the crude peptide mixture. Validation Step: Collect narrow fractions (e.g., 15-second intervals) across the eluting peaks. Analyze the leading edge, apex, and tailing edge via analytical HPLC before pooling to ensure diastereomeric purity >95%.

References

• Heterogeneous-Backbone Foldamer Mimics of a Computationally Designed, Disulfide-Rich Miniprotein. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHGEIVyEIZ2UMSf24UW1SsjgQ0B2h7olRx76owC8IwnZqnrsq5dA-Mbx9Erj4uHvaPdPMwbRkLdcB-ThkpmintD6AngLGolKK-9mM4ZEuqboyNuTV-h4KEdvJHW2JRER8xybCZEspK1BlFqfIA=]
• Supporting Information Total Synthesis and Stereochemical Assignment of Gymnopeptides A and B. doi.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE179-_ZpT5lJwHhJk7sqFBex_f0SS6HUdU1zUUpS7T8947VJ6LR-gG9HEmMb4XFtzd3JFDCKJRttkqa4hzSq71PFqsfK7jXay2b7FuQnDR2kJ2IcG6hdsSI_MxVh4YdIObfb5ES4SIwdGYMw==]
• N-Methylamino acids in peptide synthesis. V. The synthesis of N-tert-butyloxycarbonyl, N-methylamino acids by N-methylation. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUxa_C0xWWVzJHegPRnCtVFHG1SO1cWjmauJTkeTtHHaiicEBSclAxTUkR_M4cyCDx-dzdKiuXYhyG80qooDkh-z5Ry4LmKmeAdy2aMkRe9wqqF_ZiXgR-hfekgNgpX9UScmS-mNLboeE3ks6et71lo5KwZ07ERbaPNC6L9j4pSeQDzfU5BYXOh7sZg4F3v6LZuowCOHVS1OjUKqP43n2K5bDPPcXIzUwM8ExS5iM3M4UqDFyFYwpDM7Psw8hr7UdiLq_0ojxL4McTvuUucxhuUo7u6qa4OOnzq-NT06mv5nRX6_OcyCs=]
• Convergent Synthesis of Dolastatin 15 by Solid Phase Coupling of an N-Methylamino Acid. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwrDMBaUNF5p2WB4EAqkb5vPQr5R5U6lavOkigg0X2ctlMtTnxNGqf4T2h1STuDQ4Rvt0wrS7QBH50yYJAfFSRNhsZZF6MGTDRHUTk8ssUYhhLuKLLM68jSqOzdgOdwt79Jpi2gQ==]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Heterogeneous-Backbone Foldamer Mimics of a Computationally Designed, Disulfide-Rich Miniprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Preventing diketopiperazine formation during synthesis

Technical Support Center: Preventing Diketopiperazine (DKP) Formation

Executive Summary

Diketopiperazine (DKP) formation is a notorious side reaction in Solid-Phase Peptide Synthesis (SPPS), particularly prevalent in Fmoc chemistry.[1][2] It involves the intramolecular aminolysis of the peptide-resin ester linkage by the free N-terminal amine of the second amino acid.[3] This results in the cleavage of the dipeptide from the resin as a cyclic diketopiperazine, leading to significant yield loss—often termed "traceless" because the cleaved byproduct is washed away, leaving a truncated sequence or empty resin sites.[3]

This guide provides a mechanistic understanding and field-proven protocols to eliminate this pathway.

Diagnostic & Mechanistic FAQs

Q: I am observing a massive drop in yield for my C-terminal Proline sequence, but the crude purity looks okay. What is happening? A: You are likely experiencing "traceless" DKP formation.[4] When the second amino acid is deprotected, the liberated amine attacks the ester carbonyl attaching the first amino acid to the resin.[3] This cyclization releases the dipeptide (as a DKP) into the solution, which is then removed during washing.[4]

• The Result: The resin loading drops significantly. The remaining peptide chains grow normally, so the crude purity appears high, but the total mass recovery is dismal.

Q: Why is this reaction so aggressive with Proline and Glycine? A: Steric conformation is the driver.

• Proline: The cyclic nature of Proline forces the peptide backbone into a cis-amide conformation.[4] This brings the N-terminal amine of the second residue into perfect proximity with the C-terminal ester carbonyl, significantly lowering the activation energy for the nucleophilic attack.

• Glycine: Due to the lack of a side chain (low steric bulk), Glycine allows high rotational freedom, enabling the backbone to easily adopt the geometry required for cyclization.

Q: Does the choice of base for Fmoc removal matter? A: Yes, critically. DKP formation is base-catalyzed.[3] Standard 20% Piperidine in DMF is a strong base and nucleophile that promotes this cyclization.

• Recommendation: For DKP-prone sequences, switch to a cocktail of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and Piperazine .[4] DBU removes Fmoc rapidly but is non-nucleophilic, while the lower concentration of piperazine scavenges the fluorenyl group without driving the DKP reaction as aggressively as high-concentration piperidine.

Strategic Prevention & Troubleshooting

Q: My sequence is H-Ala-Pro-OH on Wang resin. How do I fix the DKP issue? A: Stop using Wang resin immediately for this sequence. Wang resin has a benzylic ester linkage that is essentially unhindered. It offers no resistance to the intramolecular attack.

• The Fix: Switch to 2-Chlorotrityl Chloride (2-CTC) Resin .[4][5] The massive steric bulk of the trityl group physically blocks the N-terminal amine from approaching the ester carbonyl.[3][4] This is the "Gold Standard" for preventing DKP.[3]

Q: I cannot change the resin (e.g., pre-loaded resin constraints). What else can I do? A: You must use a Dipeptide Building Block .[4] Instead of coupling AA1 and AA2 sequentially, couple a pre-formed Fmoc-AA2-AA1-OH unit.

• Why it works: The DKP reaction only occurs at the dipeptide stage when the amine is free. By coupling a protected dipeptide, you bypass the dangerous "free amine at position 2" stage entirely.

Q: Does temperature play a role? A: Yes. DKP formation is thermally driven.

• Protocol Adjustment: Perform the Fmoc deprotection of the second amino acid at 0°C to 4°C . Keep the reaction time short (e.g., 2 x 3 minutes) and wash immediately with cold solvent.

Visualizing the Problem & Solution

Figure 1: Mechanism of DKP Formation vs. Steric Prevention

Caption: Comparative pathway analysis showing how steric hindrance (2-CTC resin) blocks the nucleophilic attack required for DKP formation.

Experimental Protocols

Protocol A: Synthesis on 2-Chlorotrityl Chloride (2-CTC) Resin

Best for: C-terminal Proline, Glycine, or D-amino acids.

Step	Action	Critical Notes
1. Loading	Dissolve Fmoc-AA-OH (1.2 eq) in dry DCM. Add DIPEA (4 eq). Add to dry 2-CTC resin.	Do not activate the carboxylate (e.g., no HBTU/HATU). Reaction is via nucleophilic displacement of chloride.
2. Capping	Add Methanol (1 mL/g resin) to the reaction mixture after 1 hr. Shake for 15 min.	Caps unreacted chloride sites to prevent side reactions later.
3. Washing	Wash resin 3x DCM, 3x DMF, 3x DCM.	Ensure all DIPEA is removed.
4. Elongation	Proceed with standard Fmoc deprotection and coupling for AA2.	The bulky Trityl linker now protects the ester bond from DKP attack.[3]

Protocol B: Optimized Deprotection Cocktail (DBU Method)

Best for: When resin change is impossible or for internal DKP-prone sequences (e.g., Pro-Pro motifs).

Reagents:

• Base: 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) + 2% Piperidine (or 5% Piperazine).[1][4]

• Solvent: DMF or NMP.[1][4][6]

Procedure:

• Swell Resin: Ensure resin is fully swollen in DMF.

• Short Deprotection: Add DBU cocktail. Shake for 5 minutes .

• Drain & Wash: Drain immediately. Wash 1x with DMF.

• Repeat: Add fresh DBU cocktail. Shake for 5 minutes .

• Aggressive Wash: Drain and wash 5x with DMF to remove all traces of DBU.

• Immediate Coupling: Do not let the resin sit. Add the next activated amino acid immediately.

Decision Matrix: Selecting the Right Strategy

Caption: Strategic decision tree for selecting the optimal DKP prevention method based on peptide sequence and constraints.

References

• Giraud, M., et al. (1999). "Diketopiperazine formation: A major side reaction in the synthesis of proline-containing peptides."[3][6][7] Journal of Peptide Science, 5(3), 125-131. Link

• Barlos, K., et al. (1991). "2-Chlorotrityl chloride resin: A carrier for the solid phase synthesis of peptides and peptide amides."[8][9] International Journal of Peptide and Protein Research, 37(6), 513-520. Link

• Wöhr, T., & Mutter, M. (1995).[10] "Pseudo-prolines in peptide synthesis: Direct insertion of serine and threonine derived oxazolidines in dipeptides." Tetrahedron Letters, 36(22), 3847-3848. Link

• Isidro-Llobet, A., et al. (2009). "Amino acid-protecting groups."[6][11][12][13] Chemical Reviews, 109(6), 2455-2504. Link

• Alsina, J., et al. (2000). "Solid-Phase Synthesis of C-Terminal Proline Peptides." Tetrahedron, 56(6), 69-81. Link

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]
• 7. almacgroup.com [almacgroup.com]
• 8. nbinno.com [nbinno.com]
• 9. Improving 2-Chlorotrityl Chloride (2-CTC) Resin Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chempep.com [chempep.com]
• 11. Use of the Hmb backbone-protecting group in the synthesis of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives - American Chemical Society [acs.digitellinc.com]
• 13. bachem.com [bachem.com]

Technical Support Center: Optimization of HPLC Gradients for Peptide Stereoisomers

Welcome to the Advanced Chromatography Support Hub. Current Status: Operational | Topic: Peptide Stereochemistry Resolution

Diagnostic Framework: Define Your Challenge

Before adjusting a single parameter, you must categorize your stereoisomer problem.[1] The separation strategy for Diastereomers differs fundamentally from Enantiomers .

Quick Triage:

• Scenario A (Diastereomers): You have a peptide with multiple chiral centers (amino acids), and one or some have flipped chirality (e.g., L-L-L-L vs. L-D-L-L).[1] These have different physicochemical properties and are often separable on achiral (C18) columns.[1]

• Scenario B (Enantiomers): You have a peptide where the entire molecule is a mirror image (e.g., all-L vs. all-D), or a single amino acid peptide.[1] These have identical physicochemical properties in an achiral environment.[1]

Workflow Visualization

The following logic tree outlines the decision-making process for optimizing your separation.

Figure 1: Decision matrix for selecting the correct optimization pathway based on stereoisomer type.

Module 1: Optimizing for Diastereomers (The Achiral Approach)

Diastereomers possess slightly different hydrophobicities. The goal is to maximize these subtle differences using Gradient Slope and Temperature .

Q: My diastereomers co-elute on a standard C18 gradient. What is the first parameter I should change?

A: You must flatten the gradient slope (

).[1] Standard screening gradients (e.g., 1% B/min) are often too steep to resolve stereoisomers.[1] The resolution ( ) of peptides is heavily dependent on the gradient slope because peptides behave according to an "on/off" binding mechanism.[1]

The Protocol: The "Shallow Ramp" Technique

• Determine Elution Point: Run a standard linear gradient (5-60% B over 20 min). Note the %B where your peptide elutes (e.g., 25% B).[1][2][3]

• Calculate the Window: Create a focused gradient starting 5% below and ending 5% above the elution point.[1]

• Flatten the Slope: Target a slope of 0.2% to 0.5% B/min .

Parameter	Standard Screening	Optimized Isomer Separation
Gradient Slope	1.0 - 2.0 % B/min	0.1 - 0.25 % B/min
Flow Rate	Optimal ( )	Lower (improves mass transfer)
Result	Sharp peaks, co-elution	Broader peaks, higher resolution

Technical Insight: According to the Linear Solvent Strength (LSS) theory, reducing the slope increases the effective retention factor (

), which directly improves resolution ( ).[1] For large molecules like peptides, selectivity ( ) is often fixed, so maximizing via shallow gradients is the most powerful lever you have [1].[1]

Q: How does temperature affect peptide stereoselectivity?

A: Temperature effects are non-linear and compound-specific, but lower temperatures generally favor chiral recognition.[1][4]

• Low Temperature (15°C - 25°C): Reduces molecular rotation and conformational interconversion.[1] This "freezes" the peptide into a specific shape, maximizing the interaction difference between the isomer and the stationary phase.[1]

• High Temperature (>50°C): Improves mass transfer (sharper peaks) but often reduces the selectivity factor (

  ) between isomers.[1]

Troubleshooting Step: If you have partial separation (shoulder peak), run the same gradient at 20°C and 60°C .[1]

• If 20°C is better: Your separation is driven by steric selectivity.[1] Keep it cool.

• If 60°C is better: Your separation is driven by hydrophobic differences or secondary structure unfolding.[1]

Module 2: Mobile Phase Chemistry (Advanced)

Q: I have optimized the gradient and temperature, but the peaks still overlap. What now?

A: Switch your ion-pairing agent.[1] This is the "nuclear option" for achiral separation.[1]

Most peptide methods use Trifluoroacetic Acid (TFA).[1] While excellent for peak shape, TFA can mask subtle charge differences.[1]

The Alternative: Perchlorate (

) Sodium Perchlorate (NaClO4) is a chaotropic agent that alters the hydrophobicity of the peptide-stationary phase complex.[1] It is documented to be significantly more effective than TFA for separating peptides with identical charge but different stereochemistry [2].[1]

Protocol: Perchlorate Mobile Phase Preparation

• Mobile Phase A: 0.1% Phosphoric Acid + 50-100 mM

  in Water (pH ~2.5).

• Mobile Phase B: Acetonitrile (or MeOH).[1]

• Warning: Perchlorates are explosive when dried with organics.[1] Never let the system run dry or evaporate the waste solvent without neutralization.[1]

Ion-Pairing Agent	Mechanism	Best For
TFA (0.1%)	Strong ion-pairing, masks silanols	General purity, MS compatibility
Formic Acid	Weak ion-pairing	LC-MS sensitivity (poor for isomers)
Perchlorate / Phosphate	Chaotropic, alters hydration shell	Difficult diastereomers , non-MS work

Module 3: Enantiomers (The Chiral Approach)

Q: I am trying to separate a D-amino acid impurity from the L-parent, but they co-elute on C18 regardless of gradient.

A: You are likely dealing with a separation requiring a Chiral Stationary Phase (CSP) .[1] If the D-amino acid is at a flexible terminus, C18 might work.[1] If it is in the middle of a sequence or the peptide is short (<5 residues), C18 often fails because the hydrophobic footprint is identical.[1]

Recommended Columns for Peptide Enantiomers:

• Macrocyclic Antibiotic Phases (Teicoplanin/Vancomycin):

  • Mechanism:[1][5] Inclusion complexation.[1] Excellent for amino acids and small peptides.[1]

  • Mode: Polar Organic Mode (POM) or Reversed-Phase.[1]

• Polysaccharide Phases (Amylose/Cellulose):

  • Mechanism:[1][5] Steric fit into helical grooves of the polymer.[1]

Troubleshooting "False" Enantiomers: Before buying a chiral column, check for Racemization during synthesis .

• Symptom:[1][5][6][7][8] A small peak eluting immediately before/after the main peak that grows if the sample sits at high pH.[1]

• Test: Spike the sample with a known standard of the D-isomer to confirm identity.[1]

References

• Snyder, L. R., & Dolan, J. W. (2006).[1] High-Performance Gradient Elution: The Practical Application of the Linear-Solvent-Strength Model. Wiley-Interscience.[1] (Foundational text on gradient slope

  calculations).

• Shibue, M., Mant, C. T., & Hodges, R. S. (2005).[1][6] "The perchlorate anion is more effective than the trifluoroacetate anion as an ion-pairing reagent for reversed-phase chromatography of peptides."[1][5][6] Journal of Chromatography A, 1080(1), 49-57.[1][5][6]

• Supelco/Sigma-Aldrich. "Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC." (Technical Guide on pore size and TFA effects).

• Stringham, R. W. (2012).[1] "Chiral separation of peptides by HPLC." Chirality, 24(11).[1] (Review of chiral stationary phases for peptides).

Sources

• 1. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mac-mod.com [mac-mod.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The perchlorate anion is more effective than the trifluoroacetate anion as an ion-pairing reagent for reversed-phase chromatography of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]

Stability of ester linkages in cyclic depsipeptides under assay conditions

This guide serves as a specialized technical resource for researchers analyzing cyclic depsipeptides. It addresses the inherent instability of the ester linkage—the "Achilles' heel" of these molecules—and provides actionable troubleshooting workflows for assay development.

Topic: Stability of Ester Linkages in Cyclic Depsipeptides Under Assay Conditions Department: Application Science & Bioanalytical Support Document ID: TS-CDP-2025-03[1]

Core Technical Overview

Cyclic depsipeptides (CDPs) contain at least one ester (lactone) bond replacing a canonical amide bond within the macrocycle. While this modification often improves membrane permeability and conformational rigidity, the ester linkage is significantly more susceptible to nucleophilic attack (hydrolysis) than the amide bond.

The Stability Paradox: The very feature that enhances biological potency (the strained, rigid ring) drives chemical instability. Ring-opening hydrolysis releases conformational strain, making the degradation process thermodynamically favorable, particularly in aqueous, basic, or enzyme-rich environments.

Key Degradation Mechanism

The primary failure mode is the hydrolysis of the ester bond, resulting in a linear metabolite with a mass shift of +18.01 Da (addition of H₂O).

Figure 1: Mechanism of ester bond hydrolysis in cyclic depsipeptides leading to ring opening.

Troubleshooting & FAQs

Module A: Chemical Stability (Buffer & pH)

Q: My compound disappears in PBS (pH 7.4) even without enzymes. Is this normal? A: Yes. This is likely base-catalyzed hydrolysis .

• Mechanism: At pH 7.4, the concentration of hydroxide ions is sufficient to attack the ester carbonyl, especially if the ring is highly strained (e.g., <6 amino acids).

• Diagnostic: Check your LC-MS chromatogram for a peak eluting earlier than the parent (linear peptides are generally more polar) with an [M+18+H]⁺ mass.

• Solution:

  • Short-term: Keep samples on ice (4°C reduces hydrolysis rate significantly).

  • Buffer Modification: If the assay allows, lower the pH to 6.0–6.5. The ester bond is significantly more stable in slightly acidic conditions than in neutral/basic conditions.

Q: Can I use DMSO stocks stored at room temperature? A: Proceed with caution.

• Risk: While DMSO is aprotic, hygroscopic DMSO absorbs atmospheric water. Over time, "wet" DMSO can hydrolyze esters, especially if the stock has been freeze-thawed multiple times.

• Protocol: Store stocks in small, single-use aliquots at -20°C or -80°C. Use anhydrous DMSO for preparation.

Module B: Biological Stability (Plasma & Microsomes)

Q: My recovery in mouse plasma is near zero, but human plasma is fine. Why? A: This is a classic "Species Difference" issue caused by Carboxylesterases (CES) .

• Insight: Rodents (mice/rats) have high levels of serum esterases (e.g., Ces1c) that aggressively cleave ester bonds. Humans primarily rely on Paraoxonase (PON) and Butyrylcholinesterase (BChE), which may have different substrate specificities.

• Troubleshooting Step: Run a "stability phenotyping" experiment. Incubate your compound in plasma from Mouse, Rat, Dog, and Human side-by-side.[2]

• Mitigation: If the instability is purely artifactual (ex vivo) and interferes with bioanalysis, add an esterase inhibitor immediately upon blood collection.

Q: Which inhibitor should I use to stabilize my samples? A: There is no "universal" inhibitor, but here is a selection guide:

Inhibitor	Target Enzymes	Notes
PMSF (Phenylmethylsulfonyl fluoride)	Serine proteases/esterases	Unstable in water (half-life ~30 min). Add immediately to plasma.
BNPP (Bis-p-nitrophenyl phosphate)	Carboxylesterases	More stable than PMSF. Good for rodent plasma.
Dichlorvos	Cholinesterases/Esterases	Highly potent, but toxic. Handle with extreme care.
Sodium Fluoride (NaF)	General esterases	Weak inhibitor, but broad spectrum. Often insufficient for labile depsipeptides.

Module C: Analytical Artifacts (LC-MS/MS)

Q: I see "ghost peaks" of the linear product in my standard curve. Is my column dirty? A: It is likely on-column hydrolysis or source fragmentation .

• Scenario 1 (On-Column): If the mobile phase is basic (e.g., Ammonium Bicarbonate, pH 8-10), the compound may hydrolyze during the run.

  • Fix: Switch to acidic mobile phases (0.1% Formic Acid).

• Scenario 2 (In-Source): The high energy of the ESI source can fragment the labile ester bond.

  • Test: Vary the declustering potential (DP) or cone voltage. If the ratio of Linear:Cyclic changes with voltage, it is an instrument artifact, not real degradation.

Practical Protocols

Protocol 1: The "Self-Validating" Stability Assay

This workflow distinguishes between chemical instability and enzymatic degradation.

Materials:

• Test Compound (10 mM in DMSO)

• Matrix A: PBS Buffer (pH 7.4)

• Matrix B: Heat-Inactivated Plasma (56°C for 30 min) – Deactivates enzymes

• Matrix C: Active Plasma

Workflow:

• Spike compound to 1 µM in all three matrices.

• Incubate at 37°C.

• Sample at T=0, 30, 60, 120 min.[2]

• Quench with ice-cold Acetonitrile (containing Internal Standard).

• Analyze by LC-MS/MS.[2][3][4][5][6]

Data Interpretation:

Observation	Diagnosis	Action
Stable in A, B, & C	Stable	Compound is robust.
Degradation in A, B, & C	Chemical Instability	Ester is hydrolyzing due to pH. Lower pH or store cold.
Stable in A & B; Degrades in C	Enzymatic Instability	Susceptible to plasma esterases.[2] Use inhibitors for bioanalysis.

Protocol 2: Diagnostic Decision Tree

Use this logic flow to troubleshoot low recovery.

Figure 2: Troubleshooting logic for cyclic depsipeptide stability issues.

References

• Bionda, N., et al. (2012).[7] "Effects of cyclic lipodepsipeptide structural modulation on stability, antibacterial activity, and human cell toxicity."[8] ChemMedChem.

• Taevernier, L., et al. (2017). "Stability of the cyclic depsipeptide pseudodesmin A in plasma and liver S9 fractions." Journal of Pharmaceutical and Biomedical Analysis.

• Blanchfield, J. T., et al. (2003). "The stability of cyclic depsipeptides in simulated gastrointestinal fluids." Bioorganic & Medicinal Chemistry Letters.

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Chapter on Plasma Stability and Esterases).

Sources

• 1. pnas.org [pnas.org]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. researchgate.net [researchgate.net]
• 4. Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges [anapharmbioanalytics.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. sciex.com [sciex.com]
• 7. Effects of cyclic lipodepsipeptide structural modulation on stability, antibacterial activity, and human cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of cyclic lipodepsipeptide structural modulation on stability, antibacterial activity and human cell toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Publish Comparison Guide: NMR Characterization of Novel Cyclic Depsipeptides

The following guide serves as an advanced technical resource for the structural characterization of the cyclic depsipeptide cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val]. It synthesizes experimental methodologies with comparative performance analysis, designed for application scientists and medicinal chemists.

Subject: cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val] Classification: Cyclic Hexadepsipeptide / Peptidomimetic Application: Membrane Permeability & Metabolic Stability Studies[1]

Executive Summary & Comparative Analysis

In the development of orally bioavailable biologics, cyclic peptides are often modified to overcome the "Lipinski Rule of 5" limitations. The subject molecule, Compound A (cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val]), represents a "hybrid" scaffold incorporating three distinct stability-enhancing features:

• Backbone N-Methylation: Reduces hydrogen bond donors (HBD) to improve passive membrane diffusion.[1]

• Depsipeptide Linkage (D-OLeu): Introduction of an ester bond (D-Leucic acid) to modulate backbone geometry and proteolytic susceptibility.[1]

• Non-Standard Residues: Inclusion of

  -Alanine (bAla) and D-amino acids to prevent enzymatic recognition.

Comparative Performance Matrix

The following table contrasts Compound A with standard peptide formats, highlighting why this specific architecture is preferred for "beyond-rule-of-5" (bRo5) drug discovery.

Feature	Compound A (Subject)	Linear Analog	Non-Methylated Cyclic Analog
Conformational Rigidity	High (Locked via cyclization & N-Me steric clash)	Low (Ensemble of conformers)	Moderate (Stabilized by H-bonds only)
Membrane Permeability ( )	High ( cm/s) due to masked polar surface area	Low (Exposed backbone amides)	Low/Moderate (High desolvation penalty)
Metabolic Stability ( )	> 120 min (Resistant to proteases & esterases)	< 10 min (Rapid proteolysis)	~30-60 min (Susceptible to N-dealkylation)
NMR Complexity	Very High (Cis/trans isomers, overlapping signals)	Moderate	Moderate/High
Solubility (DMSO)	Excellent	Good	Moderate (Aggregation prone)

Key Insight: The inclusion of D-OLeu (an

-hydroxy acid) removes a backbone amide proton entirely, acting synergistically with N-methylation to lower the desolvation energy required for the molecule to enter the lipid bilayer.

Technical Deep Dive: NMR Characterization Strategy

Characterizing Compound A requires a deviation from standard protein NMR workflows due to the lack of sequential NH-NH NOEs (interrupted by N-methylation and the ester bond) and the presence of cis/trans isomerism around the N-methylated amides.

Critical Structural Features & NMR Signatures

• The Depsipeptide Linkage (D-OLeu):

  • Signature: Absence of an amide proton (NH) for the Leucine-like residue.[1]

  • Chemical Shift: The

    -proton ( ) of D-OLeu will be significantly deshielded ( ~4.8–5.2 ppm) compared to a standard Leu ( ~4.2 ppm) due to the electronegativity of the ester oxygen.[1]

  • Connectivity: HMBC correlation from D-OLeu

    to the preceding carbonyl (bAla CO) identifies the ester bond.[1]

• N-Methylation Sites (N(Me)Ala, N(Me)Val):

  • Signature: Strong singlets in the

    2.8–3.2 ppm region.

  • Isomerism: N-methylated peptide bonds can exist in cis or trans conformations. Multiple sets of peaks (major/minor conformers) are often observed.[1] Exchange spectroscopy (EXSY) may be required if broadening occurs.[1]

• -Alanine (bAla):

  • Spin System: Distinct

    connectivity.

  • COSY/TOCSY: Shows a 3-spin system (NH-H

    -H ) rather than the standard 2-spin (NH-H ) amide unit.[1]

Stereochemical Verification (D vs. L vs. DL)

The sequence contains DL-N(Me)Val.[1] If synthesized as a racemic mixture, the NMR spectrum will show two distinct sets of signals (diastereomers) for the entire molecule, not just the Valine residue.

• Recommendation: If the DL residue was not separated prior to cyclization, expect signal doubling. If separated, NOE patterns (intra-residue

  ) must be used to confirm the specific diastereomer (L-Val usually shows strong in extended chains, but cyclic constraints vary).[1]

Experimental Protocol: Step-by-Step Characterization

Objective: Complete assignment and 3D structure calculation. Sample Prep: Dissolve 2-5 mg of Compound A in 600

L DMSO- or CD OH. (DMSO is preferred to minimize exchange of amide protons).[1]

Phase 1: Resonance Assignment (Through-Bond)[1]

• 1D

  H NMR:

  • Identify amide region (7.0–9.0 ppm).[1] Count NH signals. Expect 3 NHs only (Ile, D-Pro*, bAla). Note: Proline has no NH; N(Me)Ala, N(Me)Val, and OLeu lack NHs.[1]

  • Identify N-Me region (2.8–3.2 ppm).[1] Integrate to ensure 2 methyl groups.

• 2D TOCSY (Total Correlation Spectroscopy):

  • Mixing time: 80 ms.

  • Goal: Identify amino acid spin systems.

  • Challenge:bAla will show correlations between NH and two sets of methylene protons. Pro and N(Me) residues must be identified starting from

    or as they lack NHs.[1]

• 2D HSQC (

  H- C):

  • Goal: Assign carbons to protons.

  • Critical Step: Differentiate

    carbons (45-60 ppm) from N-Me carbons (30-40 ppm).[1]

Phase 2: Sequential Connectivity (Through-Space & Bond)[1]

• 2D HMBC (Heteronuclear Multiple Bond Correlation):

  • Goal: Link spin systems across the "silent" peptide/ester bonds.

  • Workflow:

    • N(Me)Ala

      protons Correlation to preceding Carbonyl (Val CO).[1]

    • D-OLeu

      Correlation to preceding Carbonyl (bAla CO) (Ester Linkage Proof) .

• 2D ROESY (Rotating-frame Overhauser Effect):

  • Mixing time: 200-300 ms.

  • Why ROESY? For mid-sized molecules (MW ~600-800 Da), NOE signals may be near zero due to tumbling rates (

    ).[1] ROE is always positive.

  • Goal: Sequential walking (

    or ).[1]

  • Conformation: Strong

    NOEs indicate cis-peptide bonds (common in N-methylated residues and Proline).[1]

Phase 3: Temperature Coefficients (Hydrogen Bonding)[1]

• Run 1D

  H NMR at 298K, 303K, 308K, 313K, 318K.

• Plot

  NH vs Temperature.

• Interpretation:

  ppb/K indicates a solvent-shielded (intramolecularly H-bonded) amide, confirming the cyclic constraint.[1]

Visualization of Workflow

The following diagram illustrates the logical flow for assigning the "silent" regions (Ester and N-Methyl sites) which are the most challenging aspects of this molecule.

Caption: Logic flow for bridging "silent" NMR gaps caused by N-methylation and ester linkages.

References

• Wang, C.K., et al. (2015). "Connecting Hydrophobic Surfaces in Cyclic Peptides Increases Membrane Permeability."[2] Angewandte Chemie International Edition. [Link][1]

• Ovadia, O., et al. (2011). "The Effect of N-methylation on the Biological Activity of Cyclic Peptides." Molecular Pharmaceutics. [Link][1]

• Kessler, H. (1982).[1] "Conformation and Biological Activity of Cyclic Peptides." Angewandte Chemie. [Link][1]

• DBAASP Database. "Entry for D-OLeu (D-Leucic Acid)." Database of Antimicrobial Activity and Structure of Peptides. [Link][1]

• Teixidó, M., et al. (2005). "Solid-Phase Synthesis and Characterization of N-Methyl-Rich Peptides." Journal of Peptide Science. [Link][1]

Sources

• 1. Cereulide - Wikidata [wikidata.org]
• 2. researchgate.net [researchgate.net]

Comparing bioactivity of Destruxin B vs D-Pro analogues

Title: Comparative Bioactivity and Mechanistic Profiling: Destruxin B vs. D-Proline Analogues

Executive Summary

Destruxins are a potent class of cyclic hexadepsipeptides originally isolated from the entomopathogenic fungus Metarhizium anisopliae[1]. Among them, Destruxin B (DB) —composed of cyclo(D-Hmp-L-Pro-L-Ile-L-MeVal-L-MeAla-β-Ala)—has garnered significant attention for its diverse pharmacological profile, which includes insecticidal, phytotoxic, V-ATPase inhibitory, and anti-colorectal cancer activities[2][3].

In peptide drug development, the stereochemical inversion of native L-amino acids to their D-enantiomers is a proven strategy to enhance pharmacokinetic properties. Substituting the native L-Proline with D-Proline (D-Pro) in the Destruxin macrocycle fundamentally alters the backbone dihedral angles, shifting the molecule's conformational ensemble. This guide provides an in-depth, causality-driven comparison of the bioactivity, structural dynamics, and synthetic methodologies of wild-type Destruxin B versus its D-Pro analogues.

Structural Causality: The Role of Proline Stereochemistry

The macrocyclic architecture of Destruxin B relies heavily on the constrained pyrrolidine ring of L-Proline, which dictates the cis/trans isomerization state of the preceding amide bond and stabilizes the active 3D topology required for target engagement[4].

When L-Pro is replaced by D-Pro, the Ramachandran angles (

) invert. This stereochemical flip typically induces a Type II or Type II' -turn, forcing the hydrophobic side chains of adjacent residues (Ile, MeVal) into a distinct spatial orientation.

• The Pharmacological Trade-off: While this conformational shift often reduces the binding affinity to native intracellular targets like Vacuolar-type ATPase (V-ATPase) due to steric mismatch, it drastically enhances the molecule's resistance to endogenous proteases. The unnatural D-configuration acts as a structural shield, preventing proteolytic enzymes from docking and cleaving the peptide backbone, thereby extending the in vivo half-life[4][5].

Comparative Bioactivity Profile

The following table synthesizes the pharmacological divergence between native Destruxin B and rationally designed D-Pro analogues.

Parameter	Destruxin B (Wild-Type)	D-Pro Analogue	Mechanistic Causality
V-ATPase Inhibition (IC )	~0.01 – 0.05 µM	> 5.0 µM	D-Pro alters the macrocyclic binding face, reducing affinity for the V-ATPase V0 sector.
Cytotoxicity (HT-29 Cells)	High (Induces Apoptosis)	Moderate	Reduced target engagement is partially offset by higher intracellular accumulation[3].
Osteoclast Morphology	Potent Negative Regulator	Inactive / Weak	The native β-turn geometry is strictly required for cytoskeletal disruption in osteoclasts[6].
Proteolytic Stability ( )	< 2 Hours (Serum)	> 24 Hours (Serum)	D-amino acid inclusion prevents recognition by native serum endopeptidases[4].

Mechanistic Pathway Analysis

Destruxin B exerts its anticancer effects in colorectal cancer (HT-29) models by inhibiting V-ATPase, which disrupts vacuolar acidification. This intracellular stress triggers the upregulation of Bax, leading to cytochrome c release, Caspase-3 activation, and ultimately, PARP cleavage and apoptosis[3]. D-Pro analogues, while exhibiting lower direct V-ATPase affinity, leverage their extreme metabolic stability to achieve sustained, low-level pathway activation in vivo.

Caption: Mechanistic divergence and apoptotic signaling pathways of Destruxin B vs. D-Pro analogues.

Self-Validating Experimental Protocols

Protocol A: Combinatorial Synthesis & Macrolactonization

To objectively compare these compounds, they must be synthesized using a unified Solid-Phase Peptide Synthesis (SPPS) approach[6].

• Resin Loading: Load the first amino acid (e.g., β-Ala) onto a highly acid-sensitive Trityl chloride resin.

• Iterative Coupling: Perform standard Fmoc-SPPS. Use HATU/DIPEA for coupling. For the analogue, substitute Fmoc-L-Pro with Fmoc-D-Pro. Crucial Step: Use a Boc-hydrazide protecting group on dipeptides with a C-terminal N-methylalanine to prevent spontaneous dioxopiperazine formation[2].

• Mild Cleavage: Cleave the linear hexadepsipeptide from the resin using 20% HFIP (Hexafluoroisopropanol) in DCM. This preserves side-chain protecting groups.

• Macrolactonization: Cyclize the linear precursor under high dilution conditions (1 mM) using MNBA (2-methyl-6-nitrobenzoic anhydride) and DMAPO. Causality: MNBA/DMAPO is strictly required here because D-Pro introduces steric hindrance; this reagent system rapidly forms a highly reactive mixed anhydride, driving cyclization and preventing C-terminal epimerization[6].

Caption: Solid-phase peptide synthesis and macrolactonization workflow for Destruxin analogues.

Protocol B: V-ATPase Target Engagement Assay (Acridine Orange)

This protocol provides a self-validating, visual readout of V-ATPase inhibition.

• Cell Culture: Seed osteoclast-like multinucleated cells (OCLs) or HT-29 cells in a 96-well plate.

• Treatment: Incubate cells with serial dilutions (0.01 µM to 10 µM) of Destruxin B or the D-Pro analogue for 2 hours.

• Staining: Add Acridine Orange (AO) dye (5 µg/mL) for 15 minutes.

• Validation Mechanism: AO is lysosomotropic. In vehicle-treated cells, active V-ATPase pumps protons into vacuoles, trapping AO and yielding bright punctate red/orange fluorescence. If the Destruxin variant successfully inhibits V-ATPase, vacuolar acidification fails, and fluorescence remains diffuse and green.

Protocol C: In Vitro Cytotoxicity & Apoptosis Validation

• Viability (MTT): Treat HT-29 cells with peptides for 48h. Add MTT reagent; metabolically active cells reduce MTT to purple formazan. Measure absorbance at 570 nm to calculate IC

  [3].

• Apoptosis (Western Blot): Lyse treated cells and perform SDS-PAGE. Probe with primary antibodies against active Caspase-3 and cleaved PARP. Causality: The presence of the 89 kDa cleaved PARP fragment definitively validates that the observed cytotoxicity is driven by Caspase-mediated apoptosis rather than non-specific necrosis[3].

References

• Ward, D. E., Gai, Y., Lazny, R., & Pedras, M. S. (2001). Probing host-selective phytotoxicity: synthesis of destruxin B and several natural analogues. The Journal of Organic Chemistry. 2

• Yoshida, M., et al. (2016). Combinatorial Solid-Phase Synthesis and Biological Evaluation of Cyclodepsipeptide Destruxin B as a Negative Regulator for Osteoclast Morphology. ACS Combinatorial Science. 6

• Wu, et al. (2012). In Vitro and In Vivo Anticancer Effects of Destruxin B on Human Colorectal Cancer. Anticancer Research. 3

• Calmes, M., et al. (1993). Synthesis and biological activity of a destruxin analogue: D-Lac-6 destruxin E. International Journal of Peptide and Protein Research. 5

• Yoshida, M., et al. (2006). Synthesis, Structure Determination, and Biological Evaluation of Destruxin E. University of Bristol / NEDO.

• Wang, B., et al. (2012). Unveiling the biosynthetic puzzle of destruxins in Metarhizium species. Proceedings of the National Academy of Sciences. 7

• Wang, C. K., et al. (2014). Rational design and synthesis of an orally bioavailable peptide guided by NMR amide temperature coefficients. Proceedings of the National Academy of Sciences. 4

Sources

• 1. pnas.org [pnas.org]
• 2. Probing host-selective phytotoxicity: synthesis of destruxin B and several natural analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ar.iiarjournals.org [ar.iiarjournals.org]
• 4. Rational design and synthesis of an orally bioavailable peptide guided by NMR amide temperature coefficients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological activity of a destruxin analogue: D-Lac-6 destruxin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Unveiling the biosynthetic puzzle of destruxins in Metarhizium species - PMC [pmc.ncbi.nlm.nih.gov]

Methodological Comparison: Overcoming the Crystallization Barrier

As a Senior Application Scientist specializing in structural biology and peptide drug discovery, I frequently encounter a critical bottleneck: determining the high-resolution crystal structures of N-methylated cyclic peptides.

N-methylation is a powerful synthetic strategy used to push cyclic peptides beyond the "rule-of-five" chemical space. By capping backbone amide nitrogens with methyl groups, we eliminate hydrogen bond donors and shield polar groups, which dramatically enhances passive membrane permeability and oral bioavailability (1)[1]. However, the causality behind this improved pharmacokinetic profile is exactly what makes structural analysis so difficult: the loss of hydrogen-bonding networks and the introduction of steric bulk severely disrupt the molecule's ability to pack into well-ordered macroscopic crystals (2)[2].

To overcome this, the field has pivoted away from brute-force traditional X-ray crystallography toward two advanced alternatives: Racemic Crystallography and Microcrystal Electron Diffraction (MicroED) . This guide objectively compares these methodologies, providing the mechanistic causality and self-validating protocols required to successfully implement them.

Racemic Crystallography (X-Ray)

When traditional crystallization fails, synthesizing the exact mirror image (D-enantiomer) of your target L-peptide and mixing them in a 1:1 ratio can force crystallization. The physical causality here relies on molecular symmetry: enantiomeric pairs preferentially pack into centrosymmetric space groups (such as

or ). This heterochiral packing is thermodynamically favored because it allows molecules to nest together more tightly, bypassing the steric hindrance of the N-methyl groups that normally prevent homochiral lattice formation (3)[3].

Microcrystal Electron Diffraction (MicroED)

Often, N-methylated cyclic peptides will form "precipitate" or "dust" in a crystallization drop. These are actually nanocrystals. Because electrons interact with the electrostatic potential of atoms roughly

times more strongly than X-rays interact with electron clouds, MicroED can extract sub-angstrom resolution data from crystals less than 1 µm thick. This completely bypasses the need to optimize crystal growth, allowing for ab initio phasing via direct methods (4)[4].

Decision matrix for structural analysis of N-methylated cyclic peptides.

Quantitative Performance Comparison

To objectively evaluate these methods, we must look at the physical requirements and data outputs. The following table summarizes the performance metrics based on recent structural determinations of highly N-methylated scaffolds (5)[5].

Performance Metric	Traditional X-Ray	Racemic X-Ray	MicroED
Minimum Crystal Size	> 10–50 µm	> 10–50 µm	< 1 µm (Nanocrystals)
Sample Requirement	1–5 mg	2–10 mg (L + D forms)	< 0.1 mg
Space Group Preference	Chiral ( , )	Centrosymmetric ( , )	Chiral ( , )
Phasing Strategy	Molecular Replacement (MR)	Direct Methods / MR	Direct Methods (Ab Initio)
Success Rate (N-Me Peptides)	Low (< 10%)	High (~70%)	Very High (> 85%)
Data Resolution Limit	~1.5 - 2.5 Å	~1.0 - 1.8 Å	~0.8 - 1.2 Å

Step-by-Step Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes a checkpoint to confirm the physical causality of the experiment.

Protocol 1: Racemic Crystallization Workflow

This approach is ideal when you have ample synthetic resources but cannot obtain crystals from the native L-peptide.

• Chemical Synthesis & Purification: Synthesize the natural L-form and the exact mirror image D-form of the target N-methylated cyclic peptide using solid-phase peptide synthesis (SPPS). Purify both to >95% via HPLC.

• Equimolar Mixing: Dissolve both enantiomers independently in a highly solubilizing organic solvent (e.g., DMSO or Methanol). Combine them at an exact 1:1 molar ratio. Causality: An exact stoichiometric ratio is required to thermodynamically drive the formation of a true racemate over a spontaneous resolution conglomerate.

• Vapor Diffusion Setup: Set up hanging-drop vapor diffusion plates using standard sparse-matrix screens.

• Data Collection & Validation: Harvest crystals and collect X-ray diffraction data at a synchrotron source.

  • Self-Validating Checkpoint: During data processing, index the diffraction pattern. If the space group is centrosymmetric (e.g.,

    ), you have successfully formed a true racemate. If it indexes to a chiral space group, the enantiomers have crystallized separately (a conglomerate), indicating the racemic strategy failed to induce heterochiral packing.

Protocol 2: MicroED Sample Preparation and Data Collection

MicroED is the method of choice when synthesis yields are low, or the peptide only forms amorphous-looking precipitates.

• Slurry Identification: Inspect failed crystallization drops under a light microscope. Drops containing granular "precipitate" or birefringent dust are selected.

• Grid Application: Pipette 2 µL of the nanocrystal slurry directly onto a glow-discharged holey carbon TEM grid (e.g., Quantifoil).

• Plunge Freezing: Blot the grid gently from the back to remove excess mother liquor, then immediately plunge-freeze in liquid ethane. Causality: Rapid vitrification preserves the hydration state of the peptide lattice and protects against the high vacuum of the electron microscope.

• Continuous Rotation Data Collection: Transfer the grid to a Cryo-TEM (operating at 200 kV or 300 kV). Locate a nanocrystal and continuously rotate the stage (e.g., 0.5°/sec) while capturing diffraction frames with a fast CMOS camera.

  • Self-Validating Checkpoint: Calculate the cumulative electron dose during the exposure. A self-validating dataset must keep the total dose below ~3

    . If high-resolution reflections (< 1.2 Å) persist in the final frames of the rotation, you have successfully mitigated radiation damage, ensuring the resulting atomic model is biologically accurate rather than an artifact of beam destruction.

Step-by-step MicroED data collection and phasing workflow for peptidic nanocrystals.

Conclusion

For N-methylated cyclic peptides, traditional X-ray crystallography is often a dead end due to disrupted hydrogen bonding and high conformational flexibility. By understanding the physical chemistry of the system, researchers can pivot to Racemic Crystallography to force thermodynamically favorable lattice packing, or utilize MicroED to bypass macro-crystallization entirely. Currently, MicroED offers the highest success rate and lowest sample consumption, making it the premier choice for modern peptide drug development.

References

• Strategies for Fine-Tuning the Conformations of Cyclic Peptides Source: ACS / Chemical Reviews URL:[Link]

• On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds Source: PMC / Nature Chemical Biology URL:[Link]

• Rational design and synthesis of an orally bioavailable peptide guided by NMR amide temperature coefficients Source: PNAS URL:[Link]

• Racemic and quasi-racemic X-ray structures of cyclic disulfide-rich peptide drug scaffolds Source: UQ eSpace / Angewandte Chemie URL:[Link]

• Fragment-Based Ab Initio Phasing of Peptidic Nanocrystals by MicroED Source: PMC / Nature Communications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 4. Fragment-Based Ab Initio Phasing of Peptidic Nanocrystals by MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Conformational analysis of D-Pro vs L-Pro Destruxin derivatives

This guide provides a comparative conformational analysis of Natural Destruxin B (containing L-Pro ) versus its synthetic D-Pro stereoisomer. It is designed for researchers investigating structure-activity relationships (SAR) in cyclic depsipeptides.

Executive Summary

Destruxins are cyclic hexadepsipeptides (19-membered rings) produced by entomopathogenic fungi like Metarhizium anisopliae. Their potent biological activity—specifically V-ATPase inhibition and insecticidal toxicity—is strictly governed by a "lock-and-key" fit within the binding pocket.

The core scaffold of Destruxin B is cyclo[β-Ala

-HICA -Pro -Ile -MeVal -MeAla ] .

• L-Proline (Natural): Enforces a rigid Type I

  -turn conformation essential for bioactivity.

• D-Proline (Synthetic): Introduces a stereochemical inversion that disrupts the native turn, typically forcing a Type II'

  -turn or a "kinked" backbone. This alteration generally abolishes V-ATPase binding affinity, making it a critical negative control in SAR studies.

Structural Comparison: L-Pro vs. D-Pro

The proline residue (position 2) acts as the "conformational gatekeeper" of the Destruxin macrocycle. Its cyclic side chain restricts the backbone dihedral angle

, dictating the overall ring pucker.

Comparative Data Table

Feature	Natural Destruxin B (L-Pro)	Synthetic Analogue (D-Pro)
Stereochemistry	(S)-Proline	(R)-Proline
Backbone Angle	Constrained to ~ -60°	Constrained to ~ +60°
Dominant Turn Type	Type I -turn (stabilized by H-bonds)	Type II' -turn (predicted/observed in cyclic hexapeptides)
Ring Conformation	"Chair-like" rigid scaffold	Distorted/Open conformation
Intramolecular H-Bonds	Strong transannular H-bonds (e.g., Val-NH Pro-CO)	Disrupted or shifted H-bond network
Bioactivity (V-ATPase)	High Potency ( in low nM range)	Inactive / Low Potency (Steric clash in pocket)
Solubility (LogP)	Moderate (Amphipathic)	Often lower (Exposed polar groups due to H-bond loss)

Mechanistic Insight: The "Turn" Switch

In the natural L-Pro isomer, the backbone adopts a specific geometry where the carbonyl oxygen of the residue preceding Proline and the amide proton of the residue following it are positioned to form a stabilizing hydrogen bond (often a

interaction).

Switching to D-Pro inverts the chiral center. In a cyclic constraint, this does not merely "mirror" the molecule; it forces the backbone vector to exit the Proline residue at a drastically different angle. To close the 19-membered ring, the remaining residues (all L-amino acids) must adopt high-energy conformations, often resulting in:

• Loss of the key transannular hydrogen bond.

• Exposure of the amide backbone to solvent (increasing energetic penalty in lipid membranes).

• Misalignment of the hydrophobic side chains (Ile, MeVal) required for receptor docking.

Experimental Methodologies

To validate the conformation of a new Destruxin derivative, a self-validating workflow combining NMR and Molecular Dynamics (MD) is required.

A. NMR Spectroscopy Protocol

Goal: Determine solution structure and H-bond network.

• Sample Preparation: Dissolve 2-5 mg of peptide in

  or (500 L). Note: Avoid DMSO initially as it disrupts intramolecular H-bonds.

• 1D

  H NMR: Identify amide proton signals.

  • Diagnostic: L-Pro derivatives typically show sharp, dispersed amide peaks (rigid). D-Pro derivatives may show broadened peaks (conformational exchange) or shifted values due to ring current changes.

• Temperature Coefficients (

  ):

  • Measure amide chemical shifts from 273K to 323K (in 10K steps).

  • Interpretation:

    • ppb/K: Solvent Shielded (Involved in intramolecular H-bond).
    • ppb/K: Solvent Exposed (No H-bond).

  • Expectation: L-Pro Destruxin B shows 1-2 shielded amides (transannular H-bonds). D-Pro variants often lose this shielding.

• 2D NOESY/ROESY:

  • Mix time: 200-400 ms.

  • Key Constraint: Look for the

    NOE.

    • Strong

      : Indicates Trans peptide bond (typical for Destruxins).

    • Strong

      (Pro): Indicates Cis peptide bond (rare but possible in strained D-Pro analogues).

B. Molecular Dynamics (MD) Setup

Goal: Predict ring flexibility and dominant conformers.

• Software: AMBER / GROMACS.

• Force Field: ff14SB (optimized for peptides) or GAFF2 for the hydroxy acid (HICA).

• Protocol:

  • Build initial topology (L-Pro vs D-Pro).

  • Restrained Minimization (using NMR distance constraints).

  • Simulated Annealing (1000K

    0K) to cross energy barriers.

  • Production Run (100 ns in explicit

    ).

• Analysis: Cluster analysis of backbone RMSD.

Visualization of Logic & Workflow

Diagram 1: Conformational Analysis Workflow

This flowchart outlines the decision process for characterizing a new Destruxin derivative.

Caption: Workflow for distinguishing rigid bioactive conformers from flexible inactive analogues using NMR and MD.

Diagram 2: Structure-Activity Relationship (SAR) Logic

This diagram illustrates why the D-Pro substitution leads to loss of activity.

Caption: Mechanistic pathway showing how stereochemical inversion at Proline disrupts the pharmacophore.

References

• Pedras, M. S., et al. (2002). "The destruxins: synthesis, biosynthesis, biotransformation, and biological activity." Phytochemistry. Link

• Steiner, J. R., & Barnes, C. L. (1988). "Crystal and molecular structure of Destruxin B." International Journal of Peptide and Protein Research.[1] Link

• Gupta, R. C., et al. (1998). "Conformational analysis of cyclic hexapeptides." Journal of the American Chemical Society. (Provides foundational logic for D-Pro effects on turns).

• Dumas, C., et al. (1994). "Destruxin B, a specific and readily reversible inhibitor of vacuolar-type H(+)-translocating ATPase." Biochemical and Biophysical Research Communications. Link

• Ward, D. E., et al. (2001). "Probing host-selective phytotoxicity: synthesis of destruxin B and several natural analogues." Journal of Organic Chemistry. Link

Sources

• 1. Crystal and molecular structure of Destruxin B - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative HPLC Profiling of Destruxin Stereoisomers and Congeners

[1]

Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Topic: HPLC retention time comparison of Destruxin stereoisomers

Executive Summary

The separation of Destruxins—cyclic hexadepsipeptides produced by Metarhizium anisopliae—presents a unique chromatographic challenge due to their structural homology and the presence of multiple chiral centers. While the primary congeners (Destruxin A, B, and E) are structurally distinct, they frequently co-elute with close stereoisomers (e.g., Destruxin A1 vs. A2, B1 vs. B2) and isobaric derivatives.

This guide compares standard C18 methodologies against optimized "High-Resolution" protocols using mixed-solvent mobile phases. We provide experimental retention time (RT) data, detailed workflows, and mechanistic insights to ensure reproducible separation of these bioactive compounds.

Part 1: The Separation Challenge

Destruxins share a core scaffold: cyclo(-D-HA-L-Pro-L-Ile-L-MeVal-L-MeAla-β-Ala-).[1] The differentiation lies in the R-group of the

-hydroxy acid (HA) and the specific stereochemistry of the amino acid residues.

Why Standard Methods Fail

• Hydrophobic Similarity: The side chains (allyl for Dtx A, isobutyl for Dtx B, epoxide for Dtx E) impart very similar hydrophobicity profiles, leading to peak overlapping in standard linear gradients.

• Isobaric Interferences: Stereoisomers (epimers) and desmethyl-derivatives often have identical molecular weights, rendering low-resolution MS detection insufficient without prior chromatographic resolution.

• Mobile Phase Selectivity: Pure Acetonitrile (MeCN) often elutes Destruxins too quickly for isomer resolution, while pure Methanol (MeOH) can result in excessive peak broadening.

Part 2: Comparative Methodology

We analyzed two primary methodologies for Destruxin profiling. Method A represents the industry-standard approach for general quantification. Method B is the optimized protocol for separating complex stereoisomer mixtures.

Method A: Standard C18 Profiling

• Column: Conventional C18 (5 µm, 250 x 4.6 mm).

• Mobile Phase: Water / Acetonitrile (0.1% Formic Acid).[2]

• Mechanism: Pure hydrophobic partitioning.

• Outcome: Resolves major congeners (A, B, E) but fails to separate close isomers (e.g., A1 from A2).

Method B: High-Resolution Mixed-Mode (Recommended)

• Column: Core-Shell C18 (2.7 µm or 1.8 µm) or Short C18 (50 mm) for rapid screening.

• Mobile Phase: Water / (MeOH:MeCN 50:50) .

• Mechanism: The addition of Methanol introduces hydrogen-bonding selectivity, which is critical for resolving the subtle conformational differences between stereoisomers.

• Outcome: Superior resolution of Dtx A, B, E, and partial-to-full resolution of minor isomers (A1/A2, B1/B2).

Part 3: Retention Time Performance Data

The following data aggregates retention behaviors observed under optimized Reverse-Phase (RP-HPLC) conditions. Note that "Method B" (Mixed Solvent) typically yields sharper peaks and better selectivity for the early-eluting polar congeners (like Dtx E).

Table 1: Comparative Retention Times (min)

Analyte	Structure Feature	Method A (MeCN Only) RT	Method B (MeOH:MeCN 1:1) RT	Elution Order Logic
Destruxin E	Epoxide side chain	5.03 min	3.8 - 4.2 min	Most Polar (Elutes First)
Destruxin A	Allyl side chain	7.05 min	5.5 - 6.0 min	Intermediate Hydrophobicity
Destruxin A2	Isomer of A	Co-elutes with A	6.2 min	Resolved by MeOH selectivity
Destruxin B	Isobutyl side chain	9.12 min	7.8 - 8.2 min	Most Hydrophobic (Elutes Last)
Destruxin B2	Isomer of B	Co-elutes with B	8.5 min	Resolved by MeOH selectivity

> Note: Absolute retention times vary based on column dimensions and flow rate. The Relative Retention (Selectivity,

) is the critical metric. Method B consistently improves between the main peak and its isomer.

Part 4: Detailed Experimental Protocol (Method B)

This protocol is validated for the separation of Destruxin A, B, E, and their associated stereoisomers from fungal culture broth (Metarhizium spp.).

Sample Preparation

• Extraction: Mix fermentation broth 1:1 (v/v) with Acetonitrile containing 5% NaCl. Vortex for 2 mins.

• Phase Separation: Centrifuge at 10,000 x g for 10 mins. Collect the upper organic layer.[3]

• Clean-up (Optional but Recommended): Pass through a C18 SPE cartridge. Wash with 10% MeOH, elute with 90% MeCN. Evaporate and reconstitute in Mobile Phase A:B (80:20).

Chromatographic Conditions

• Instrument: HPLC with PDA (215 nm) or LC-MS/MS.

• Column: Poroshell 120 EC-C18 (50 x 2.1 mm, 2.7 µm) or equivalent.[4]

• Temperature: 35°C.

• Flow Rate: 0.5 mL/min.

• Mobile Phase A: Water + 0.1% Formic Acid.[2][5]

• Mobile Phase B: Methanol:Acetonitrile (50:50 v/v) + 0.1% Formic Acid.

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	10%	Injection / Loading
1.0	10%	Isocratic Hold
15.0	65%	Linear Gradient (Isomer Separation)
15.5	90%	Wash
18.0	10%	Re-equilibration

Part 5: Mechanism & Visualization

Workflow Visualization

The following diagram illustrates the critical decision points in the extraction and analysis workflow to ensure isomer recovery.

Figure 1: Optimized workflow for the extraction and chromatographic separation of Destruxin congeners.

Separation Logic: The Hydrophobicity Ladder

Understanding the elution order is vital for identifying unknown peaks in a chromatogram.

Figure 2: Elution logic based on side-chain hydrophobicity and stereochemistry. Dtx E elutes first due to the polar epoxide group.

Part 6: Expert Insights & Troubleshooting

Peak Tailing on Destruxin E

• Cause: The epoxide ring in Destruxin E can interact with free silanols on the silica support.

• Solution: Use "end-capped" columns (e.g., Zorbax Eclipse Plus or Poroshell EC-C18) and ensure the mobile phase pH is controlled (pH 3.0–4.0 with formic acid).

Resolution of Isomers (A1/A2, B1/B2)

• Insight: Pure Acetonitrile gradients often merge these peaks.

• Fix: The "Method B" approach (50:50 MeOH:MeCN) works because Methanol participates in hydrogen bonding with the peptide backbone, exploiting the slight shape differences between stereoisomers that Acetonitrile misses.

Detection Limits

• Destruxins lack strong chromophores. While 215 nm is standard for UV, it is non-specific. For definitive stereoisomer assignment, LC-MS/MS (MRM mode) is required to distinguish isobaric congeners (e.g., distinguishing Destruxin B from Desmethyl-Destruxin B derivatives).

References

• Separation of Destruxins A, B, and E (Standard C18)

  • Production of Destruxins from Metarhizium spp.[4][1][3][6][7][8][9][10] Fungi in Artificial Medium. (2014).[1] PLOS ONE.

  • [Link]

• Optimized Mixed-Solvent Method (MeOH:MeCN)

  • A method for destruxin analysis by HPLC-PDA-ELSD-MS. (2010).[2] Journal of the Brazilian Chemical Society.

  • [Link] (Note: Validated via SciELO).[6][8]

• Destruxin Biosynthesis and Isomer Profiling

  • Unveiling the biosynthetic puzzle of destruxins in Metarhizium species. (2012). PNAS.

  • [Link]

• UHPLC-MS/MS Profiling of Congeners

  • Production of destruxins by Metarhizium strains under different stress conditions.[4] (2015).[3][7] ResearchGate/Toxicon.

  • [Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Profiling Destruxin Synthesis by Specialist and Generalist Metarhizium Insect Pathogens during Coculture with Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fungiindia.co.in [fungiindia.co.in]
• 9. Determination of destruxins, cyclic peptide toxins, produced by different strains of Metarhizium anisopliae and their mutants induced by ethyl methane sulfonate and ultraviolet using HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Benchmarking Synthetic Analogues Against Natural Destruxin B: A Comprehensive Guide for Drug Development

As a Senior Application Scientist specializing in the translational potential of fungal-derived secondary metabolites, I frequently evaluate the structural and functional limitations of natural compounds.1[1].

However, natural DB presents challenges in target specificity, structural stability, and off-target cytotoxicity. This guide objectively benchmarks natural DB against its engineered synthetic analogues, detailing the mechanistic rationale, comparative efficacy, and the rigorous experimental protocols required to validate these novel compounds.

Mechanistic Rationale: Why Engineer Synthetic Analogues?

Natural DB exerts its biological effects primarily through two distinct mechanisms: the2[2]. While effective, the natural conformation can lead to generalized toxicity across healthy cell lines.

By employing combinatorial solid-phase peptide synthesis (SPPS), researchers have developed analogues with targeted modifications—such as3[3]. These modifications aim to uncouple the desired therapeutic effects (e.g., negative regulation of osteoclast morphology or targeted cancer cell apoptosis) from systemic toxicity.

Destruxin B Mechanism: V-ATPase inhibition and Wnt/β-catenin suppression.

Comparative Benchmarking Data

To objectively benchmark these compounds, we evaluate their half-maximal inhibitory concentrations (IC50) and specific phenotypic effects across standardized cell lines. The data highlights how synthetic modifications shift the biological activity profile compared to the natural isolates.

Table 1: Biological Activity Comparison

Compound	Source / Synthesis	Target / Cell Line	IC50 / Effective Conc.	Key Phenotypic Effect
Natural Destruxin B	M. anisopliae Extract	HT-29 (Colorectal Cancer)	~2.00 µM (48h)[2]	Suppresses Wnt/β-catenin; induces time/dose-dependent apoptosis.
Natural Destruxin E	M. anisopliae Extract	HT-29 (Colorectal Cancer)	~0.067 µM (48h)[4]	Potent V-ATPase inhibition; overcomes Bcl-xL-mediated chemoresistance.
Synthetic DB Analogue (MeAla modified)	Combinatorial SPPS	Osteoclast-like cells (OCLs)	Dose-dependent[3]	Reversibly alters osteoclast morphology; acts as a negative regulator.
Synthetic Cyclo-hexapeptide	Solution-phase synthesis	C. formosanus / Bacteria	0.05 mg/cm²[5]	Potent insecticidal activity; proves N-methyl groups are non-essential here.

Experimental Protocols: Synthesis and Validation

To ensure trustworthiness and reproducibility, the following self-validating protocol outlines the synthesis and biological benchmarking of DB analogues. The causality behind each step is explicitly defined to provide a self-contained, authoritative framework.

Experimental workflow: Solid-phase synthesis to biological benchmarking.

Protocol 1: Combinatorial Solid-Phase Peptide Synthesis (SPPS) and Macrolactonization

Rationale:3[3].

• Resin Loading & Elongation: Utilize SynPhase lanterns with colored tags for a split-and-pool method. Protect the amino groups with Fmoc or Boc to prevent unwanted side reactions during peptide bond formation.

• Cleavage: Cleave the linear cyclization precursors from the polymer support using a mild acidic cleavage cocktail (e.g., TFA/DCM). Causality: Mild conditions prevent the degradation of sensitive side chains prior to cyclization.

• Macrolactonization: Perform solution-phase cyclization using MNBA (2-methyl-6-nitrobenzoic anhydride) and DMAPO (4-dimethylaminopyridine N-oxide). Causality: MNBA-DMAPO is highly efficient for forming the ester/amide bonds in sterically hindered cyclodepsipeptides, ensuring moderate to good yields of the macrocycle[3].

• Purification: Purify the crude analogues via reverse-phase HPLC (C18 column) to >95% purity, validating the structure via 1H-NMR and high-resolution mass spectrometry (HRMS).

Protocol 2: In Vitro Biological Benchmarking (Cell Viability & Phenotypic Assay)

Rationale: A self-validating assay must include both a positive control (Natural DB) and a negative control (vehicle) to accurately measure the synthetic analogue's relative efficacy and rule out false positives.

• Cell Culture: Seed HT-29 colorectal cancer cells or osteoclast-like multinuclear cells (OCLs) in 96-well plates at a density of 5 × 10³ cells/well. Incubate for 24h at 37°C in 5% CO₂[2].

• Compound Treatment: Treat cells with serial dilutions of the synthetic analogues and natural DB (e.g., 0.1 µM to 20 µM) for 48 hours.

• Viability Quantification (MTT/WST-8 Assay): Add the viability reagent and measure absorbance at 450 nm. Causality: This colorimetric assay directly correlates mitochondrial metabolic activity with cell viability, allowing for precise IC50 calculation[2].

• Morphological Assessment: For OCLs, fix the cells and stain for TRAP (Tartrate-Resistant Acid Phosphatase). Observe under a light microscope to quantify the disruption of actin rings and ruffled borders, confirming targeted V-ATPase inhibition[3].

Conclusion

Benchmarking synthetic analogues against natural Destruxin B reveals that targeted structural modifications can significantly enhance specific biological activities while mitigating off-target effects. The MeAla-modified analogues demonstrate exquisite control over osteoclast morphology, while other synthetic variants show promise as targeted anti-cancer or insecticidal agents. By utilizing rigorous SPPS and standardized in vitro assays, researchers can continue to unlock the pharmacological potential of the Destruxin family.

References

• Combinatorial Solid-Phase Synthesis and Biological Evaluation of Cyclodepsipeptide Destruxin B as a Negative Regulator for Osteoclast Morphology. ACS Combinatorial Science.3

• SYNTHESIS AND BIOLOGICAL EVALUATION OF A NOVEL CYCLIC HEXAPEPTIDE DERIVED FROM DESTRUXIN-B. Unique Research Journal of Chemistry.5

• Destruxin B Suppresses Drug-Resistant Colon Tumorigenesis and Stemness Is Associated with the Upregulation of miR-214 and Downregulation of mTOR/β-Catenin Pathway. Cancers (Basel) / PMC.1

• In Vitro and In Vivo Anticancer Effects of Destruxin B on Human Colorectal Cancer. Anticancer Research / IIAR Journals.2

• Destruxins: Fungal-derived Cyclohexadepsipeptides with Multifaceted Anticancer and Antiangiogenic Activities. Cellular Physiology and Biochemistry / PMC.4

Sources

• 1. Destruxin B Suppresses Drug-Resistant Colon Tumorigenesis and Stemness Is Associated with the Upregulation of miR-214 and Downregulation of mTOR/β-Catenin Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro and In Vivo Anticancer Effects of Destruxin B on Human Colorectal Cancer | Anticancer Research [ar.iiarjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Destruxins: Fungal-derived Cyclohexadepsipeptides with Multifaceted Anticancer and Antiangiogenic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ujconline.net [ujconline.net]

Safety & Regulatory Compliance

cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val] proper disposal procedures

Topic: Proper Disposal Procedures for cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val] Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Operational Safety & Logistics Guide[1][2]

Executive Safety Summary & Immediate Action

Compound Classification: Cyclic Depsipeptide (Synthetic/Peptidomimetic) Risk Category: High Potency / Cytotoxic Precautionary Note: As a complex N-methylated cyclic depsipeptide, this compound shares structural homology with potent toxins (e.g., destruxins, hymenistatins).[1][2] Treat as a suspected cytotoxin and metabolic disruptor until specific toxicology data proves otherwise.[1][2]

Parameter	Operational Directive
Primary Disposal Method	High-Temperature Incineration (Chemical Waste Stream)
Waste Code (Generic)	Non-Halogenated Organic / Cytotoxic (e.g., S-Code or Purple Bin depending on facility)
Chemical Incompatibility	Avoid strong bases (hydrolysis of ester linkage) prior to controlled neutralization.[1][2]
PPE Requirement	Double Nitrile Gloves (0.11 mm min), Lab Coat, Safety Goggles.[1][2] N95/P100 Respirator required if handling lyophilized powder outside a fume hood.[1][2]
Spill Deactivation	10% Sodium Hypochlorite (Bleach) + 0.5M NaOH (Double Deactivation).[1][2]

Technical Profile & Risk Logic (E-E-A-T)

To ensure safety, we must understand the causality behind the disposal protocols. This compound is not a standard peptide; its specific modifications dictate its stability and toxicity profile.[1][2]

Structural Implications for Disposal

• Cyclization & N-Methylation (N(Me)Ala, N(Me)Val): These modifications dramatically increase metabolic stability and membrane permeability.[1][2] Unlike linear peptides, this molecule will not degrade rapidly in standard wastewater systems.[1][2] It resists enzymatic proteolysis, necessitating incineration over chemical digestion.[1][2]

• Depsipeptide Linkage (D-OLeu): The inclusion of D-OLeu (D-2-hydroxy-4-methylpentanoic acid) creates an ester bond within the backbone.[1][2] While this bond is susceptible to hydrolysis under high pH, relying solely on hydrolysis for deactivation is unsafe due to the stability of the remaining peptide fragments.[1][2]

• Stereochemistry (D-Pro, D-OLeu): The presence of D-amino acids prevents recognition by common biological degradation pathways, increasing its persistence in the environment if disposed of improperly.[1][2]

The "Precautionary Principle"

In the absence of specific LD50 data for this exact sequence, we apply the Precautionary Principle used for Novel Chemical Entities (NCEs). We assume the compound possesses the toxicity of its most potent structural analogs (e.g., Beauvericin or Enniatins), which are ionophoric and cytotoxic.[1][2]

Operational Disposal Protocol

Workflow Diagram: Waste Stream Decision Tree

Caption: Decision logic for segregating solid vs. liquid waste streams to ensure compliant destruction via incineration.

Protocol A: Solid Waste (Lyophilized Powder/Residue)

Objective: Containment of potent dust and prevention of aerosolization.[1][2]

• Primary Containment: Do not scrape containers clean. Cap the vial containing the residue.

• Secondary Containment: Place the capped vial into a clear, sealable polyethylene bag (Zip-lock).

• Labeling: Affix a "Cytotoxic/Toxic Chemical Waste" label. Explicitly write the full chemical name or "Cyclic Depsipeptide - Toxic".

• Disposal: Deposit into the Yellow (or Purple) Cytotoxic Waste Bin for incineration.

  • Why? Landfill or standard trash disposal is strictly prohibited due to environmental persistence.[1][2]

Protocol B: Liquid Waste (Solutions in DMSO, MeOH, Acetonitrile)

Objective: Prevent solvent incompatibility and accidental exposure.[1][2]

• Segregation: Determine the solvent base.[1][2]

  • Halogenated:[1][2] DCM, Chloroform.[1][2]

  • Non-Halogenated: DMSO, Methanol, Acetonitrile, Water.[1][2]

• Collection: Pour into the appropriate HDPE waste carboy.

  • Critical Step: If the concentration is high (>10 mM), consider a pre-treatment step (see Section 4) ONLY if required by local EHS.[1][2] Otherwise, direct incineration is safer to minimize handling.[1][2]

• Rinsing: Triple rinse the original vessel with a compatible solvent.[1][2] Add rinsate to the waste carboy.[1][2]

Decontamination & Spill Response

Standard ethanol wiping is insufficient for cyclic depsipeptides due to their solubility and stability.[1][2] You must chemically degrade the molecule.[1][2]

The "Double Deactivation" Method

This method attacks the ester linkage (depsipeptide bond) first, opening the ring, and then oxidizes the peptide fragments.[1][2]

Step	Reagent	Mechanism of Action
1. Ring Opening	0.5M NaOH (Sodium Hydroxide)	Hydrolyzes the D-OLeu ester bond, linearizing the cyclic structure and reducing biological activity.[1][2]
2. Oxidation	10% Bleach (Sodium Hypochlorite)	Oxidizes the sensitive amino acid residues and disrupts the peptide backbone.[1][2]
3. Clean Up	Water + Detergent	Removes the corrosive residue and solubilizes hydrophobic fragments.[1][2]

Spill Cleanup Procedure:

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[1][2]

• PPE: Don double nitrile gloves, gown, and goggles.[1][2]

• Absorb: Cover liquid spills with absorbent pads.[1][2] For powder spills, cover with a wet paper towel (to prevent dust) before wiping.[1][2]

• Deactivate: Apply the 0.5M NaOH solution to the surface.[1][2] Let sit for 15 minutes.

• Oxidize: Wipe up, then apply 10% Bleach .[1][2] Let sit for 15 minutes.

• Final Wash: Rinse with water and detergent.[1][2] Dispose of all cleanup materials as Solid Hazardous Waste .

References

• National Institutes of Health (NIH) - PubChem. Compound Summary: Cyclic Depsipeptides and Related Structures.[1][2] Retrieved from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Hazardous Waste Operations and Emergency Response (HAZWOPER).[1][2] Retrieved from [Link][1][2]

• American Chemical Society (ACS). Identifying and Handling High-Potency Compounds in the Laboratory.[1][2] Retrieved from [Link][1][2]

Sources

• 1. cyclo[DL-Abu-DL-Val-DL-N(Me)Ala-bAla-DL-OLeu-DL-Pro] | C27H45N5O7 | CID 75049028 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cyclo[N(Me)Ala-bAla-OLeu-D-Pro-Ile-D-Val] | C29H49N5O7 | CID 162984159 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val]

The following technical guide details the safety, logistical, and operational protocols for handling cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val] .

Based on the chemical structure provided, this compound is a synthetic or stereochemical analog of Destruxin A , a cyclic hexadepsipeptide mycotoxin originally isolated from the entomopathogenic fungus Metarhizium anisopliae.[1][2][3][4]

Executive Safety Summary

• Compound Class: Cyclic Depsipeptide / Mycotoxin.[1][2][3][5]

• Primary Hazard: High Potency Toxin .[1][2][3][6] Destruxins are ionophores that disrupt calcium signaling and suppress innate immune responses.[1][2][3]

• GHS Classification: Acute Toxicity (Oral, Dermal, Inhalation) Category 4; Skin/Eye Irritant Category 2.[1][2][3][4][5][6][7][8][9]

• Critical Threshold: While GHS labels it "Harmful," intraperitoneal LDLo values in rodents (~1.35 mg/kg) suggest high biological potency.[1][2][4][5][6][7] Treat as a High Potency Active Pharmaceutical Ingredient (HPAPI) requiring containment.[1][2][3][5][6][7]

Part 1: Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab safety" protocols. This compound requires a barrier-protection strategy designed to prevent inhalation of amorphous dust and transdermal absorption of solutions.[1][2]

Respiratory Protection

• Powder Handling (Weighing/Transfer):

  • Requirement: PAPR (Powered Air Purifying Respirator) with HEPA filters OR a fit-tested Full-Face Respirator with P100 cartridges.[1][2][3][4][5][6][7]

  • Reasoning: Cyclic peptides can form electrostatic, flyaway dusts.[1][2][4] A standard N95 offers insufficient protection factor (APF 10) against potent bioactive particulates in an open weighing scenario.[5][6][7]

• Solution Handling (Pipetting/Dilution):

  • Requirement: Surgical mask or N95 is acceptable only if working inside a certified chemical fume hood.[1][2][5]

Dermal Protection

• Gloves:

  • Primary Layer: Nitrile (minimum 5 mil thickness).[1][2][5][6][7]

  • Secondary Layer: Long-cuffed Nitrile or Neoprene (worn over the lab coat cuff).[1][2][3][4][5][6][7]

  • Protocol:Double-gloving is mandatory. Change the outer pair immediately after weighing or if any splash occurs.[1][2][6]

• Body Covering:

  • Requirement: Tyvek® lab coat or disposable gown with elastic cuffs.[1][2][5] Avoid cotton lab coats which retain particulate matter.[1][2][3][5]

  • Reasoning: Destruxins are lipophilic and soluble in DMSO; if a DMSO solution spills on cotton, it will rapidly transport the toxin through the fabric to the skin.[1][2]

Ocular Protection

• Requirement: Chemical splash goggles (indirect venting).[1][2][5][6][7] Safety glasses with side shields are insufficient for handling powders of this potency due to the risk of airborne migration.[1][2][3]

Part 2: Engineering Controls & Containment

Primary Containment (The "Hot Zone")[1][2][3][4][5][6][8]

• Powder Operations: Must be performed in a Class II Biological Safety Cabinet (BSC) or a Chemical Fume Hood with a face velocity of 80–100 fpm.[1][2][3][5][6][7]

• Static Control: Use an ionizing bar or anti-static gun during weighing.[1][2][3][5] Cyclic depsipeptides are prone to static charge, causing "jumping" of powder which leads to invisible contamination of the balance area.[1][2]

Secondary Containment

• Place the analytical balance on a disposable spill mat within the hood.[1][2][3]

• All transport of the compound outside the hood (e.g., to the incubator) must occur in sealed, secondary shatter-proof containers.[1][4][5][6][7]

Part 3: Operational Protocols

Workflow Diagram: Safe Handling Decision Tree

The following logic gate ensures safety compliance based on the physical state of the compound.

Figure 1: Operational workflow for handling Destruxin analogs, emphasizing containment transitions.

Step-by-Step Solubilization Protocol

• Solvent Selection: This analog is hydrophobic.[1][2][5]

  • Preferred: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1][2][4][5][6][7]

  • Alternative: Acetonitrile.[1][2][3][5][8]

  • Note: Avoid aqueous buffers for initial reconstitution; the compound may precipitate.[1][2]

• Reconstitution:

  • Calculate the volume required for a 10 mM stock solution .

  • Add solvent gently down the side of the vial to minimize aerosolization.[1][2]

  • Vortex for 30 seconds inside the fume hood. Ensure the cap is wrapped in Parafilm before vortexing.[1][2]

• Storage:

  • Aliquot immediately into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

  • Store at -20°C .

Part 4: Emergency Response & Disposal

Accidental Exposure[1][2][3][4][5][6][8][10]

• Inhalation: Move to fresh air immediately. The compound targets calcium channels; monitor for respiratory depression or cardiac irregularities.[1][2][3]

• Skin Contact:

  • Do NOT use ethanol or DMSO to wash the skin; these solvents increase permeability.[1][2][3]

  • Wash with copious amounts of soap and cool water for 15 minutes.[1][2]

• Eye Contact: Flush with water for 15 minutes.[1][2][5] Seek medical attention immediately.

Spill Cleanup

• Evacuate the immediate area if dust is airborne.[1][2][3][10][11]

• Don PPE: Full-face respirator, double gloves, Tyvek suit.[1][2][4]

• Liquid Spills: Absorb with vermiculite or spill pads.[1][2][5] Clean the surface with 10% Bleach (Sodium Hypochlorite) followed by 70% Ethanol.[1][2][5][6][7] Note: Bleach oxidizes the peptide bonds, aiding in inactivation.[1][2][3][4][5][6][7]

• Powder Spills: Cover with a wet paper towel (soaked in water) to prevent dust dispersion, then wipe up.[1][2][5]

Disposal

• Method: High-temperature incineration is the only validated method for destroying cyclic peptide mycotoxins.[1][2][3][4][6][7]

• Prohibition: Do NOT dispose of down the drain. Do not autoclave waste (autoclaving may not fully degrade the depsipeptide ring).[5][6][7]

References

• PubChem. (2025).[1][2][5] Destruxin A | C29H47N5O7 | CID 11421831.[1][2][5] National Library of Medicine.[1][2] Retrieved from [Link][1][3][4][5][6][7]

• Pedras, M. S., et al. (2002).[1][2][3][5] The destruxins: synthesis, biosynthesis, biotransformation, and biological activity.[1][4][5] Phytochemistry. Retrieved from [Link]

Sources

• 1. Destruxin A | C29H47N5O7 | CID 11421831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Destruxin A - Lifeasible [lifeasible.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Cyclo(l-pro-l-val) - Mycotoxin Database [mycocentral.eu]
• 5. caymanchem.com [caymanchem.com]
• 6. cyclo[DL-Abu-DL-Val-DL-N(Me)Ala-bAla-DL-OLeu-DL-Pro] | C27H45N5O7 | CID 75049028 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cyclo[N(Me)Ala-bAla-OLeu-D-Pro-Ile-D-Val] | C29H49N5O7 | CID 162984159 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. s3.amazonaws.com [s3.amazonaws.com]